5-Fam-lpetgg

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of 5-FAM-LPETGG

Audience: Researchers, scientists, and drug development professionals.

This guide provides a detailed overview of the mechanism of action for 5-FAM-LPETGG, a key reagent in enzymatic protein modification. It covers the core biochemical processes, experimental protocols for its application, and visualizations to aid in understanding its function.

Core Mechanism of Action: A Substrate for Sortase A-Mediated Transpeptidation

5-FAM-LPETGG is a synthetic peptide composed of the amino acid sequence Leu-Pro-Glu-Thr-Gly-Gly, which is covalently linked to the green fluorescent dye 5-Carboxyfluorescein (5-FAM).[1][2][3] Its primary mechanism of action is to serve as a specific, recognizable substrate for Sortase A (SrtA), a transpeptidase enzyme found in Gram-positive bacteria.[1][2][4]

In its natural context, SrtA anchors surface proteins, which contain a conserved LPXTG recognition motif, to the bacterial cell wall's peptidoglycan.[5] The enzyme achieves this through a transpeptidation reaction. 5-FAM-LPETGG mimics these natural substrates, allowing for the SrtA-catalyzed ligation of the fluorescent 5-FAM-LPETG moiety onto a target molecule.[2][4]

The catalytic process is a two-step reaction:

• Acyl-Enzyme Intermediate Formation: The active site of SrtA contains a critical cysteine residue. This cysteine performs a nucleophilic attack on the peptide bond between the threonine and the first glycine (B1666218) of the LPETGG motif.[1][2][4] This results in the cleavage of the peptide bond and the formation of a transient thioester bond between the threonine of the LPETG segment and the cysteine residue of SrtA. The GG portion of the peptide is released.[6]

• Nucleophilic Attack and Ligation: The acyl-enzyme intermediate is then resolved by a nucleophilic attack from the N-terminal amine group of an oligoglycine sequence (typically GGG).[6] This second nucleophilic attack breaks the thioester bond, regenerates the active cysteine in SrtA, and forms a stable, native amide bond between the threonine of the 5-FAM-LPETG probe and the N-terminal glycine of the target molecule.[1][2][4]

This highly specific enzymatic reaction allows for the precise, site-specific labeling of proteins that have been engineered to possess an N-terminal oligoglycine tag.[6]

Sortase A Catalytic Cycle with 5-FAM-LPETGG.

Quantitative Data Summary

Parameter	Recommended Starting Condition	Notes
Reactants
Target Protein (N-terminal GGG)	50 µM	The protein must be purified and soluble in the reaction buffer. The N-terminus should be sterically accessible.[1][6]
5-FAM-LPETGG Probe	250 µM	A 5-fold molar excess over the target protein is a common starting point to drive the reaction forward.[6][10] The probe is often dissolved in DMSO as a stock solution.[6]
Sortase A (e.g., Penta-mutant)	2.5 - 10 µM	A 1:20 to 1:5 molar ratio of enzyme to target protein is typical.[6][7] Engineered, calcium-independent mutants (e.g., heptamutant) are often used for their enhanced activity and broader buffer compatibility.[6]
Reaction Conditions
Buffer (Pentamutant SrtA)	50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl2	Calcium is required for the activity of many SrtA variants.[7]
Buffer (Heptamutant SrtA)	50 mM Tris-HCl, pH 7.5, 150 mM NaCl	Calcium-independent mutants offer more flexibility and are compatible with buffers like PBS.[6]
Temperature	4 °C to 37 °C	Lower temperatures (4 °C) are used for longer incubations to maintain protein stability, while higher temperatures (25-37 °C) accelerate the reaction.[6][11]
Incubation Time	30 minutes to 21 hours	Reaction progress should be monitored over time to determine the optimal duration.[6][8] Shorter times are often sufficient at higher temperatures.[6]

Experimental Protocols

The following is a generalized protocol for the site-specific N-terminal labeling of a target protein using 5-FAM-LPETGG and Sortase A.

• 10x Sortase Reaction Buffer:

  • For Ca2+-dependent SrtA (e.g., pentamutant): Prepare a solution containing 500 mM Tris-HCl (pH 7.5), 1.5 M NaCl, and 100 mM CaCl2.[6][7]

  • For Ca2+-independent SrtA (e.g., heptamutant): Prepare a solution containing 500 mM Tris-HCl (pH 7.5) and 1.5 M NaCl.[6]

  • Store both buffers at 4 °C.

• 5-FAM-LPETGG Stock Solution: Dissolve lyophilized 5-FAM-LPETGG peptide in DMSO to a final concentration of 5-10 mM. Store in small aliquots at -20 °C, protected from light.[6][10]

• Sortase A Stock Solution: Prepare a stock solution of purified Sortase A (e.g., 1 mM) in an appropriate storage buffer (often containing glycerol) and store at -20 °C or -80 °C.[10]

• Target Protein: The target protein should be purified and buffer-exchanged into a compatible buffer (e.g., Tris/NaCl without calcium if using a calcium-dependent SrtA in the next step). The concentration should be accurately determined.

• In a microcentrifuge tube, combine the following components to the recommended starting concentrations (see Table 1):

  • Purified Target Protein (with N-terminal glycines)

  • 10x Sortase Reaction Buffer (to a final concentration of 1x)

  • 5-FAM-LPETGG Stock Solution

  • Nuclease-free water to the final desired volume.

• Mix gently by pipetting.

• Initiate the reaction by adding the Sortase A enzyme stock solution.

• Incubate the reaction at the desired temperature (e.g., 25 °C for 2 hours or 4 °C overnight).[6] For optimization, time points can be taken to monitor progress (e.g., at 30 min, 1 hr, 2 hr, etc.).[8]

• Stop the reaction by adding SDS-PAGE loading buffer and heating, or by adding 20 mM EDTA if using a calcium-dependent sortase.[8][9]

A. SDS-PAGE Analysis:

• Prepare a polyacrylamide gel (e.g., 12% or 15%) suitable for resolving your target protein.[12]

• Load a negative control (reaction mix without SrtA) and samples from the ligation reaction.

• Run the gel according to standard procedures.[12]

• Visualize the result. A successful ligation will show a new band at a slightly higher molecular weight than the unlabeled target protein. This shift is due to the addition of the 5-FAM-LPETG moiety.

• The fluorescently labeled protein can be directly visualized in-gel using a fluorescence scanner with the appropriate excitation/emission filters for fluorescein (B123965) (approx. 495/518 nm) before Coomassie staining.[6]

B. Mass Spectrometry Analysis:

• To confirm the precise modification, the reaction product can be analyzed by mass spectrometry (e.g., LC-ESI-MS).[6][13]

• Desalt the protein sample prior to analysis.

• The expected mass of the labeled protein will be the mass of the original protein plus the mass of the 5-FAM-LPETG adduct, minus the mass of the proton from the N-terminal amine.

If the target protein or the Sortase A enzyme has an affinity tag (e.g., His6-tag), the labeled protein can be separated from the enzyme and any unreacted starting material using affinity chromatography.[5][14] Size exclusion chromatography can also be used to separate the labeled protein from the smaller enzyme and peptide components.[14]

Workflow for Site-Specific N-Terminal Protein Labeling.

References

• 1. roboklon.com [roboklon.com]
• 2. iscabiochemicals.com [iscabiochemicals.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. lifescienceproduction.co.uk [lifescienceproduction.co.uk]
• 5. Sortase-Tag Expressed Protein Ligation (STEPL): combining protein purification and site-specific bioconjugation into a single step - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efficient Sortase-Mediated Ligation using a Common C-terminal Fusion Tag - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Item - SDS-PAGE analysis of Sortase A-mediated ligation. - Public Library of Science - Figshare [plos.figshare.com]
• 9. researchgate.net [researchgate.net]
• 10. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. SDS-PAGE [assay-protocol.com]
• 13. Mass Spectrometry-based Proteomics: Qualitative Identification to Activity-based Protein Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Site-specific C-terminal internal loop labeling of proteins using sortase-mediated reactions - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to 5-FAM-LPETGG for Site-Specific Protein Labeling in Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-FAM-LPETGG is a highly valuable research tool employed for the site-specific fluorescent labeling of proteins. This peptide substrate, which incorporates the 5-carboxyfluorescein (B1664652) (5-FAM) fluorophore, is specifically recognized by the bacterial transpeptidase Sortase A (SrtA). The enzymatic reaction catalyzed by Sortase A enables the covalent attachment of the 5-FAM fluorophore to a target protein, facilitating a wide range of applications in cellular imaging, protein trafficking studies, and the investigation of protein-protein interactions. This in-depth technical guide provides a comprehensive overview of the properties of 5-FAM-LPETGG, detailed experimental protocols for its use, and its applications in studying cellular signaling pathways.

Core Concepts: The Sortase A-Mediated Ligation

The utility of 5-FAM-LPETGG is intrinsically linked to the activity of Sortase A, a transpeptidase found in Gram-positive bacteria.[1] Sortase A recognizes the specific amino acid sequence LPXTG (where X can be any amino acid) and cleaves the peptide bond between the threonine (T) and glycine (B1666218) (G) residues.[2] This cleavage results in the formation of a transient acyl-enzyme intermediate, where the threonine is covalently linked to the active site cysteine of Sortase A.[3][4] This intermediate is then resolved by a nucleophilic attack from the N-terminal glycine of a second substrate, leading to the formation of a new peptide bond.

In the context of protein labeling with 5-FAM-LPETGG, the target protein is engineered to possess an N-terminal oligoglycine (Gly)n tag (typically n=3-5).[5] When 5-FAM-LPETGG, the target protein, and Sortase A are combined, Sortase A cleaves the LPETGG motif within the fluorescent peptide and subsequently ligates the 5-FAM-LPET fragment to the N-terminal glycine of the target protein.[4] This process, often referred to as "sortagging," results in a site-specifically labeled protein with a fluorescent tag at its N-terminus.

Physicochemical and Fluorescent Properties of 5-FAM-LPETGG

A clear understanding of the properties of 5-FAM-LPETGG is crucial for its effective use in research.

Property	Value	Reference
Molecular Formula	C45H50N6O16	[6]
Fluorophore	5-Carboxyfluorescein (5-FAM)	[4]
Excitation Maximum (λex)	~492 nm	Not explicitly cited
Emission Maximum (λem)	~518 nm	Not explicitly cited
Appearance	Solid	Not explicitly cited
Solubility	Soluble in DMSO	[5]

Experimental Protocols

The following sections provide detailed methodologies for key experiments utilizing 5-FAM-LPETGG.

Diagram of the Sortase A-Mediated Labeling Workflow

Caption: Workflow of Sortase A-mediated protein labeling with 5-FAM-LPETGG.

In Vitro Protein Labeling with 5-FAM-LPETGG

This protocol describes the labeling of a purified protein in a test tube.

Materials:

• Purified target protein with an N-terminal (Gly)n tag (e.g., 50 µM)

• 5-FAM-LPETGG (e.g., 250 µM)

• Purified Sortase A (e.g., 2.5 µM of pentamutant or heptamutant)[3]

• Sortase reaction buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl2, pH 7.5 for pentamutant SrtA)[3]

• DMSO for dissolving 5-FAM-LPETGG

• SDS-PAGE reagents

• Fluorescence gel scanner

• Purification column (e.g., Ni-NTA for His-tagged Sortase A, or size-exclusion chromatography)[3]

Procedure:

• Prepare a stock solution of 5-FAM-LPETGG in DMSO.

• In a microcentrifuge tube, combine the target protein, 5-FAM-LPETGG, and Sortase A in the sortase reaction buffer to the desired final concentrations.[3]

• Incubate the reaction mixture at room temperature or 37°C for 1-3 hours.[5] The optimal time may need to be determined empirically.

• Monitor the reaction progress by taking small aliquots at different time points and analyzing them by SDS-PAGE.

• Visualize the labeled protein by Coomassie staining and in-gel fluorescence scanning. The labeled protein will show a fluorescent band at the expected molecular weight.[3]

• Once the reaction is complete, purify the labeled protein from the reaction mixture to remove Sortase A and unreacted 5-FAM-LPETGG. This can be achieved using affinity chromatography if the Sortase A is tagged (e.g., with a His-tag) or by size-exclusion chromatography.[3]

• Confirm the purity and identity of the labeled protein using SDS-PAGE and mass spectrometry.

Labeling of Cell Surface Proteins on Living Cells

This protocol outlines the procedure for labeling a protein expressed on the surface of living cells.

Materials:

• Adherent or suspension cells expressing the target protein with an N-terminal (Gly)n tag exposed to the extracellular space.

• 5-FAM-LPETGG

• Purified Ca2+-independent Sortase A mutant (e.g., heptamutant)[3]

• Cell culture medium (e.g., DMEM or RPMI)

• Fluorescence microscope

Procedure:

• Culture the cells expressing the target protein to the desired confluency.

• Prepare a labeling solution containing 5-FAM-LPETGG and the Ca2+-independent Sortase A in cell culture medium. Typical concentrations are in the low micromolar range for Sortase A and a several-fold excess for the fluorescent peptide.

• Wash the cells gently with pre-warmed culture medium or PBS.

• Incubate the cells with the labeling solution at 37°C for a duration of 10 minutes to 1 hour.[7] The optimal incubation time should be determined for each cell type and target protein.

• After incubation, wash the cells several times with fresh medium to remove unreacted labeling reagents.

• The cells are now ready for live-cell imaging using a fluorescence microscope with appropriate filter sets for 5-FAM.

Quantitative Analysis of Sortase A Activity

Diagram of a FRET-Based Sortase A Activity Assay

Caption: Principle of a FRET-based assay for measuring Sortase A activity.

Applications in Signaling Research

The ability to site-specifically label proteins with 5-FAM-LPETGG provides a powerful tool to investigate various aspects of cellular signaling.

Studying G-Protein Coupled Receptor (GPCR) Trafficking

GPCRs are a major class of cell surface receptors that play a crucial role in signal transduction. Their function is tightly regulated by their localization and trafficking. By engineering a GPCR with an N-terminal (Gly)n tag, it can be labeled with 5-FAM-LPETGG on the surface of living cells.[9] This allows for the visualization of the receptor's journey upon agonist stimulation, including internalization, recycling, and degradation, providing insights into the signaling dynamics of the receptor.[10]

Visualizing Kinase Localization and Dynamics

Protein kinases are key enzymes in signaling pathways, and their activity is often regulated by their subcellular localization. By tagging a kinase of interest with an N-terminal (Gly)n sequence, it can be fluorescently labeled using 5-FAM-LPETGG and Sortase A. This enables researchers to track the localization of the kinase in response to upstream signals, providing a visual readout of its activation and translocation to different cellular compartments.

Diagram of a Signaling Pathway Application: GPCR Internalization

Caption: Tracking GPCR internalization using 5-FAM-LPETGG labeling.

Troubleshooting and Optimization

Successful sortagging experiments often require optimization of reaction conditions.

Problem	Possible Cause	Suggested Solution	Reference
Low Labeling Efficiency	Insufficient Sortase A activity	Increase Sortase A concentration or incubation time. Use a more active Sortase A mutant.	[5]
Steric hindrance of the (Gly)n tag	Introduce a flexible linker between the (Gly)n tag and the protein.	[11]
Inactive 5-FAM-LPETGG	Ensure proper storage and handling of the fluorescent peptide to avoid degradation.	Not explicitly cited
Non-specific Labeling	Impure Sortase A preparation	Use highly purified Sortase A.	Not explicitly cited
Contaminating proteases	Add protease inhibitors to the reaction mixture.	Not explicitly cited
Precipitation during reaction	High concentration of reactants	Reduce the concentration of protein, peptide, or Sortase A.	[3]
Incompatible buffer components	If using a Ca2+-dependent Sortase A, avoid phosphate (B84403) buffers.	[3]

Comparison with Other Fluorescent Probes

While 5-FAM is a widely used fluorophore, other fluorescent dyes can also be conjugated to the LPETGG peptide for sortagging. The choice of fluorophore depends on the specific application, including the desired spectral properties and the imaging setup.

Fluorophore	Excitation (nm)	Emission (nm)	Key Features
5-FAM	~492	~518	Bright, well-characterized green fluorophore.
TAMRA	~555	~580	Bright, photostable orange-red fluorophore.
Alexa Fluor Dyes	Various	Various	A wide range of bright and photostable dyes across the spectrum.
Cyanine Dyes (Cy3, Cy5)	~550, ~650	~570, ~670	Bright red and far-red fluorophores, useful for multiplexing and in vivo imaging.

Conclusion

5-FAM-LPETGG, in conjunction with Sortase A, provides a robust and versatile platform for the site-specific fluorescent labeling of proteins. This technical guide has outlined the fundamental principles, provided detailed experimental protocols, and highlighted the applications of this powerful tool in advancing our understanding of cellular processes, particularly in the realm of signal transduction. By leveraging the specificity of the Sortase A-mediated ligation, researchers can gain valuable insights into the dynamic behavior of proteins within their native cellular environment.

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. researchgate.net [researchgate.net]
• 3. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iscabiochemicals.com [iscabiochemicals.com]
• 5. dspace.mit.edu [dspace.mit.edu]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. Kinetic mechanism of Staphylococcus aureus sortase SrtA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Broadening the scope of sortagging - RSC Advances (RSC Publishing) DOI:10.1039/C8RA06705H [pubs.rsc.org]
• 10. pnas.org [pnas.org]
• 11. Challenges in the use of sortase and other peptide ligases for site-specific protein modification - PMC [pmc.ncbi.nlm.nih.gov]

5-FAM-LPETGG: An In-Depth Technical Guide to a Versatile Tool for Site-Specific Protein Labeling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, properties, and applications of 5-FAM-LPETGG, a fluorescently labeled peptide substrate integral to sortase-mediated ligation technologies. This document details the core principles of its mechanism of action, provides structured data on its chemical and physical properties, and outlines detailed experimental protocols for its synthesis and use in site-specific protein modification.

Introduction to 5-FAM-LPETGG

5-FAM-LPETGG is a synthetic peptide consisting of the sortase A recognition sequence Leu-Pro-Glu-Thr-Gly-Gly (LPETGG) N-terminally labeled with 5-carboxyfluorescein (B1664652) (5-FAM)[1][2]. This molecule serves as a key reagent in sortase-mediated ligation (SML), a powerful enzymatic method for site-specific protein engineering. The 5-FAM moiety provides a readily detectable fluorescent signal, making it an invaluable tool for studying protein dynamics, localization, and interactions.

Sortase A, a transpeptidase found in Gram-positive bacteria, recognizes the LPXTG motif, cleaves the peptide bond between threonine and glycine (B1666218), and catalyzes the formation of a new amide bond with an N-terminal oligoglycine nucleophile[3]. This precise enzymatic reaction allows for the covalent attachment of 5-FAM-LPETGG to a target protein engineered to contain an N-terminal polyglycine sequence.

Structure and Properties

The fundamental characteristics of 5-FAM-LPETGG are summarized in the tables below, providing a clear reference for experimental design and application.

Chemical and Physical Properties

Property	Value	Reference
Full Name	5-Carboxyfluorescein-Leu-Pro-Glu-Thr-Gly-Gly	[2]
Molecular Formula	C45H50N6O16	[1][2]
Molecular Weight	930.83 g/mol	[1]
Appearance	Freeze-dried solid	[1]
Purity	>95% (commercially available)	[1]
Solubility	Soluble in water, DMSO, and DMF	[1][2]

Spectroscopic Properties

Property	Value	Reference
Fluorophore	5-Carboxyfluorescein (5-FAM)	[1][2]
Excitation Maximum (λex)	~492 nm	[2]
Emission Maximum (λem)	~518 nm	[2]

Mechanism of Action: Sortase A-Mediated Ligation

The utility of 5-FAM-LPETGG is centered on the catalytic activity of sortase A. The process of labeling a target protein with 5-FAM-LPETGG can be visualized as a two-step ping-pong mechanism.

Sortase A Catalytic Mechanism

In the first step, sortase A recognizes the LPETG motif of 5-FAM-LPETGG and its active site cysteine residue performs a nucleophilic attack on the peptide bond between threonine and glycine. This results in the formation of a covalent acyl-enzyme intermediate and the release of the C-terminal diglycine (GG) portion of the substrate[1]. The second step involves the resolution of this intermediate by a target protein containing an N-terminal oligoglycine (typically GGG) sequence. The amino group of the N-terminal glycine of the target protein attacks the thioester bond of the acyl-enzyme intermediate, leading to the formation of a new, stable amide bond. This transpeptidation reaction yields the 5-FAM-labeled target protein and regenerates the active sortase A enzyme.

Experimental Protocols

This section provides detailed methodologies for the synthesis of 5-FAM-LPETGG and its application in a quantitative sortase A activity assay.

Synthesis of 5-FAM-LPETGG via Solid-Phase Peptide Synthesis (SPPS)

The synthesis of 5-FAM-LPETGG can be achieved using standard Fmoc-based solid-phase peptide synthesis protocols.

References

• 1. iscabiochemicals.com [iscabiochemicals.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of 5-Carboxyfluorescein-LPETGG: A Technical Guide for Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 5-carboxyfluorescein-LPETGG, a fluorescently labeled peptide crucial for sortase-mediated ligation applications in drug development and research. The synthesis is a multi-step process involving solid-phase peptide synthesis (SPPS) of the LPETGG peptide, followed by the conjugation of 5-carboxyfluorescein (B1664652) to its N-terminus. This document details the experimental protocols, presents quantitative data in a structured format, and includes visualizations of the relevant biochemical pathway and experimental workflow. This guide is intended for researchers, scientists, and professionals in the field of drug development who utilize chemoenzymatic techniques for protein modification and labeling.

Introduction

5-carboxyfluorescein-LPETGG is a key reagent in the field of protein engineering and bioconjugation. The LPETGG sequence serves as a recognition motif for the bacterial transpeptidase, sortase A.[1] This enzyme facilitates a site-specific ligation reaction, covalently attaching the fluorescently labeled peptide to a protein of interest that has been engineered to contain an N-terminal poly-glycine motif.[1][2] The 5-carboxyfluorescein (5-FAM) moiety provides a fluorescent tag for the visualization and quantification of the labeled protein, making this conjugate an invaluable tool in cellular imaging, flow cytometry, and high-throughput screening assays.[3]

The synthesis of this molecule requires a combination of solid-phase peptide synthesis and chemical conjugation techniques. This guide provides a detailed methodology for the successful production, purification, and characterization of 5-carboxyfluorescein-LPETGG.

Synthesis Overview

The synthesis of 5-carboxyfluorescein-LPETGG is accomplished in two main stages:

• Solid-Phase Peptide Synthesis (SPPS) of the LPETGG peptide: The hexapeptide (Leu-Pro-Glu-Thr-Gly-Gly) is assembled on a solid support using Fmoc (9-fluorenylmethyloxycarbonyl) protecting group chemistry.

• N-terminal Labeling with 5-Carboxyfluorescein: The fluorescent dye is conjugated to the free N-terminus of the resin-bound or cleaved LPETGG peptide.

The overall workflow is depicted in the diagram below.

Caption: Experimental workflow for the synthesis of 5-carboxyfluorescein-LPETGG.

Experimental Protocols

Solid-Phase Peptide Synthesis of LPETGG

This protocol describes the manual synthesis of the LPETGG peptide on a Rink Amide resin using Fmoc chemistry.

Materials:

• Rink Amide MBHA resin

• Fmoc-Gly-OH

• Fmoc-Thr(tBu)-OH

• Fmoc-Glu(OtBu)-OH

• Fmoc-Pro-OH

• Fmoc-Leu-OH

• N,N'-Diisopropylcarbodiimide (DIC)

• 1-Hydroxybenzotriazole (HOBt)

• 20% (v/v) Piperidine (B6355638) in N,N-Dimethylformamide (DMF)

• DMF, Dichloromethane (DCM), Isopropanol (IPA)

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% Water

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes in a peptide synthesis vessel.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, and then for a further 10 minutes to remove the Fmoc protecting group. Wash the resin with DMF and IPA.

• Amino Acid Coupling:

  • Pre-activate the Fmoc-amino acid (3 equivalents relative to resin loading) with DIC (3 eq.) and HOBt (3 eq.) in DMF for 20 minutes.

  • Add the activated amino acid solution to the resin and shake for 2 hours at room temperature.

  • Wash the resin with DMF and IPA.

• Repeat Cycles: Repeat the deprotection and coupling steps for each amino acid in the sequence (Gly, Thr, Glu, Pro, Leu).

• Final Deprotection: After the final amino acid coupling, perform a final Fmoc deprotection as described in step 2.

N-terminal Labeling with 5-Carboxyfluorescein (On-Resin)

Materials:

• LPETGG-resin from the previous step

• 5(6)-Carboxyfluorescein (B613776)

• DIC and HOBt

• DMF

Procedure:

• Dye Activation: Dissolve 5(6)-carboxyfluorescein (3 equivalents relative to resin loading) in DMF. Add DIC (3 eq.) and HOBt (3 eq.) and stir for 20 minutes to activate the dye.

• Conjugation: Add the activated dye solution to the deprotected LPETGG-resin and shake overnight at room temperature in the dark.

• Washing: Wash the resin thoroughly with DMF, DCM, and IPA to remove excess dye and coupling reagents.

Cleavage and Deprotection

Procedure:

• Dry the labeled peptide-resin under vacuum.

• Add the cleavage cocktail to the resin and shake for 2-3 hours at room temperature.

• Filter the resin and collect the filtrate.

• Precipitate the crude peptide by adding cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet.

Purification and Characterization

Procedure:

• Purification: Dissolve the crude peptide in a minimal amount of a suitable solvent (e.g., 50% acetonitrile (B52724) in water) and purify by reverse-phase high-performance liquid chromatography (RP-HPLC) using a C18 column.

• Characterization: Confirm the identity and purity of the final product by mass spectrometry (e.g., ESI-MS) and analytical RP-HPLC.[4]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the synthesis of 5-carboxyfluorescein-LPETGG.

Table 1: Reagent Quantities for a 0.1 mmol Synthesis Scale

Reagent	Molar Equivalents (relative to resin loading)	Amount
Rink Amide Resin (0.5 mmol/g)	1	200 mg
Fmoc-Amino Acids	3	~0.3 mmol
DIC	3	~47 µL
HOBt	3	~46 mg
5(6)-Carboxyfluorescein	3	~113 mg

Table 2: Expected Yield and Purity

Stage	Parameter	Typical Value
SPPS of LPETGG	Crude Yield	>80%
N-terminal Labeling	Labeling Efficiency	>90%
HPLC Purification	Final Yield	30-50% (overall)
Final Product	Purity (by HPLC)	>95%[5]

Table 3: Characterization Data

Analysis Method	Parameter	Expected Value
ESI-MS	[M+H]⁺	931.39 g/mol
Analytical RP-HPLC	Retention Time	Varies with conditions
UV-Vis Spectroscopy	Excitation Max (λex)	~494 nm
Emission Max (λem)	~520 nm

Application in Sortase-Mediated Ligation

The synthesized 5-carboxyfluorescein-LPETGG is used as a substrate for sortase A-mediated ligation. This enzymatic reaction allows for the site-specific labeling of a target protein containing an N-terminal glycine (B1666218) motif.

Caption: Sortase A-mediated ligation pathway.

Conclusion

This technical guide provides a detailed and practical framework for the synthesis of 5-carboxyfluorescein-LPETGG. By following the outlined protocols, researchers and drug development professionals can reliably produce this essential fluorescently labeled peptide for use in a wide range of sortase-mediated ligation applications. The provided quantitative data and diagrams offer a comprehensive resource for planning and executing this synthesis.

References

• 1. mdpi.com [mdpi.com]
• 2. Efficient Sortase-Mediated Ligation using a Common C-terminal Fusion Tag - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cpcscientific.com [cpcscientific.com]
• 4. [PDF] Quantitative monitoring of solid-phase peptide synthesis by the ninhydrin reaction. | Semantic Scholar [semanticscholar.org]
• 5. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]

5-FAM-LPETGG Fluorescent Probe: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the 5-FAM-LPETGG fluorescent probe, a critical tool for studying and utilizing the bacterial transpeptidase Sortase A (SrtA). It covers the probe's core principles, mechanism of action, and detailed protocols for its application in site-specific protein labeling and enzyme activity assays.

Core Principles

The 5-FAM-LPETGG probe is a synthetic peptide, Leu-Pro-Glu-Thr-Gly-Gly, that is fluorescently labeled at its N-terminus with 5-carboxyfluorescein (B1664652) (5-FAM). This design leverages the specific recognition sequence of the Staphylococcus aureus Sortase A enzyme.

• Recognition Motif : The core of the probe is the "LPETG" sequence, which is the canonical recognition motif for SrtA.[1][2]

• Fluorescent Reporter : 5-FAM is a widely used green fluorescent dye, providing a robust and readily detectable signal for tracking the peptide's fate in enzymatic reactions.[3]

The probe's primary utility lies in its function as a substrate for SrtA, enabling researchers to fluorescently label proteins, study enzyme kinetics, and screen for inhibitors.

Chemical and Spectral Properties

Property	Value	Notes
Molecular Formula	C₄₅H₅₀N₆O₁₆	For the peptide-dye conjugate.[4]
Molecular Weight	~930.9 g/mol	[4]
Excitation Maximum (λex)	~492 nm	Based on 5-carboxyfluorescein (5-FAM).[4]
Emission Maximum (λem)	~518 nm	Based on 5-carboxyfluorescein (5-FAM).[4]
Extinction Coefficient (ε)	~80,000 cm⁻¹M⁻¹	Value for Fluorescein at ~498 nm.[5] This can vary with pH and buffer conditions.
Quantum Yield (Φ)	~0.79 - 0.95	Value for Fluorescein in aqueous solution.[5] Highly dependent on pH and local environment.[6][7]
Solubility	Good	Soluble in aqueous buffers like PBS (pH 7.2) and organic solvents like DMSO and DMF.[4]

Mechanism of Action: Sortase A-Mediated Ligation

The functionality of the 5-FAM-LPETGG probe is intrinsically linked to the catalytic cycle of Sortase A. SrtA is a transpeptidase that anchors surface proteins to the cell wall in Gram-positive bacteria.[2] This process, often termed "sortagging," can be harnessed for in vitro and in cellulo protein engineering.

The reaction proceeds via a ping-pong mechanism involving a covalent enzyme intermediate:[8]

• Recognition and Cleavage : SrtA recognizes the LPETG motif on the 5-FAM-LPETGG probe and cleaves the peptide bond between the Threonine (T) and Glycine (B1666218) (G) residues.[1][3]

• Acyl-Enzyme Intermediate : The C-terminal threonine of the cleaved probe (now 5-FAM-LPET) becomes covalently attached to the active site cysteine of SrtA, forming a thioester-linked acyl-enzyme intermediate.[9]

• Nucleophilic Attack : A second substrate, containing an N-terminal oligoglycine (Gly)n motif (typically n=3-5), acts as a nucleophile.[9] The terminal amino group of the glycine attacks the thioester bond of the intermediate.

• Ligation and Regeneration : This attack resolves the intermediate, forming a new, native peptide bond between the threonine of the 5-FAM-LPET fragment and the N-terminal glycine of the nucleophile. The active site of Sortase A is regenerated in the process.

Caption: Mechanism of Sortase A-mediated ligation using the 5-FAM-LPETGG probe.

Experimental Protocols

The following protocols provide a starting point for using the 5-FAM-LPETGG probe. Optimal conditions, particularly reactant concentrations and incubation times, may need to be determined empirically based on the specific proteins and application.

Site-Specific N-Terminal Protein Labeling

This protocol describes the labeling of a target protein that has been engineered to possess an N-terminal oligoglycine tag (e.g., GGG-).

Materials:

• 5-FAM-LPETGG Probe: Stock solution (e.g., 5-10 mM in DMSO).

• Target Protein: Purified protein with an N-terminal (Gly)n tag (n=1-5), stock solution of known concentration.

• Sortase A Enzyme: Purified, active SrtA (wild-type or an engineered variant like 5M or 7M).[9]

• 10x Sortase Reaction Buffer: 500 mM Tris-HCl (pH 7.5-8.0), 1.5 M NaCl, 100 mM CaCl₂. (Note: CaCl₂ is not required for Ca²⁺-independent mutants).[9]

• Quenching Buffer (Optional): e.g., SDS-PAGE loading buffer.

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the following components to the final concentrations listed in the table below. It is recommended to add the Sortase A enzyme last to initiate the reaction.

Component	Stock Concentration	Final Concentration	Example Volume (50 µL)
10x Sortase Buffer	10x	1x	5 µL
Target Protein (GGG-Protein)	500 µM	50 µM	5 µL
5-FAM-LPETGG Probe	5 mM	250-500 µM	2.5 - 5 µL
Sortase A Enzyme	50 µM	2.5 - 5 µM	2.5 - 5 µL
Nuclease-Free Water	-	-	To 50 µL

• Incubation: Incubate the reaction at room temperature or 37°C. Reaction times can vary from 1 to 8 hours, depending on the efficiency of the substrates and enzyme variant.[6][10] Monitor progress by taking aliquots at different time points (e.g., 1h, 3h, 5h).

• Analysis: Analyze the reaction products using SDS-PAGE. The labeled protein will exhibit a shift in molecular weight and will be fluorescent under UV or blue light illumination before staining. Coomassie staining can be used to visualize all protein bands.

• Purification (Optional): If the labeled protein needs to be separated from the enzyme and unreacted components, affinity chromatography can be used (e.g., if the target protein or SrtA has a His-tag).

Caption: General experimental workflow for site-specific protein labeling.

High-Throughput Screening (HTS) for Sortase A Inhibitors

The 5-FAM-LPETGG probe can be adapted for HTS assays to identify inhibitors of Sortase A. A common format is a FRET (Förster Resonance Energy Transfer) assay where the LPETG recognition sequence is flanked by a fluorophore (like 5-FAM) and a quencher. However, a simpler intensity-based assay can also be devised. The workflow below outlines a general HTS process.

Assay Principle: In the presence of an active SrtA and a suitable oligoglycine nucleophile, the 5-FAM-LPET moiety is transferred, leading to a change in the fluorescent signal's properties (e.g., polarization). An effective inhibitor will prevent this reaction, and the fluorescent signal will remain unchanged.

Procedure Outline:

• Plate Preparation: Dispense test compounds from a chemical library into a multi-well plate (e.g., 384-well). Include positive (no inhibitor) and negative (no enzyme) controls.

• Reagent Addition: Add the 5-FAM-LPETGG probe, an oligoglycine acceptor (e.g., GGG-peptide), and reaction buffer to all wells.

• Reaction Initiation: Add Sortase A to all wells except the negative controls to start the reaction.

• Incubation: Incubate the plates for a predetermined time at a controlled temperature.

• Detection: Read the fluorescence intensity or fluorescence polarization (FP) of each well using a plate reader.

• Data Analysis: Identify "hits" (wells with a signal similar to the negative control) for further validation.

Caption: Logical workflow for a high-throughput screen for Sortase A inhibitors.

References

• 1. Sortase–Mediated Transpeptidation for Site–Specific Modification of Peptides, Glycopeptides, and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Sortase A Mediated Bioconjugation of Common Epitopes Decreases Biofilm Formation in Staphylococcus aureus [frontiersin.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. caymanchem.com [caymanchem.com]
• 5. Fluorescein *CAS 2321-07-5* | AAT Bioquest [aatbio.com]
• 6. researchgate.net [researchgate.net]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Quantitative Assessment of Fluorescent Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 2024.sci-hub.se [2024.sci-hub.se]

Introduction to Sortase A and the LPETG Motif

An in-depth technical guide on the Sortase A recognition sequence LPETGG, designed for researchers, scientists, and drug development professionals.

Sortase A (SrtA) is a transpeptidase found in the cell wall of Gram-positive bacteria, including Staphylococcus aureus. Its primary native function is to anchor surface proteins, often virulence factors, to the peptidoglycan cell wall. This is accomplished by recognizing a specific sorting signal sequence at the C-terminus of the surface protein, cleaving it, and catalyzing the formation of a new amide bond between the protein and the cell wall precursor, Lipid II.

The canonical recognition motif for S. aureus Sortase A is the five-amino-acid sequence Leu-Pro-X-Thr-Gly (LPXTG), where X can be various amino acids, with glutamic acid (E) being common (LPETG). The enzyme cleaves the peptide bond between the threonine (T) and the glycine (B1666218) (G). This reaction has been harnessed by scientists as a powerful tool for site-specific protein modification and ligation, a technique often referred to as "sortagging".

The Catalytic Mechanism of Sortase A

The sortase-mediated reaction is a two-step transpeptidation process:

• Acyl-Enzyme Intermediate Formation: Sortase A, via a nucleophilic attack from the thiol group of its active site cysteine residue (Cys184 in S. aureus SrtA), cleaves the T-G bond within the LPETG motif of the substrate protein. This results in the formation of a covalent acyl-enzyme intermediate, with the C-terminal glycine and subsequent residues being released.

• Nucleophilic Attack and Ligation: A second substrate containing an N-terminal oligoglycine motif (typically GGG) acts as a nucleophile. The amino group of the N-terminal glycine attacks the thioester bond of the acyl-enzyme intermediate, resolving the intermediate and forming a new, stable amide bond. This ligates the first substrate protein to the oligoglycine-containing molecule.

Figure 1: The two-step catalytic mechanism of Sortase A-mediated ligation.

Substrate Specificity and Kinetic Data

While LPETG is the canonical motif for S. aureus SrtA, the enzyme exhibits some flexibility. The proline at position P2 is crucial, inducing a type II β-turn structure that is essential for recognition. The threonine at P1' is also highly conserved. Variations in the P1' and P2' positions of the sorting signal can be tolerated to some extent, which has led to the development of engineered sortases with altered substrate specificities.

Table 1: Kinetic Parameters of S. aureus Sortase A

Substrate	kcat (s⁻¹)	Km (µM)	kcat/Km (M⁻¹s⁻¹)	Reference
Abz-LPETG-Dnp	0.09 ± 0.01	140 ± 20	640	(Example values)
Dabcyl-QALPETGEE-Edans	0.056 ± 0.002	230 ± 20	243	(Example values)

| Protein Substrates | Varies significantly | 50 - 500 | Varies | (General range) |

Note: Kinetic values are highly dependent on the specific substrates (both the LPETG-containing protein and the glycine nucleophile), buffer conditions, and the exact construct of the Sortase A enzyme used. The values presented are illustrative examples based on common fluorescent peptide substrates.

Experimental Protocol: Sortase A-Mediated Protein Ligation

This protocol provides a general workflow for labeling a protein of interest (POI) containing a C-terminal LPETG tag with a small molecule or peptide functionalized with an N-terminal triglycine (B1329560) motif (GGG-X).

A. Reagents and Buffers:

• Protein of Interest (POI-LPETG): Purified protein with a C-terminal LPETG tag, dissolved in a suitable buffer (e.g., Tris-HCl, HEPES).

• Glycine Nucleophile (GGG-X): A peptide or molecule with an N-terminal triglycine sequence. Should be in 10-50 fold molar excess to the POI.

• Sortase A Enzyme: Purified, active Sortase A (often a pentamutant, e.g., SrtA 5M, for improved activity and stability), typically at a concentration of 10-50 µM.

• Sortase Reaction Buffer: 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 10 mM CaCl₂. Calcium is a required cofactor for SrtA activity.

• Quenching/Stop Solution: 0.1% Trifluoroacetic acid (TFA) or 8 M Urea for immediate reaction stoppage if required.

• Purification System: Appropriate chromatography system for separating the ligated product from unreacted substrates and the enzyme (e.g., Ni-NTA if using His-tagged SrtA, size exclusion chromatography, or reverse-phase HPLC).

B. Ligation Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the POI-LPETG, the GGG-X nucleophile, and the Sortase Reaction Buffer.

• Initiation: Add the Sortase A enzyme to the reaction mixture to initiate the ligation. A typical molar ratio is 1:5:50 (SrtA : POI-LPETG : GGG-X).

• Incubation: Incubate the reaction at a suitable temperature, typically ranging from 4°C to 37°C. Reaction times can vary from 30 minutes to several hours, depending on the substrates and enzyme concentration. Monitor the reaction progress using SDS-PAGE or mass spectrometry. A successful ligation will show a shift in the molecular weight of the POI.

• Quenching (Optional): The reaction can be stopped by adding a quenching solution if precise time points are needed.

• Purification: After the reaction reaches completion (or the desired endpoint), purify the final ligated product (POI-LPET-GGG-X) from the reaction mixture. If a His-tagged Sortase A was used, it can be easily removed using Ni-NTA affinity chromatography.

Figure 2: A typical experimental workflow for Sortase A-mediated protein labeling.

Applications in Drug Development and Research

The precision and efficiency of Sortase A-mediated ligation have made it an invaluable tool in various research and therapeutic areas:

• Antibody-Drug Conjugates (ADCs): Sortase A can be used to site-specifically conjugate cytotoxic drugs to antibodies, creating homogenous ADCs with a defined drug-to-antibody ratio (DAR). This is a significant advantage over traditional stochastic conjugation methods.

• Protein Cyclization: Proteins can be cyclized by engineering them with an N-terminal oligoglycine sequence and a C-terminal LPETG motif. The intramolecular reaction catalyzed by SrtA results in a cyclic protein with potentially enhanced stability and activity.

• Cell Surface Engineering: Living cells can be modified by labeling surface proteins that have been engineered to display an LPETG tag. This allows for the attachment of imaging agents, therapeutic molecules, or other functional moieties directly to the cell surface.

• Generation of Bioconjugates: SrtA is widely used to link proteins to a vast array of molecules, including lipids, nucleic acids, polymers (e.g., PEG), and fluorescent probes, for both therapeutic and diagnostic applications.

Figure 3: Core applications of Sortase A-mediated ligation in biotechnology.

An In-depth Technical Guide to the Excitation and Emission Spectra of 5-FAM-LPETGG for Researchers, Scientists, and Drug Development Professionals

Introduction

5-FAM-LPETGG is a fluorescently labeled peptide substrate extensively utilized in molecular biology and drug development for the site-specific modification of proteins. This molecule incorporates the 5-Carboxyfluorescein (5-FAM) fluorophore, a derivative of fluorescein, attached to the LPETGG peptide sequence. This specific peptide sequence is a recognition motif for the bacterial transpeptidase, Sortase A (SrtA). This guide provides a comprehensive overview of the spectral properties of 5-FAM-LPETGG, detailed experimental protocols for its application in Sortase A-mediated ligation, and a visualization of the underlying biochemical pathway.

Spectral Properties of 5-FAM-LPETGG

The fluorescent characteristics of 5-FAM-LPETGG are conferred by the 5-FAM moiety. The excitation and emission maxima, molar extinction coefficient, and quantum yield are critical parameters for its effective use in fluorescence-based assays.

Property	Value	Reference
Excitation Maximum (λex)	492 nm	[1]
Emission Maximum (λem)	518 nm
Molar Extinction Coefficient (ε)	83,000 cm⁻¹M⁻¹	[2][3][4]
Quantum Yield (Φ)	~0.9	[5]

Note: The spectral properties are primarily those of the 5-FAM fluorophore and are an excellent approximation for 5-FAM-LPETGG in aqueous buffers.

Sortase A-Mediated Labeling

5-FAM-LPETGG serves as a key reagent in a powerful protein engineering technique known as Sortase-Mediated Ligation (SML). This method allows for the precise, covalent attachment of the 5-FAM fluorophore to a target protein.

Signaling Pathway

The enzymatic reaction is initiated by the recognition of the LPETG sequence within the substrate by Sortase A. The enzyme cleaves the peptide bond between the threonine (T) and glycine (B1666218) (G) residues, forming a transient acyl-enzyme intermediate. This intermediate is then resolved by the nucleophilic attack of an N-terminal oligoglycine (Gly)n motif on a target protein, resulting in the formation of a new peptide bond and the release of the enzyme.

Caption: Sortase A-mediated transpeptidation pathway.

Experimental Protocols

The following protocols provide a general framework for the in-vitro labeling of a target protein with 5-FAM-LPETGG using Sortase A. Optimization of reactant concentrations, incubation time, and temperature may be required for specific applications.

Materials

• 5-FAM-LPETGG: Stock solution in DMSO (e.g., 10 mM).

• Sortase A (e.g., pentamutant or heptamutant for improved activity): Purified enzyme.

• Target Protein: Purified protein with an N-terminal oligoglycine (typically 3-5 glycines) motif.

• Sortase Reaction Buffer (10x): 500 mM Tris-HCl, 1.5 M NaCl, 100 mM CaCl₂, pH 7.5.

• DMSO (Dimethyl sulfoxide).

• Purification column (e.g., Ni-NTA or size-exclusion chromatography) for labeled protein purification.

Experimental Workflow

The general workflow for labeling a target protein involves incubation of the reactants followed by purification of the labeled product.

Caption: General experimental workflow for protein labeling.

Detailed Protocol for In-Vitro Labeling

• Reaction Setup: In a microcentrifuge tube, combine the following components to the specified final concentrations. It is recommended to add the Sortase A enzyme last.

  Component	Final Concentration
  Target Protein (with N-terminal Gly)	50 µM
  5-FAM-LPETGG	250 µM
  Sortase A	2.5 - 10 µM
  10x Sortase Reaction Buffer	1x
  Nuclease-free water	To final volume

• Incubation: Incubate the reaction mixture at room temperature or 37°C for 1-4 hours. The optimal time and temperature may vary depending on the specific target protein and Sortase A variant used.

• Purification: Following incubation, purify the labeled protein from the reaction mixture to remove unreacted 5-FAM-LPETGG, Sortase A, and the cleaved GG dipeptide. If the target protein contains a purification tag (e.g., His-tag), affinity chromatography is a suitable method. Alternatively, size-exclusion chromatography can be used to separate the labeled protein based on size.

• Analysis of Labeling Efficiency: The efficiency of the labeling reaction can be assessed by several methods:

  • SDS-PAGE: A successful ligation will result in a shift in the molecular weight of the target protein, which can be visualized on an SDS-PAGE gel. The fluorescently labeled protein can be detected by in-gel fluorescence imaging before staining with Coomassie Blue.

  • Mass Spectrometry: For a precise confirmation of labeling, the molecular weight of the purified protein can be determined by mass spectrometry.

  • Fluorescence Spectroscopy: The fluorescence of the purified, labeled protein can be measured to confirm the presence of the 5-FAM fluorophore.

Conclusion

5-FAM-LPETGG is a versatile and powerful tool for the site-specific fluorescent labeling of proteins. A thorough understanding of its spectral properties and the principles of Sortase A-mediated ligation is crucial for its successful application. The protocols and diagrams provided in this guide offer a solid foundation for researchers to design and execute experiments for a wide range of applications in drug discovery, protein trafficking, and cellular imaging.

References

• 1. biotium.com [biotium.com]
• 2. 5(6)-FAM [5-(and-6)-Carboxyfluorescein] *CAS 72088-94-9* | AAT Bioquest [aatbio.com]
• 3. jenabioscience.com [jenabioscience.com]
• 4. Extinction Coefficient [FAM (Carboxyfluorescein)] | AAT Bioquest [aatbio.com]
• 5. glenresearch.com [glenresearch.com]

Unveiling the Brightness: A Technical Guide to the Quantum Yield of 5-FAM

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the quantum yield of 5-Carboxyfluorescein (5-FAM), a widely used green fluorescent dye. Understanding the quantum yield is critical for the successful design and interpretation of a multitude of fluorescence-based assays in research and drug development. This document will delve into the core photophysical properties of 5-FAM, detail the factors influencing its fluorescence efficiency, provide explicit experimental protocols for its measurement, and illustrate a common workflow where 5-FAM plays a pivotal role.

Core Photophysical Properties of 5-FAM

5-FAM is a single isomer derivative of fluorescein (B123965), valued for its high absorptivity and fluorescence quantum yield. These properties make it a robust reporter molecule for a variety of applications, including nucleic acid sequencing, fluorescence microscopy, and immunoassays.

Spectral Characteristics

The excitation and emission maxima of 5-FAM are crucial for selecting appropriate light sources and detection filters. These values can exhibit slight variations depending on the solvent environment and pH.[1][2][3]

Property	Wavelength (nm)	Conditions
Excitation Maximum (λex)	~492	pH 9
Emission Maximum (λem)	~514	pH 9

Molar Extinction Coefficient

The molar extinction coefficient (ε) is a measure of how strongly a substance absorbs light at a given wavelength. For 5-FAM, this value is a key parameter in determining concentration via absorbance spectroscopy.

Molar Extinction Coefficient (ε)	Conditions
~82,000 M⁻¹cm⁻¹	pH 9

Understanding and Measuring the Quantum Yield of 5-FAM

The fluorescence quantum yield (Φ) is a fundamental parameter that quantifies the efficiency of the fluorescence process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed.[4] A higher quantum yield indicates a brighter fluorophore, which is desirable for enhancing the sensitivity of an assay.

Reported Quantum Yield Values

The quantum yield of 5-FAM is highly dependent on its chemical environment. Below is a summary of reported quantum yield values under different conditions. It is important to note that fluorescein, the parent molecule of 5-FAM, is often used as a reference, and its quantum yield is well-established in 0.1 M NaOH to be approximately 0.92-0.95.[5][6] The carboxyl group of 5-FAM has been suggested to have no significant effect on its quantum yield compared to fluorescein.[5]

Fluorophore	Quantum Yield (Φ)	Conditions	Reference
Fluorescein	0.92 - 0.95	0.1 M NaOH	[5][6]
5(6)-Carboxyfluorescein (CF)	0.93	Not specified	[5]
5-FAM	0.83	at 520 nm	[1]
5(6)-Carboxyfluorescein-BSA conjugate	0.48	Not specified	[5]

Factors Influencing the Quantum Yield of 5-FAM

Several environmental factors can significantly alter the quantum yield of 5-FAM, impacting the reliability and sensitivity of fluorescence measurements.

• pH: 5-FAM fluorescence is highly pH-sensitive, with optimal brightness in slightly alkaline conditions (pH > 8).[7] The pKa of 5-(and-6)-Carboxyfluorescein is approximately 6.5.[3]

• Solvent Polarity: The surrounding solvent can affect the quantum yield. While specific data for 5-FAM is limited, fluorescein derivatives are known to be sensitive to solvent polarity.

• Temperature: Changes in temperature can influence the rate of non-radiative decay processes, thereby affecting the quantum yield.

• Conjugation to Biomolecules: Covalent attachment of 5-FAM to proteins or nucleic acids can lead to a decrease in its quantum yield.[5] This quenching can be influenced by the local environment of the dye on the biomolecule.

• Proximity to Quenchers: The fluorescence of 5-FAM can be quenched by proximity to certain molecules, most notably guanine (B1146940) residues in DNA. This effect is a cornerstone of some nucleic acid detection assays.

Experimental Protocol: Measuring the Quantum Yield of 5-FAM

The relative quantum yield of 5-FAM can be determined using a comparative method, which involves comparing its fluorescence intensity to that of a well-characterized fluorescence standard with a known quantum yield. Rhodamine 6G in ethanol (B145695) (Φ = 0.95) is a commonly used standard for this purpose.[8][9]

Materials

• 5-FAM

• Rhodamine 6G (quantum yield standard)

• Spectroscopy-grade ethanol

• Phosphate-buffered saline (PBS), pH 7.4

• Spectrophotometer

• Spectrofluorometer

• 1 cm path length quartz cuvettes

Procedure

• Prepare Stock Solutions:

  • Prepare a stock solution of Rhodamine 6G in ethanol (e.g., 1 x 10⁻⁵ M).

  • Prepare a stock solution of 5-FAM in a suitable buffer (e.g., PBS, pH 7.4). The concentration should be accurately determined by absorbance using its molar extinction coefficient.

• Prepare a Series of Dilutions:

  • From the stock solutions, prepare a series of dilutions for both the 5-FAM sample and the Rhodamine 6G standard.

  • The concentrations should be adjusted to have absorbances in the range of 0.01 to 0.1 at the excitation wavelength to avoid inner filter effects.[4]

• Measure Absorbance:

  • Using the spectrophotometer, measure the absorbance of each dilution at the chosen excitation wavelength (e.g., 490 nm for 5-FAM, 525 nm for Rhodamine 6G). Use the respective solvent/buffer as a blank.

• Measure Fluorescence Emission:

  • Using the spectrofluorometer, record the fluorescence emission spectrum for each dilution.

  • The excitation wavelength should be the same as that used for the absorbance measurements.

  • Ensure that the experimental settings (e.g., excitation and emission slit widths) are identical for both the sample and the standard.

• Data Analysis:

  • Integrate the area under the fluorescence emission spectrum for each dilution of the sample and the standard.

  • Plot the integrated fluorescence intensity versus the absorbance for both the 5-FAM sample and the Rhodamine 6G standard.

  • The plots should yield straight lines passing through the origin. Determine the gradient (slope) of each line.

• Calculate the Quantum Yield:

  • The quantum yield of the 5-FAM sample (Φ_sample) can be calculated using the following equation:[4]

    Φ_sample = Φ_standard * (Gradient_sample / Gradient_standard) * (n_sample² / n_standard²)

    Where:

    • Φ_standard is the known quantum yield of the standard (0.95 for Rhodamine 6G in ethanol).

    • Gradient_sample is the gradient of the plot for 5-FAM.

    • Gradient_standard is the gradient of the plot for Rhodamine 6G.

    • n_sample is the refractive index of the solvent used for the sample (e.g., ~1.33 for water/PBS).

    • n_standard is the refractive index of the solvent used for the standard (e.g., ~1.36 for ethanol).

Application Workflow: Fluorescence Polarization Immunoassay (FPIA)

5-FAM is frequently employed as a fluorescent tracer in Fluorescence Polarization (FP) assays, a powerful technique for studying molecular interactions in solution.[10][11] The following diagram illustrates a typical workflow for a competitive FPIA used in drug discovery to screen for inhibitors of a protein-ligand interaction.

Fig. 1: Workflow for a competitive Fluorescence Polarization Immunoassay (FPIA).

In this workflow, a 5-FAM labeled ligand (tracer) competes with an unlabeled test compound for binding to a specific antibody. When the tracer is bound to the larger antibody, its rotation is slower, resulting in a high fluorescence polarization value. If the test compound is an effective inhibitor, it will displace the tracer from the antibody, leading to a faster rotation of the free tracer and a decrease in the fluorescence polarization.

Conclusion

The quantum yield of 5-FAM is a critical parameter that dictates its performance as a fluorescent probe. By understanding the factors that influence its brightness and by employing standardized protocols for its measurement, researchers can enhance the quality and reliability of their fluorescence-based assays. This guide provides the foundational knowledge and practical methodologies to effectively utilize 5-FAM in a variety of research and drug development applications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. biotium.com [biotium.com]
• 4. chem.uci.edu [chem.uci.edu]
• 5. loschmidt.chemi.muni.cz [loschmidt.chemi.muni.cz]
• 6. Fluorescence quantum yields (QY) and lifetimes (τ) for Alexa Fluor dyes—Table 1.5 | Thermo Fisher Scientific - CH [thermofisher.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Determination of the absolute fluorescence quantum yield of rhodamine 6G with optical and photoacoustic methods--providing the basis for fluorescence quantum yield standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Fluorescence polarization assays in high-throughput screening and drug discovery: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. theeducationmagazine.com [theeducationmagazine.com]

Decoding Sortase A: A Technical Guide to Substrate Specificity and Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sortase A (SrtA), a cysteine transpeptidase found in Gram-positive bacteria, plays a pivotal role in the covalent anchoring of surface proteins, many of which are key virulence factors, to the cell wall peptidoglycan.[1][2] This function makes SrtA an attractive target for the development of novel anti-infective therapies.[1][3] The enzyme recognizes a specific sorting signal at the C-terminus of its substrate proteins, most commonly the LPXTG motif, and catalyzes a transpeptidation reaction.[2][4] Understanding the intricacies of Sortase A's substrate specificity is crucial for the rational design of inhibitors and for harnessing its catalytic activity in protein engineering applications, a technique often referred to as sortase-mediated ligation (SML).[5][6] This guide provides an in-depth technical overview of the core principles governing SrtA substrate specificity, supported by quantitative data, detailed experimental protocols, and visualizations of the underlying molecular mechanisms.

The Catalytic Mechanism of Sortase A

Sortase A-mediated transpeptidation is a two-step process:

• Acylation: The catalytic cysteine residue (Cys184 in Staphylococcus aureus SrtA) performs a nucleophilic attack on the peptide bond between the threonine and glycine (B1666218) residues of the LPXTG motif.[7][8] This results in the formation of a covalent acyl-enzyme intermediate, with the C-terminal portion of the substrate being released.[7][9]

• Transpeptidation: The amino group of the lipid II peptidoglycan precursor (specifically the pentaglycine (B1581309) cross-bridge in S. aureus) then attacks the thioester bond of the acyl-enzyme intermediate.[9][10] This resolves the intermediate, regenerating the free enzyme and forming a new amide bond that anchors the protein to the cell wall precursor.[1]

Structural Basis of Substrate Recognition

The remarkable specificity of Sortase A for the LPXTG motif is dictated by its three-dimensional structure. The enzyme possesses an eight-stranded β-barrel fold.[11][12] The substrate binding site is a groove leading into the active site, formed by several loops, most notably the β6/β7 and β7/β8 loops.[13][14]

NMR and X-ray crystallography studies have revealed that upon substrate binding, a flexible loop (β6/β7) undergoes a conformational change, closing over the active site to create a binding pocket that accommodates the LPXTG motif.[13][15] This "adaptive recognition" ensures a snug fit and proper positioning of the scissile peptide bond for catalysis.[13]

Key interactions include:

• Leucine (B10760876) (P1): The side chain of the leucine residue fits into a hydrophobic pocket formed by residues in the β6/β7 loop, such as Val168 and Leu169 in S. aureus SrtA.[10][13]

• Proline (P2): The proline residue induces a critical kink in the peptide backbone, directing the polypeptide chain towards the catalytic cysteine.[1]

• Threonine (P4): The threonine residue is positioned near the catalytic triad (B1167595) (Cys184, His120, Arg197), with the peptide bond between threonine and glycine being the site of cleavage.[8][12]

• Flanking Residues: While the LPXTG motif is paramount, residues upstream of this sequence also contribute to binding affinity and specificity, interacting with the surface loops of the enzyme.[1]

Quantitative Analysis of Substrate Specificity

The substrate preference of Sortase A has been quantitatively assessed through various kinetic studies. The tables below summarize key findings on the tolerance for amino acid substitutions within the canonical LPXTG motif and the kinetic parameters for different substrates.

Table 1: Kinetic Preference of S. aureus Sortase A for Amino Acid Variations in the LPXTG Motif

Position	Preferred Residue(s)	Notes	Reference
P1 (L)	Leucine	Strongly preferred for initial rates.	[1]
P2 (P)	Proline	Highly conserved and kinetically preferred.	[1]
P3 (X)	Any amino acid	No strong preference observed.	[1][4]
P4 (T)	Threonine	Kinetically preferred.	[1]
P5 (G)	Glycine	Strongly preferred.	[1]

Table 2: Kinetic Parameters of S. aureus Sortase A Mutants

Alanine-scanning mutagenesis of the β6/β7 loop has highlighted the importance of specific residues in substrate recognition and catalysis.

Mutant	kcat (s⁻¹)	Km (µM)	kcat/Km (M⁻¹s⁻¹)	Fold Change in kcat/Km vs. WT	Reference
Wild-type	0.045 ± 0.002	130 ± 10	350	-	[10]
V168A	0.0020 ± 0.0001	480 ± 50	4.2	83-fold decrease	[10]
L169A	0.0011 ± 0.0001	240 ± 30	4.6	76-fold decrease	[10]
E171A	0.0008 ± 0.0001	150 ± 20	5.3	66-fold decrease	[10]

Data derived from assays with a fluorescently labeled peptide substrate.

Experimental Protocols for Studying Sortase A Activity

Several robust methods are employed to characterize the activity and specificity of Sortase A.

FRET-Based Assay for Kinetic Analysis

This is a continuous, real-time assay ideal for determining kinetic parameters and screening for inhibitors.

Principle: A synthetic peptide substrate is designed with a fluorophore and a quencher on opposite sides of the LPXTG cleavage site. In the intact peptide, the fluorescence is quenched due to Förster Resonance Energy Transfer (FRET).[16][17] Upon cleavage by Sortase A, the fluorophore and quencher are separated, leading to an increase in fluorescence that can be monitored over time.[18][19]

Detailed Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the FRET substrate (e.g., Abz-LPETG-K(Dnp)-NH₂) in a suitable buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, pH 7.5).[16]

  • Prepare a stock solution of purified, recombinant Sortase A in the same buffer.

  • Prepare a series of dilutions of the substrate to determine Kₘ.

  • For inhibitor screening, prepare stock solutions of the test compounds.

• Assay Execution:

  • In a 96-well microplate, add the assay buffer.

  • Add the FRET substrate to each well at the desired final concentrations.

  • If screening inhibitors, add the compounds to the respective wells.

  • Initiate the reaction by adding Sortase A to each well.

  • Immediately place the plate in a fluorescence plate reader.

• Data Acquisition and Analysis:

  • Monitor the increase in fluorescence intensity over time (e.g., excitation at 320 nm, emission at 420 nm for the Abz/Dnp pair).

  • Calculate the initial reaction velocity (v₀) from the linear portion of the fluorescence curve.

  • Plot v₀ against the substrate concentration and fit the data to the Michaelis-Menten equation to determine kcat and Kₘ.

  • For inhibitor studies, calculate the percent inhibition and determine the IC₅₀ value.[3][16]

Mass Spectrometry for Product Identification

Mass spectrometry (MS) is a powerful tool for unequivocally identifying the products of a sortase-mediated reaction and for analyzing substrate specificity with peptide libraries.[20]

Principle: The reaction mixture is analyzed by MS to detect the mass of the starting materials and the newly formed products. This allows for direct confirmation of substrate cleavage and ligation to a nucleophile.

Detailed Methodology:

• Reaction Setup:

  • Incubate purified Sortase A with the substrate protein/peptide (containing the LPXTG motif) and the nucleophile (e.g., a peptide with an N-terminal glycine).

  • The reaction is typically carried out in a buffer similar to that used for the FRET assay.

  • Allow the reaction to proceed for a defined period (e.g., 1-4 hours).

• Sample Preparation for MS:

  • Quench the reaction, for example, by adding an acid like formic acid.

  • Desalt the sample using a C18 ZipTip or a similar method to remove buffer components that can interfere with MS analysis.

• MS Analysis:

  • Analyze the sample using MALDI-TOF or ESI-MS.

  • Acquire the mass spectrum of the reaction mixture.

• Data Interpretation:

  • Identify the mass peaks corresponding to the unreacted substrates, the cleaved C-terminal fragment, and the ligated product.

  • The presence of a peak corresponding to the mass of the substrate ligated to the nucleophile confirms sortase activity.

NMR Spectroscopy for Structural Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy is instrumental in elucidating the three-dimensional structure of Sortase A and its complex with substrates or inhibitors.[11][13]

Principle: NMR provides information on the structure and dynamics of proteins in solution. By comparing the NMR spectra of free Sortase A with the enzyme bound to a substrate analog, it is possible to map the binding site and identify conformational changes upon substrate recognition.[13][15]

Detailed Methodology:

• Protein Expression and Purification:

  • Express and purify isotopically labeled (¹⁵N and/or ¹³C) Sortase A for NMR analysis.

  • Synthesize or purify the substrate analog or inhibitor of interest.

• NMR Sample Preparation:

  • Prepare a concentrated solution of the labeled protein in a suitable NMR buffer.

  • Acquire a reference spectrum (e.g., a ¹H-¹⁵N HSQC spectrum) of the free protein.

• Titration and Complex Formation:

  • Titrate the unlabeled substrate analog into the labeled protein sample and acquire spectra at different molar ratios.

  • Alternatively, form a stable covalent complex, for example, by using a substrate analog that forms a disulfide bond with the catalytic cysteine.[13]

• NMR Data Acquisition and Analysis:

  • Acquire a suite of multi-dimensional NMR experiments to determine the structure of the complex.

  • Analyze chemical shift perturbations to identify residues in the binding interface.

  • Use nuclear Overhauser effect (NOE) data to determine distance restraints for structure calculation.

Conclusion

A thorough understanding of Sortase A substrate specificity, rooted in its structure and catalytic mechanism, is indispensable for both therapeutic and biotechnological applications. The quantitative data and detailed experimental protocols presented in this guide offer a framework for researchers to probe the function of this important enzyme. Future investigations into the subtle variations in substrate recognition among different sortase isoforms and the development of next-generation inhibitors and protein engineering tools will continue to build upon this foundational knowledge.

References

• 1. Sortase Transpeptidases: Insights into Mechanism, Substrate Specificity and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sortases, Surface Proteins, and Their Roles in Staphylococcus aureus Disease and Vaccine Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Sortase - Wikipedia [en.wikipedia.org]
• 5. par.nsf.gov [par.nsf.gov]
• 6. researchgate.net [researchgate.net]
• 7. Sortase Transpeptidases: Structural Biology and Catalytic Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Mutagenesis Studies of Substrate Recognition and Catalysis in the Sortase A Transpeptidase from Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pnas.org [pnas.org]
• 12. researchgate.net [researchgate.net]
• 13. The Structure of the Staphylococcus aureus Sortase-Substrate Complex Reveals How the Universally Conserved LPXTG Sorting Signal Is Recognized - PMC [pmc.ncbi.nlm.nih.gov]
• 14. escholarship.org [escholarship.org]
• 15. NMR structure-based optimization of Staphylococcus aureus sortase A pyridazinone inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Substrate-derived Sortase A inhibitors: targeting an essential virulence factor of Gram-positive pathogenic bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Visualization and Quantification of Sortase Activity at the Single-Molecule Level via Transpeptidation-Directed Intramolecular Förster Resonance Energy Transfer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Fluorescence Resonance Energy Transfer-Based Assay for Characterization of Hepatitis C Virus NS3-4A Protease Activity in Live Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. assets.fishersci.com [assets.fishersci.com]
• 20. researchgate.net [researchgate.net]

A Technical Guide to In Vitro Protein Labeling with 5-FAM-LPETGG

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the use of 5-FAM-LPETGG for the site-specific labeling of proteins in vitro using the enzyme sortase A. It includes detailed experimental protocols, quantitative data for reaction components, and troubleshooting guidance to ensure successful and efficient protein conjugation.

Introduction to Sortase-Mediated Ligation with 5-FAM-LPETGG

Sortase-mediated ligation (SML) is a powerful enzymatic method for site-specific protein modification. The core of this technique is the transpeptidase sortase A (SrtA), which recognizes a specific peptide motif, LPXTG (where X is any amino acid), and catalyzes the formation of a new peptide bond with an N-terminal oligoglycine nucleophile.[1]

5-FAM-LPETGG is a synthetic peptide substrate designed for this purpose. It consists of two key components:

• 5-FAM (5-Carboxyfluorescein): A widely used green fluorescent dye that allows for the sensitive detection and quantification of labeled proteins.

• LPETGG: The recognition sequence for Sortase A from Staphylococcus aureus. The enzyme cleaves the peptide bond between the threonine (T) and the first glycine (B1666218) (G).[2]

This technology enables the precise attachment of a fluorescent label to a protein of interest at either the N-terminus or C-terminus, depending on the location of the corresponding recognition motifs.

Quantitative Data for Reaction Components

Accurate quantification of reactants is crucial for efficient and reproducible labeling. The following tables summarize key quantitative data for the components involved in the sortase-mediated labeling reaction.

Table 1: Properties of 5-FAM-LPETGG

Property	Value	Notes
Molecular Formula	C45H50N6O16	As the trifluoroacetate (B77799) salt, the exact formula may vary.[3]
Molecular Weight	930.9 g/mol	As the trifluoroacetate salt.[3]
Excitation Maximum (λex)	~492 nm	[3]
Emission Maximum (λem)	~518 nm	[3]
Extinction Coefficient (ε)	~83,000 M⁻¹cm⁻¹ at 493 nm	This is the extinction coefficient for 5(6)-Carboxyfluorescein.[4] The contribution of the peptide is minimal. For precise quantification, experimental determination is recommended.

Table 2: Recommended Reaction Conditions for In Vitro Labeling

Parameter	Recommended Range	Notes
Target Protein Concentration	10 - 50 µM	Higher concentrations can improve reaction kinetics.[5][6]
5-FAM-LPETGG Concentration	50 - 250 µM	A 5 to 10-fold molar excess over the target protein is often used to drive the reaction to completion.[6]
Sortase A Concentration	2.5 - 20 µM	The optimal concentration should be determined empirically for each target protein.[5][6]
Temperature	4°C - 37°C	Lower temperatures can be used to maintain the stability of sensitive proteins, though reaction times may need to be extended.[6][7]
Incubation Time	1 - 12 hours	Reaction progress should be monitored to determine the optimal time.[2][7]
pH	7.5 - 8.5	Sortase A is most active in this pH range.[8]
Buffer Composition	Tris-based buffers (e.g., 50 mM Tris-HCl, 150 mM NaCl)	Calcium chloride (10 mM) is required for wild-type S. aureus Sortase A activity. Some engineered sortases are calcium-independent.[9]

Experimental Protocols

This section provides a detailed, step-by-step protocol for the in vitro labeling of a target protein containing an N-terminal oligoglycine motif with 5-FAM-LPETGG.

Reagent Preparation

• Target Protein: Prepare your target protein with an N-terminal oligoglycine (e.g., GGG) sequence in a suitable buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.5). Determine the protein concentration accurately using a method such as a Bradford assay or by measuring absorbance at 280 nm if the extinction coefficient is known.

• 5-FAM-LPETGG Stock Solution: Dissolve the lyophilized 5-FAM-LPETGG peptide in sterile, nuclease-free DMSO to a final concentration of 10 mM. Store this stock solution in small aliquots at -20°C, protected from light.

• Sortase A Stock Solution: Prepare a stock solution of purified Sortase A in a suitable storage buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10% glycerol, pH 7.5). Determine the concentration and store in aliquots at -80°C.

• 10x Reaction Buffer: Prepare a 10x stock of the reaction buffer (e.g., 500 mM Tris-HCl, 1.5 M NaCl, 100 mM CaCl₂, pH 7.5).

Labeling Reaction

• In a microcentrifuge tube, combine the following components to the desired final volume and concentrations (refer to Table 2 for starting recommendations):

  • Target protein

  • 10x Reaction Buffer (to a final concentration of 1x)

  • 5-FAM-LPETGG stock solution

  • Nuclease-free water to adjust the final volume

• Mix the components gently by pipetting.

• Initiate the reaction by adding the Sortase A stock solution to the desired final concentration.

• Incubate the reaction mixture at the chosen temperature (e.g., 25°C) for 1-4 hours. Protect the reaction from light.

• To monitor the reaction progress, aliquots can be taken at different time points (e.g., 30 min, 1 hr, 2 hr, 4 hr) and analyzed by SDS-PAGE.

Analysis of Labeling Efficiency

• SDS-PAGE with Fluorescence Imaging:

  • Add SDS-PAGE loading buffer to the reaction aliquots and boil for 5 minutes.

  • Run the samples on a polyacrylamide gel.

  • Visualize the fluorescently labeled protein directly in the gel using a fluorescence gel imager with appropriate filters for 5-FAM (Excitation: ~490 nm, Emission: ~520 nm).

  • Stain the gel with a total protein stain (e.g., Coomassie Brilliant Blue) to visualize all protein bands.

  • Labeling efficiency can be estimated by comparing the intensity of the fluorescent band of the labeled protein to the total amount of that protein as determined by the total protein stain.

• Mass Spectrometry: For a more precise determination of labeling, the reaction mixture can be analyzed by mass spectrometry (e.g., ESI-MS) to identify the masses of the unlabeled and labeled protein species.

Purification of the Labeled Protein

• Affinity Chromatography: If your target protein has an affinity tag (e.g., a His-tag), this can be used to separate the labeled protein from the reaction components. The His-tagged Sortase A will also bind to the resin and can be removed in this step.

• Size Exclusion Chromatography (SEC): SEC can be used to separate the larger labeled protein from the smaller, unreacted 5-FAM-LPETGG peptide and Sortase A.

• Spin Concentrators: Use a spin concentrator with a molecular weight cutoff (MWCO) that is appropriate for your target protein to remove the smaller peptide and enzyme. This is a quick method for buffer exchange and removal of small molecules.[5]

Visualizations

Sortase A Reaction Mechanism

Caption: The catalytic mechanism of Sortase A-mediated protein labeling.

Experimental Workflow for In Vitro Protein Labeling

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. researchgate.net [researchgate.net]
• 3. caymanchem.com [caymanchem.com]
• 4. 5(6)-FAM [5-(and-6)-Carboxyfluorescein] *CAS 72088-94-9* | AAT Bioquest [aatbio.com]
• 5. Site-specific N-terminal labeling of proteins using sortase-mediated reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sortase-mediated fluorescent labeling of CRISPR complexes [finkelsteinlab.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Direct N- or C-Terminal Protein Labeling Via a Sortase-Mediated Swapping Approach - PMC [pmc.ncbi.nlm.nih.gov]

discovery and development of sortase ligase

An in-depth technical guide on the is provided for researchers, scientists, and drug development professionals. This guide includes a summary of quantitative data in structured tables, detailed methodologies for key experiments, and diagrams for signaling pathways and experimental workflows created using Graphviz (DOT language).

Discovery and Native Function of Sortase

Sortase enzymes are transpeptidases found in Gram-positive bacteria that play a crucial role in covalently anchoring surface proteins to the cell wall peptidoglycan. The first sortase, Sortase A (SrtA), was discovered in Staphylococcus aureus.

The native function of SrtA involves a multi-step process:

• Recognition: SrtA recognizes a conserved C-terminal sorting signal on a precursor protein, typically with the consensus sequence LPXTG.

• Cleavage: The enzyme cleaves the peptide bond between the threonine (T) and glycine (B1666218) (G) residues of the sorting signal.

• Thioacyl Intermediate Formation: A covalent intermediate is formed between the threonine of the precursor protein and a cysteine residue in the active site of SrtA.

• Nucleophilic Attack: The thioacyl intermediate is resolved by a nucleophilic attack from the amino group of the pentaglycine (B1581309) cross-bridge of the lipid II peptidoglycan precursor.

• Ligation: This results in the formation of a new peptide bond, covalently linking the surface protein to the cell wall.

Caption: The native pathway of sortase A-mediated protein anchoring in bacteria.

Development of Sortase Ligase as a Biotechnological Tool

The unique transpeptidation activity of sortase has been harnessed for various biotechnological applications, collectively known as Sortase-Mediated Ligation (SML). In this engineered system, the natural lipid II nucleophile is replaced with a synthetic molecule containing an N-terminal oligoglycine motif (e.g., GGG).

The general workflow for SML is as follows:

• A protein of interest is genetically engineered to include a C-terminal LPXTG recognition motif.

• A second molecule (e.g., another protein, a small molecule drug, a fluorescent probe) is synthesized with an N-terminal oligoglycine sequence.

• In the presence of purified sortase A, the enzyme cleaves the first protein at the LPXTG motif and ligates it to the oligoglycine sequence of the second molecule.

Caption: A generalized workflow for Sortase-Mediated Ligation (SML).

Quantitative Data on Sortase Variants

To improve the efficiency and broaden the applicability of SML, several engineered variants of Sortase A have been developed. The table below summarizes key quantitative data for some of these variants.

Sortase Variant	Organism of Origin	Recognition Motif	Key Mutations	Notable Improvement
SrtA wt	S. aureus	LPXTG	None	Baseline
SrtA 5M	S. aureus	LPXTG	P94R/D160N/K190E/K196T/E105K	Increased reaction speed and yield
SrtA 7M	S. aureus	LPXTG	P94R/D160N/K190E/K196T/E105K/D165A/L169G	Further enhanced catalytic efficiency
SrtB	S. aureus	NPQTN	N/A	Orthogonal substrate specificity
SrtA	S. pyogenes	LPXTG	N/A	Different substrate preferences

Table 1: Comparison of Common Sortase Variants

Parameter	SrtA wt (S. aureus)	SrtA 7M (S. aureus)
k_cat (s⁻¹)	~0.05	~1.5
K_M (LPETG peptide, µM)	~150	~90
K_M (GGG peptide, µM)	~500	~300
Optimal Ca²⁺ (mM)	10	0 (Ca²⁺ independent)

Table 2: Kinetic Parameters of Wild-Type vs. Engineered SrtA

Experimental Protocols

Protocol 1: Expression and Purification of Heptamutant Sortase A (SrtA 7M)

• Transformation: Transform E. coli BL21(DE3) with a pET vector containing the gene for His-tagged SrtA 7M.

• Culture Growth: Grow the transformed cells in LB medium containing the appropriate antibiotic at 37°C until the OD₆₀₀ reaches 0.6-0.8.

• Induction: Induce protein expression with 0.5 mM IPTG and incubate for 16-18 hours at 18°C.

• Cell Lysis: Harvest cells by centrifugation, resuspend in lysis buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole), and lyse by sonication.

• Affinity Chromatography: Clarify the lysate by centrifugation and load the supernatant onto a Ni-NTA column. Wash the column with wash buffer (lysis buffer with 20 mM imidazole) and elute the protein with elution buffer (lysis buffer with 250 mM imidazole).

• Dialysis and Storage: Dialyze the eluted protein against storage buffer (50 mM Tris-HCl pH 7.5, 150 mM NaCl) and store at -80°C in glycerol (B35011) stocks.

Protocol 2: In Vitro Sortase-Mediated Ligation

• Reactant Preparation: Prepare the protein to be labeled (with C-terminal LPETG) and the labeling molecule (with N-terminal GGG) in the reaction buffer.

• Reaction Setup: Combine the reactants in a microfuge tube. A typical molar ratio is 1:5 to 1:10 of the LPETG-protein to the GGG-molecule.

• Initiation: Add purified Sortase A to the reaction mixture to a final concentration of 1-10 µM.

• Incubation: Incubate the reaction at a specified temperature (e.g., 4°C, 25°C, or 37°C) for a duration ranging from 1 to 24 hours.

• Quenching and Analysis: Stop the reaction by adding SDS-PAGE loading buffer. Analyze the reaction products by SDS-PAGE to confirm the formation of the ligated product, which will have a higher molecular weight.

• Purification: Purify the ligated product from the reaction mixture using an appropriate chromatography method (e.g., size-exclusion or affinity chromatography) to remove unreacted substrates, sortase, and byproducts.

Caption: A step-by-step workflow for a typical in vitro sortase-mediated ligation experiment.

Biophysical Properties of 5-FAM-LPETGG: A Technical Guide

This guide provides a comprehensive overview of the biophysical properties of the fluorescently labeled peptide 5-FAM-LPETGG, designed for researchers, scientists, and drug development professionals. It details the characteristics of its constituent components, the 5-FAM fluorophore and the LPETGG peptide, and their interplay in biochemical applications.

Introduction

5-FAM-LPETGG is a valuable tool in molecular biology and biochemistry, primarily utilized as a substrate for the bacterial enzyme sortase A. This enzyme recognizes the LPETG motif and catalyzes a transpeptidation reaction, enabling the site-specific labeling of proteins with the 5-FAM fluorophore. Understanding the biophysical properties of this reagent is crucial for its effective application in experimental design and data interpretation.

Core Components

5-FAM (5-Carboxyfluorescein)

5-FAM is a derivative of fluorescein (B123965), one of the most widely used green fluorescent dyes. It is prized for its high absorptivity, excellent fluorescence quantum yield, and good water solubility.[1] Its excitation maximum is well-matched to the common 488 nm laser line, making it suitable for a wide range of fluorescence-based instrumentation.[1]

LPETGG Peptide

The hexapeptide sequence Leu-Pro-Glu-Thr-Gly-Gly (LPETGG) serves as a recognition motif for sortase A from Staphylococcus aureus.[2] The enzyme cleaves the peptide bond between threonine and the first glycine (B1666218).[2][3] This cleavage initiates a transpeptidation reaction, leading to the formation of a new amide bond with an N-terminal glycine nucleophile on a target protein.

Quantitative Biophysical Data

Table 1: Photophysical Properties of 5-FAM

Parameter	Value	Reference
Excitation Maximum (λex)	~494 nm	[1]
Emission Maximum (λem)	~521 nm	[1]
Molar Extinction Coefficient (ε)	~75,000 cm⁻¹M⁻¹ at ~494 nm	[1]
Quantum Yield (Φ) of 5-Carboxyfluorescein	0.93 (free), 0.48 (conjugated to protein)	[4]
Fluorescence Lifetime (τ)	Typically in the range of 1-10 nanoseconds	[5]

Table 2: Kinetic Parameters of Sortase A with LPETG-containing Substrates

Parameter	Description	Significance
Mechanism	Ping-Pong	The enzyme binds the LPETG substrate, releases the C-terminal glycine, forms a covalent intermediate, and then binds the nucleophilic glycine substrate to complete the reaction.[3]
Rate-Limiting Step	Formation of the acyl-enzyme intermediate	This is the slower step in the overall transpeptidation reaction.[3]
Binding Affinity (Kd)	Not explicitly reported for 5-FAM-LPETGG	The overall efficiency of the sortase-mediated reaction is typically characterized by kcat and Km.
kcat and Km	Dependent on specific substrate and reaction conditions	These Michaelis-Menten parameters describe the catalytic efficiency of the enzyme.[2][6]

Experimental Protocols

Measurement of Fluorescence Quantum Yield

The relative fluorescence quantum yield of 5-FAM-LPETGG can be determined using a comparative method.

Principle: The quantum yield of an unknown sample is measured relative to a standard of known quantum yield. Fluorescein in 0.1 M NaOH (Φ = 0.95) is a common standard for fluorescein derivatives.[4]

Protocol:

• Prepare a series of dilutions of both the 5-FAM-LPETGG sample and the fluorescein standard in an appropriate buffer (e.g., PBS, pH 7.4). The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

• Measure the absorbance of each solution at the excitation wavelength (e.g., 490 nm).

• Record the fluorescence emission spectra of each solution using the same excitation wavelength.

• Integrate the area under the emission spectra for each sample.

• Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard.

• The quantum yield of the sample (Φ_sample) is calculated using the following equation:

  Φ_sample = Φ_standard × (Gradient_sample / Gradient_standard) × (η_sample² / η_standard²)

  where Φ is the quantum yield, Gradient is the slope of the line from the plot of integrated fluorescence intensity vs. absorbance, and η is the refractive index of the solvent.

Sortase A Activity Assay using a Fluorescent Substrate

The catalytic activity of sortase A can be monitored using a FRET-based assay or by directly measuring the fluorescence increase upon substrate cleavage. For a non-FRET substrate like 5-FAM-LPETGG, the change in the fluorescent environment upon cleavage and ligation can be monitored. A more direct approach involves a FRET-paired substrate.

Principle: A FRET-based sortase A substrate, such as Dabcyl-LPETG-Edans, is often used. In the intact peptide, the fluorescence of Edans is quenched by Dabcyl. Upon cleavage by sortase A, the fluorophore and quencher are separated, resulting in an increase in fluorescence.

Protocol (using a FRET substrate):

• Prepare a reaction buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, pH 7.5).

• Prepare solutions of purified sortase A enzyme, the FRET substrate (e.g., Dabcyl-LPETG-Edans), and the glycine nucleophile (e.g., GGG).

• In a microplate well, combine the reaction buffer, sortase A, and the glycine nucleophile.

• Initiate the reaction by adding the FRET substrate.

• Monitor the increase in fluorescence intensity over time using a fluorescence plate reader with appropriate excitation and emission wavelengths for the fluorophore (e.g., Ex/Em = 340/490 nm for Edans).

• The initial reaction velocity can be determined from the linear phase of the fluorescence increase. Kinetic parameters (kcat and Km) can be determined by measuring the initial velocities at varying substrate concentrations.[2]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the sortase A-mediated ligation pathway and a typical experimental workflow for characterizing the biophysical properties of 5-FAM-LPETGG.

Caption: Sortase A-mediated protein labeling pathway.

Caption: Experimental workflow for biophysical characterization.

References

• 1. lubio.ch [lubio.ch]
• 2. Mutagenesis Studies of Substrate Recognition and Catalysis in the Sortase A Transpeptidase from Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinetic mechanism of Staphylococcus aureus sortase SrtA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. loschmidt.chemi.muni.cz [loschmidt.chemi.muni.cz]
• 5. cpcscientific.com [cpcscientific.com]
• 6. Rapid Determination of Enzyme Kinetics from Fluorescence: Overcoming the Inner Filter Effect - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Site-Specific Protein Labeling Using 5-FAM-LPETGG and Sortase A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sortase-mediated ligation (SML) is a powerful enzymatic method for the site-specific modification of proteins.[1][2] This technique utilizes the transpeptidase activity of sortase A (SrtA), an enzyme from Gram-positive bacteria such as Staphylococcus aureus, which recognizes the specific amino acid motif LPXTG (where X can be any amino acid).[1][3][4] SrtA cleaves the peptide bond between the threonine (T) and glycine (B1666218) (G) residues and subsequently ligates the C-terminal portion of the recognition motif to an N-terminal oligoglycine nucleophile.[1][4][5] This process allows for the precise, covalent attachment of various molecular probes, including fluorophores, biotin, and polyethylene (B3416737) glycol (PEG), to a target protein with minimal disruption to its native structure and function.[1][6]

This application note provides a detailed protocol for the fluorescent labeling of a target protein using a 5-carboxyfluorescein (B1664652) (5-FAM) conjugated peptide with the sequence LPETGG. 5-FAM is a widely used green fluorescent dye with excitation and emission maxima of approximately 490 nm and 520 nm, respectively.[7][8] The 5-FAM-LPETGG peptide serves as a substrate for sortase A, enabling the site-specific fluorescent labeling of a target protein engineered to possess an N-terminal oligoglycine tag.

Principle of the Method

The sortase-mediated ligation reaction involves two key components:

• Target Protein: The protein of interest must be engineered to contain an accessible N-terminal oligoglycine (Gly)n sequence (typically n = 3-5).

• Labeling Peptide: A synthetic peptide containing the sortase recognition motif LPETG followed by a fluorescent label. In this protocol, we use 5-FAM-LPETGG.

The reaction is catalyzed by Sortase A, which recognizes the LPETG motif on the fluorescent peptide. The enzyme cleaves the bond between threonine and glycine, forming a covalent acyl-enzyme intermediate. This intermediate is then resolved by the nucleophilic attack of the N-terminal glycine of the target protein, resulting in the formation of a stable amide bond and the release of the enzyme.

Materials and Reagents

Table 1: Reagents and Materials

Reagent/Material	Supplier	Catalog No.
5-FAM-LPETGG Peptide	Isca Biochemicals	Custom Synthesis
Sortase A (SrtA)	BPS Bioscience	79392 (as part of a kit)
Target Protein with (Gly)n-tag	-	User-provided
Sortase Reaction Buffer (5X)	-	See preparation below
Dimethyl sulfoxide (B87167) (DMSO)	Sigma-Aldrich	D8418
Coomassie Brilliant Blue Stain	Bio-Rad	1610786
SDS-PAGE Gels	Bio-Rad	Various
Gel Filtration Column	GE Healthcare	Various

Sortase Reaction Buffer (5X):

• 250 mM Tris-HCl, pH 7.5

• 750 mM NaCl

• 50 mM CaCl₂

• Store at 4°C

Experimental Protocols

Protocol 1: Preparation of Reagents

• 5-FAM-LPETGG Peptide Stock Solution: Dissolve the lyophilized 5-FAM-LPETGG peptide in DMSO to a final concentration of 10 mM. Store at -20°C in small aliquots, protected from light.

• Target Protein: Purify the target protein containing the N-terminal (Gly)n tag using standard chromatography methods. The final protein should be in a buffer compatible with the sortase reaction (e.g., Tris or HEPES). Determine the protein concentration using a Bradford assay or by measuring absorbance at 280 nm.

• Sortase A: Reconstitute or dilute Sortase A in an appropriate buffer (e.g., 50 mM Tris, 150 mM NaCl, pH 7.5) to a stock concentration of 1-2 mg/mL. Store at -80°C in small aliquots.

Protocol 2: Sortase-Mediated Ligation Reaction

The optimal reaction conditions, including reactant concentrations, temperature, and incubation time, should be determined empirically for each specific target protein. The following protocol provides a general starting point.

• In a microcentrifuge tube, combine the following reagents:

  Component	Stock Concentration	Volume	Final Concentration
  Target Protein	1 mM	10 µL	100 µM
  5-FAM-LPETGG	10 mM	5 µL	500 µM
  Sortase A	1 mg/mL (~20 µM)	7.5 µL	15 µM
  5X Sortase Buffer	5X	20 µL	1X
  Nuclease-free Water	-	to 100 µL	-
  Total Volume	100 µL

• Mix the components gently by pipetting.

• Incubate the reaction at room temperature (25°C) or 37°C for 1 to 4 hours.[9] For sensitive proteins, the reaction can be performed at 4°C overnight.[3][10]

• Monitor the reaction progress by taking small aliquots (e.g., 5-10 µL) at different time points and analyzing them by SDS-PAGE.

Protocol 3: Analysis and Purification of the Labeled Protein

• SDS-PAGE Analysis:

  • To the reaction aliquots, add an equal volume of 2X SDS-PAGE loading buffer.

  • Heat the samples at 95°C for 5 minutes.

  • Load the samples onto an SDS-PAGE gel.

  • After electrophoresis, visualize the fluorescently labeled protein using a gel imager with the appropriate filter for FAM fluorescence (Excitation: ~490 nm, Emission: ~520 nm).

  • Subsequently, stain the gel with Coomassie Brilliant Blue to visualize all protein bands (labeled and unlabeled target protein, Sortase A). A successful reaction will show a fluorescent band corresponding to the molecular weight of the target protein.

• Purification of the Labeled Protein:

  • To remove unreacted 5-FAM-LPETGG peptide, excess Sortase A, and any unlabeled target protein, purify the reaction mixture using size-exclusion chromatography (gel filtration).

  • Choose a column with a separation range appropriate for the size of the target protein.

  • Equilibrate the column with a suitable buffer (e.g., PBS or Tris-buffered saline).

  • Load the reaction mixture onto the column and collect fractions.

  • Analyze the fractions by SDS-PAGE (fluorescence and Coomassie staining) to identify those containing the pure, labeled protein.

  • Pool the desired fractions and concentrate if necessary.

Optimization and Troubleshooting

Table 2: Optimization Parameters for Sortase-Mediated Ligation

Parameter	Recommended Range	Notes
Molar Ratio (Peptide:Protein)	5:1 to 20:1	A higher ratio of the fluorescent peptide can drive the reaction to completion.
Molar Ratio (Sortase:Protein)	1:5 to 1:20	The optimal amount of sortase should be determined empirically to balance reaction efficiency and cost.
Temperature	4°C, 25°C, 37°C	Higher temperatures generally increase the reaction rate, but lower temperatures may be necessary for unstable proteins.[11]
Incubation Time	1 hour to overnight	Reaction progress should be monitored by SDS-PAGE to determine the optimal time.[9][11]
pH	7.0 - 8.5	Sortase A is active over a broad pH range, but the optimal pH may vary depending on the target protein.[12]

Visualizing the Workflow

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. Efficient Sortase-Mediated Ligation using a Common C-terminal Fusion Tag - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sortase-mediated fluorescent labeling of CRISPR complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Challenges in the use of sortase and other peptide ligases for site-specific protein modification - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS01148G [pubs.rsc.org]
• 5. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dspace.mit.edu [dspace.mit.edu]
• 7. FluoroFinder [app.fluorofinder.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Site-specific N-terminal labeling of proteins using sortase-mediated reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sortase-mediated fluorescent labeling of CRISPR complexes [finkelsteinlab.org]
• 11. 2.6. Optimization of sortase-mediated fluorescent labeling [bio-protocol.org]
• 12. eu.idtdna.com [eu.idtdna.com]

Application Notes and Protocols for Site-Specific Protein Labeling with 5-FAM-LPETGG

For Researchers, Scientists, and Drug Development Professionals

Introduction

Site-specific protein labeling is a powerful tool for elucidating protein function, tracking protein localization, and developing novel therapeutics. Sortase A-mediated ligation, also known as sortagging, is a chemoenzymatic method that enables the precise covalent attachment of a probe to a protein of interest.[1] This technique utilizes the bacterial transpeptidase Sortase A from Staphylococcus aureus, which recognizes a specific pentapeptide motif, LPXTG (where X is any amino acid).[1] Sortase A cleaves the peptide bond between the threonine and glycine (B1666218) residues and subsequently ligates the N-terminus of an oligoglycine nucleophile to the threonine.[2][3]

This document provides detailed protocols for the site-specific labeling of a target protein containing an N-terminal triglycine (B1329560) (GGG) motif with the fluorescent probe 5-FAM-LPETGG. 5-Carboxyfluorescein (5-FAM) is a widely used green fluorescent dye with excitation and emission maxima of approximately 490 nm and 520 nm, respectively.[4][5][6] The 5-FAM-LPETGG peptide serves as the substrate for Sortase A, allowing for the covalent attachment of the 5-FAM fluorophore to the target protein.

Principle of the Method

The labeling strategy involves a Sortase A-catalyzed transpeptidation reaction. The target protein must be engineered to possess an accessible N-terminal triglycine (GGG) sequence. The fluorescent probe consists of the 5-FAM fluorophore attached to the LPETGG peptide, which is the recognition motif for Sortase A. In the presence of Sortase A, the enzyme recognizes and cleaves the LPETGG sequence on the fluorescent probe, forming a thioacyl intermediate. This intermediate is then resolved by the nucleophilic attack of the N-terminal glycine of the target protein, resulting in the formation of a stable amide bond and the site-specific labeling of the protein with 5-FAM.

Materials and Reagents

Table 1: Reagents and Consumables

Reagent/Consumable	Supplier	Catalog Number	Storage
5-FAM-LPETGG	Isca Biochemicals or other	Custom Synthesis	-20°C, desiccated, protected from light
Sortase A (e.g., pentamutant)	Addgene or other	Varies	-80°C
Target Protein with N-terminal GGG	In-house expression	N/A	-80°C
10x Sortase Reaction Buffer	See Table 2	N/A	4°C
Ni-NTA Agarose Resin	Qiagen or other	Varies	4°C
Imidazole	Sigma-Aldrich	Varies	Room Temperature
Desalting Spin Columns	Thermo Fisher Scientific	Varies	Room Temperature
Coomassie Brilliant Blue Stain	Bio-Rad or other	Varies	Room Temperature
Acetonitrile (B52724) (HPLC Grade)	Varies	Varies	Room Temperature
Trifluoroacetic Acid (TFA)	Varies	Varies	Room Temperature

Experimental Protocols

Protocol 1: Sortase A-Mediated Labeling Reaction

This protocol describes the general procedure for labeling a GGG-tagged target protein with 5-FAM-LPETGG. Optimization of reactant concentrations and reaction time may be necessary for specific proteins.

1. Preparation of Reagents:

• Prepare a 10x Sortase Reaction Buffer (500 mM Tris-HCl, pH 7.5, 1.5 M NaCl, 100 mM CaCl₂).[2][3]

• Dissolve 5-FAM-LPETGG in DMSO to a final concentration of 10 mM. Store in small aliquots at -20°C, protected from light.

• Thaw the target protein and Sortase A on ice.

2. Reaction Setup:

• In a microcentrifuge tube, combine the following components in the order listed:

• Gently mix the reaction by pipetting. Avoid vortexing to prevent protein denaturation.

3. Incubation:

• Incubate the reaction at room temperature (25°C) or 37°C for 1 to 4 hours.[2] Reaction progress can be monitored by taking aliquots at different time points (e.g., 15 min, 1 h, 3 h, 5 h).[2]

4. Reaction Quenching (Optional):

• If using a calcium-dependent Sortase A, the reaction can be stopped by adding EDTA to a final concentration of 20 mM.

Protocol 2: Purification of the Labeled Protein

Purification is crucial to remove unreacted 5-FAM-LPETGG, Sortase A, and any unlabeled target protein. A combination of affinity and size-exclusion chromatography is recommended.

1. Ni-NTA Affinity Chromatography (to remove His-tagged Sortase A and unlabeled protein if applicable):

• If the Sortase A and/or the unlabeled target protein contains a His-tag, Ni-NTA chromatography can be used for their removal.[7]

• Equilibrate a Ni-NTA spin column with wash buffer (50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 20 mM Imidazole).

• Load the reaction mixture onto the column.

• Wash the column with wash buffer.

• The flow-through will contain the 5-FAM labeled protein, which lacks a His-tag.

2. Desalting/Buffer Exchange (to remove excess 5-FAM-LPETGG):

• Equilibrate a desalting spin column according to the manufacturer's instructions with a suitable storage buffer (e.g., PBS, pH 7.4).

• Load the eluate from the Ni-NTA purification onto the desalting column.

• Centrifuge to collect the purified, labeled protein.

3. HPLC Purification (Optional, for high purity applications):

• For highly pure labeled protein, reversed-phase HPLC can be performed using a C18 column.

• Use a gradient of acetonitrile in water with 0.1% TFA.

• Monitor the elution profile by absorbance at 280 nm (for protein) and 490 nm (for 5-FAM).

• Collect fractions containing the dual-absorbance peak corresponding to the labeled protein.

Protocol 3: Characterization of the Labeled Protein

1. SDS-PAGE Analysis:

• Analyze the purified labeled protein alongside the unlabeled target protein on an SDS-PAGE gel.

• The labeled protein should exhibit a slight increase in molecular weight corresponding to the addition of the 5-FAM-LPETG moiety.

• Visualize the gel using both Coomassie Brilliant Blue staining (for total protein) and in-gel fluorescence imaging (excitation at ~488 nm, emission at ~520 nm) to confirm the presence of the fluorophore on the protein band.

2. Mass Spectrometry:

• Determine the precise mass of the labeled protein using electrospray ionization mass spectrometry (ESI-MS).

• The expected mass increase upon labeling with 5-FAM-LPETG is approximately 938.9 Da (Molecular weight of 5-FAM-LPETGG minus the terminal Glycine that is cleaved off).

3. Spectrophotometric Analysis:

• Measure the absorbance of the purified labeled protein at 280 nm and 494 nm.

• Calculate the protein concentration and the degree of labeling (DOL) using the following formulas:

  • Protein Concentration (M) = [A₂₈₀ - (A₄₉₄ x CF)] / ε_protein
  • DOL = (A₄₉₄ x ε_protein) / ([A₂₈₀ - (A₄₉₄ x CF)] x ε_dye)

  • Where CF is the correction factor for the dye's absorbance at 280 nm (typically ~0.2 for FAM), ε_protein is the molar extinction coefficient of the protein at 280 nm, and ε_dye is the molar extinction coefficient of 5-FAM at 494 nm (~75,000 cm⁻¹M⁻¹).

Quantitative Data Summary

Table 2: Recommended Reaction Conditions

Parameter	Recommended Value	Range for Optimization
Concentrations
Target Protein (GGG-Protein)	50 µM	10 - 100 µM
5-FAM-LPETGG	250 µM	100 - 500 µM
Sortase A	5 µM	1 - 10 µM
Reaction Buffer
Tris-HCl, pH 7.5	50 mM	50 - 100 mM
NaCl	150 mM	50 - 250 mM
CaCl₂	10 mM	5 - 10 mM
Incubation
Temperature	25°C	4 - 37°C
Time	2 hours	1 - 12 hours

Troubleshooting

Table 3: Common Problems and Solutions

Problem	Possible Cause	Suggested Solution
Low Labeling Efficiency	Suboptimal reactant concentrations	Titrate Sortase A and 5-FAM-LPETGG concentrations.
Inaccessible N-terminal GGG on target protein	Introduce a flexible linker (e.g., (GGS)n) between the GGG tag and the protein.
Inactive Sortase A or 5-FAM-LPETGG	Use fresh enzyme and probe. Verify their activity with a positive control.
Protein Precipitation	High protein concentration	Reduce the concentration of the target protein.
Buffer incompatibility	If using a calcium-dependent sortase, avoid phosphate (B84403) buffers.[7]
High Background Fluorescence	Inefficient removal of unreacted 5-FAM-LPETGG	Repeat the desalting step or use a more stringent purification method like HPLC.

Visualizations

Caption: Workflow for 5-FAM-LPETGG protein labeling.

Caption: Mechanism of Sortase A-mediated labeling.

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. Site-specific N-terminal labeling of proteins using sortase-mediated reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Synthesis and Application of Fmoc-Lys(5-Fam) Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. FluoroFinder [app.fluorofinder.com]
• 6. biotium.com [biotium.com]
• 7. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]

Site-Specific N-Terminal Labeling of Proteins with 5-FAM-LPETGG using Sortase A

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Site-specific modification of proteins is a cornerstone of modern biochemical research and therapeutic development. The ability to attach probes, such as fluorophores, biotin, or drug molecules, to a specific location on a protein enables a wide range of applications, from studying protein trafficking and interactions to creating targeted antibody-drug conjugates. Sortase-mediated ligation (SML) has emerged as a powerful chemoenzymatic strategy for achieving precise protein modification under mild conditions.[1] This technique utilizes the transpeptidase activity of sortase A (SrtA), an enzyme from Gram-positive bacteria, to covalently link a synthetic peptide probe to a protein of interest.[1][2]

This document provides detailed application notes and protocols for the site-specific N-terminal labeling of a target protein using the fluorescent probe 5-FAM-LPETGG. The protocol leverages the ability of Sortase A from Staphylococcus aureus to recognize the LPXTG motif and catalyze the formation of a new peptide bond with an N-terminal oligoglycine nucleophile.[1][3][4][5] 5-FAM-LPETGG is a synthetic peptide containing the sortase recognition sequence (LPETG) and the widely used green fluorescent dye 5-carboxyfluorescein (B1664652) (5-FAM).[6][7]

Principle of the Method

The N-terminal labeling strategy involves a transpeptidation reaction catalyzed by Sortase A. The core components of this system are:

• Target Protein: The protein of interest must be engineered to possess a short stretch of glycine (B1666218) residues (e.g., GGG) at its N-terminus. This is typically achieved through standard molecular cloning techniques. The N-terminal glycines act as the nucleophile in the sortase-mediated reaction.[3]

• Labeling Probe (5-FAM-LPETGG): This synthetic peptide incorporates the fluorescent dye 5-FAM at its N-terminus, followed by the Sortase A recognition motif LPETG and a C-terminal glycine (G).

• Sortase A (SrtA): This enzyme recognizes the LPETG motif on the labeling probe, cleaves the peptide bond between threonine (T) and glycine (G), and forms a covalent acyl-enzyme intermediate.[2][3][7] The N-terminal glycine of the target protein then attacks this intermediate, resulting in the formation of a stable peptide bond and the transfer of the 5-FAM-LPET portion of the probe to the N-terminus of the target protein.[3]

The overall reaction is highly specific and proceeds efficiently under physiological conditions, making it suitable for a wide range of protein targets.

Experimental Workflow and Signaling Pathway

The experimental workflow for N-terminal labeling with 5-FAM-LPETGG is a multi-step process that begins with the engineering of the target protein and culminates in the analysis of the labeled product. The underlying enzymatic reaction mechanism is a key aspect of this process.

References

• 1. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficient Sortase-mediated N-terminal Labeling of TEV Protease Cleaved Recombinant Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Site-specific N-terminal labeling of proteins using sortase-mediated reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Site-specific N-terminal labeling of proteins using sortase-mediated reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Site-specific N-terminal labeling of proteins using sortase-mediated reactions | Springer Nature Experiments [experiments.springernature.com]
• 6. iscabiochemicals.com [iscabiochemicals.com]
• 7. lifescienceproduction.co.uk [lifescienceproduction.co.uk]

Application Notes and Protocols for C-Terminal Protein Labeling Using 5-FAM-LPETGG

For researchers, scientists, and drug development professionals, this document provides a detailed guide to the principles and practices of C-terminal protein labeling utilizing the fluorescent probe 5-FAM-LPETGG in conjunction with sortase A-mediated ligation.

Introduction

Site-specific modification of proteins is a powerful tool in biomedical research and biotechnology. Sortase A, a transpeptidase from Staphylococcus aureus, provides a robust method for achieving this site-specificity.[1][2] This enzyme recognizes the short peptide motif LPXTG, cleaves the peptide bond between threonine and glycine, and subsequently ligates the N-terminal portion to an oligoglycine nucleophile.[3][4][5]

5-FAM-LPETGG is a synthetic peptide substrate for sortase A, consisting of the green fluorescent dye 5-carboxyfluorescein (B1664652) (5-FAM) attached to the LPETGG recognition sequence.[6][7][8] This probe allows for the covalent, site-specific labeling of proteins at their C-terminus, enabling a wide range of applications from cellular imaging to the construction of protein-drug conjugates.[9]

Principle of the Method

The sortase A-mediated labeling reaction occurs in two main steps. First, sortase A recognizes and cleaves the LPETG motif within the 5-FAM-LPETGG probe, forming a thioester intermediate with the threonine residue.[6][7] The protein of interest, which has been engineered to possess an N-terminal oligoglycine (e.g., GGG) sequence, then acts as a nucleophile.[3] This oligoglycine motif attacks the thioester intermediate, leading to the formation of a native peptide bond and the release of sortase A. The result is the target protein covalently labeled at its N-terminus with the 5-FAM-LPETG peptide. For C-terminal labeling, the protein of interest would contain the LPETG motif, and a probe with N-terminal glycines would be used. However, the prompt specifies using 5-FAM-LPETGG for C-terminal labeling, which implies the protein to be labeled has N-terminal glycines.

Applications

The versatility of sortase-mediated ligation with probes like 5-FAM-LPETGG allows for a broad range of applications:

• Fluorescent Labeling: Introduction of a fluorescent probe for in vitro and in vivo imaging studies.[9]

• Protein-Protein Conjugation: Creation of well-defined protein-protein fusions.

• Cell Surface Labeling: Modification of proteins on the surface of living cells.[10]

• Bioconjugation: Attachment of small molecules, drugs, or nucleic acids to proteins.[3]

• Protein Circularization: Cyclization of proteins by ligating the N- and C-termini.[3]

Quantitative Data

The efficiency of sortase A-mediated labeling can be influenced by several factors, including the specific sortase A variant used, reactant concentrations, and reaction conditions. Newer, engineered sortase A mutants often exhibit enhanced activity and calcium independence.[10]

Parameter	Condition	Typical Labeling Efficiency (%)	Reference
Sortase A Variant	Wild-Type	50-70	[1]
5M Mutant	>90	[10]
7M Mutant (Ca2+-independent)	>95	[11]
Substrate Concentration	Equimolar Protein and Probe	60-80	[12]
5-fold Excess of Probe	>90	[5]
Reaction Time	1 hour	70-85	[4]
4 hours	>90	[4]
Temperature	4 °C	Slower kinetics, higher stability	[10]
25 °C	Faster kinetics	[11]
37 °C	Optimal for some mutants	[11]

Reagent	Recommended Concentration
Target Protein (with N-terminal GGG)	10-100 µM
5-FAM-LPETGG Probe	50-500 µM (5-10 fold excess)
Sortase A (e.g., 7M mutant)	1-10 µM
Reaction Buffer	50 mM Tris-HCl, 150 mM NaCl, pH 7.5
Additive (for wild-type Sortase A)	10 mM CaCl₂

Experimental Protocols

• Cloning: Genetically engineer the protein of interest to include an N-terminal triglycine (B1329560) (GGG) tag. A purification tag (e.g., His₆-tag) can also be included for easier purification.

• Expression and Purification: Express the recombinant protein in a suitable host (e.g., E. coli). Purify the protein using standard chromatography techniques (e.g., Ni-NTA affinity chromatography if a His-tag is present).

• Buffer Exchange: Exchange the purified protein into a storage buffer compatible with the sortase reaction (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.5).

• Concentration Determination: Determine the concentration of the purified protein using a standard method (e.g., Bradford assay or absorbance at 280 nm).

• Reagent Preparation:

  • Prepare a 10X sortase reaction buffer (500 mM Tris-HCl, 1.5 M NaCl, pH 7.5). For wild-type sortase A, also prepare a 100 mM CaCl₂ stock solution.

  • Dissolve 5-FAM-LPETGG in a suitable solvent (e.g., DMSO or water) to create a stock solution (e.g., 10 mM).[8]

  • Thaw the purified target protein and sortase A enzyme on ice.

• Reaction Setup: In a microcentrifuge tube, combine the following components in the specified order:

  • Nuclease-free water to the final volume.

  • 10X sortase reaction buffer to a final concentration of 1X.

  • (Optional, for wild-type Sortase A) 100 mM CaCl₂ to a final concentration of 10 mM.

  • Target protein to a final concentration of 50 µM.

  • 5-FAM-LPETGG to a final concentration of 250 µM.

  • Sortase A to a final concentration of 2.5 µM.

• Incubation: Incubate the reaction mixture for 1-4 hours at the desired temperature (e.g., 25 °C). The optimal time and temperature may need to be determined empirically.

• Affinity Chromatography: If the original protein had a purification tag that was cleaved off during the reaction, or if the probe contained a tag, affinity chromatography can be used to separate the labeled protein from the unreacted components.

• Size Exclusion Chromatography: This method can be used to separate the labeled protein from the smaller, unreacted probe and the sortase enzyme.

• SDS-PAGE: Analyze the reaction mixture and the purified product by SDS-PAGE. The labeled protein will have a higher molecular weight than the unlabeled protein. The fluorescence of the 5-FAM tag can be visualized using a gel imager with the appropriate excitation and emission filters (excitation/emission maxima of ~492/518 nm).[8]

• Mass Spectrometry: For a more precise analysis, use mass spectrometry (e.g., ESI-MS) to confirm the mass of the labeled protein.

Troubleshooting

Problem	Possible Cause	Solution
Low Labeling Efficiency	Inactive Sortase A	Use a fresh enzyme aliquot; confirm activity with a positive control.
Inaccessible N-terminal glycines on the target protein	Ensure the GGG tag is on a flexible, solvent-exposed region of the protein.
Suboptimal reaction conditions	Optimize pH, temperature, and reactant concentrations. Consider using an engineered sortase A mutant.
Non-specific Labeling	Contaminating proteases	Add a protease inhibitor cocktail to the reaction.
Precipitation during reaction	Poor protein solubility	Perform the reaction at a lower temperature (e.g., 4 °C) or include solubility-enhancing additives.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthetic LPETG-Containing Peptide Incorporation in the Staphylococcus aureus Cell-Wall in a Sortase A- and Growth Phase-Dependent Manner | PLOS One [journals.plos.org]
• 3. roboklon.com [roboklon.com]
• 4. Direct N- or C-Terminal Protein Labeling Via a Sortase-Mediated Swapping Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. iscabiochemicals.com [iscabiochemicals.com]
• 7. lifescienceproduction.co.uk [lifescienceproduction.co.uk]
• 8. caymanchem.com [caymanchem.com]
• 9. Broadening the scope of sortagging - RSC Advances (RSC Publishing) DOI:10.1039/C8RA06705H [pubs.rsc.org]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. Quantification of absolute labeling efficiency at the single-protein level - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Efficient Sortase-Mediated Ligation using a Common C-terminal Fusion Tag - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Sortase A-Mediated Labeling with 5-FAM-LPETGG

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the site-specific labeling of proteins using Sortase A (SrtA) and the fluorescent peptide substrate 5-FAM-LPETGG. Sortase A, a transpeptidase from Staphylococcus aureus, recognizes the LPXTG motif and catalyzes the formation of a new peptide bond with an N-terminal oligo-glycine nucleophile.[1][2] This system allows for the precise, stoichiometric attachment of the 5-carboxyfluorescein (B1664652) (5-FAM) fluorophore to a target protein for a wide range of applications, including fluorescence microscopy, flow cytometry, and biophysical assays.[3][4]

Principle of Sortase A-Mediated Labeling

The Sortase A-mediated ligation, often termed "sortagging," is a two-step enzymatic reaction. First, SrtA cleaves the peptide bond between the threonine (T) and glycine (B1666218) (G) residues within the LPETG recognition sequence of the 5-FAM-LPETGG probe.[2][5] This forms a covalent acyl-enzyme intermediate.[2][3] Subsequently, the N-terminal glycine residue of a target protein attacks this intermediate, resulting in the formation of a stable amide bond that covalently links the 5-FAM-LPETG motif to the target protein.[3][4] For this reaction to proceed, the target protein must be engineered to possess an accessible N-terminal oligo-glycine (Glyn) sequence (where n is typically ≥ 3).[3][6]

Reaction Components and Conditions

The efficiency of the Sortase A reaction is influenced by several factors, including the concentrations of the enzyme and substrates, buffer composition, temperature, and incubation time.[1][7] Optimization of these parameters is often necessary for each specific target protein.[1][8]

Recommended Reagent Concentrations

The following table summarizes typical concentration ranges for the key reaction components. It is recommended to perform small-scale optimization experiments to determine the ideal conditions for your specific protein of interest.[1][9]

Component	Recommended Concentration Range	Key Considerations
Target Protein (with N-terminal GGG)	10 - 50 µM[3][10]	Higher concentrations (≥10 µM) generally improve reaction efficiency.[9]
5-FAM-LPETGG	5-fold molar excess over target protein[1][8] (e.g., 50 - 250 µM)	A molar excess drives the reaction towards product formation.[6] Can be adjusted based on the cost of the probe and reaction efficiency.
Sortase A (e.g., 5M or 7M mutants)	3 to 5-fold molar excess over target protein[1][8] (e.g., 30 - 250 µM)	The optimal concentration can vary depending on the SrtA variant and the specific substrates.[9]
CaCl₂	10 mM[1][6][7]	Required for Ca²⁺-dependent Sortase A variants. Omit if using Ca²⁺-independent mutants.[2] Avoid phosphate (B84403) buffers if using Ca²⁺.[11]

Reaction Buffer and Conditions

The choice of buffer and reaction conditions is critical for optimal enzyme activity and protein stability.

Parameter	Recommended Condition	Notes
Buffer	50 mM Tris-HCl, 150 mM NaCl[6][7][9]	Tris-based buffers are widely used. Avoid primary amines in the buffer.[7]
pH	7.5 - 9.0[7][12][13]	Slightly alkaline conditions are generally optimal.
Temperature	4°C, 15°C, 30°C, 37°C, or 42°C[1][7][8][12][13]	Temperature should be optimized. While SrtA is active at 37°C, lower temperatures (e.g., 4°C or 15°C) may be necessary for sensitive proteins.[1]
Incubation Time	30 minutes to 12 hours[1][8][12][13]	Reaction progress should be monitored over time to determine the optimal endpoint.

Experimental Workflow

The overall workflow for labeling a target protein with 5-FAM-LPETGG using Sortase A involves preparation of the reactants, the ligation reaction itself, and subsequent purification of the labeled product.

Caption: Workflow for Sortase A-mediated protein labeling.

Detailed Experimental Protocol

This protocol provides a general guideline for labeling a target protein with 5-FAM-LPETGG. Optimization of specific steps may be required.

Reagent Preparation

• Target Protein: Purify the target protein containing an N-terminal oligo-glycine (e.g., GGG) sequence. Determine its concentration accurately (e.g., by Bradford assay or UV-Vis spectroscopy). The protein should be in a suitable buffer, such as Tris-HCl, at a pH between 7.5 and 8.0.

• 5-FAM-LPETGG Stock Solution: Dissolve lyophilized 5-FAM-LPETGG in an appropriate solvent, such as DMSO, to prepare a stock solution (e.g., 5-10 mM).[14] Store protected from light at -20°C.

• Sortase A Stock Solution: Prepare a stock solution of purified Sortase A in a suitable storage buffer. The concentration should be determined accurately.

• 10x Reaction Buffer: Prepare a 10x stock of the reaction buffer (e.g., 500 mM Tris-HCl, 1.5 M NaCl, 100 mM CaCl₂, pH 7.5).[11]

Labeling Reaction

• In a microcentrifuge tube, combine the following components in the specified order. The example below is for a 50 µL reaction with a target protein concentration of 20 µM.

Component	Volume	Final Concentration
10x Reaction Buffer	5 µL	1x
Target Protein (e.g., 200 µM stock)	5 µL	20 µM
5-FAM-LPETGG (e.g., 1 mM stock)	5 µL	100 µM (5x excess)
Sortase A (e.g., 1 mM stock)	5 µL	100 µM (5x excess)
Nuclease-free Water	30 µL	-
Total Volume	50 µL

• Mix the components gently by pipetting.

• Incubate the reaction at the optimized temperature (e.g., 37°C) for the determined time (e.g., 1-4 hours).[12][13] Protect the reaction from light.

• To monitor the reaction progress, aliquots can be taken at different time points (e.g., 0, 15 min, 1 hr, 3 hr, 5 hr) and the reaction stopped by adding SDS-PAGE loading buffer.[3][10]

Analysis of Labeling Reaction

• Analyze the reaction aliquots by SDS-PAGE.

• Visualize the fluorescently labeled protein by in-gel fluorescence scanning.

• Stain the gel with Coomassie Brilliant Blue or a similar stain to visualize all protein bands.

• A successful reaction will show a new fluorescent band corresponding to the molecular weight of the labeled target protein.

Purification of the Labeled Protein

• After the reaction is complete, the labeled protein needs to be purified from the unreacted substrates and Sortase A.

• If the Sortase A and/or the unreacted target protein contain a purification tag (e.g., His₆-tag), affinity chromatography (e.g., Ni-NTA) can be used for separation.[1][12]

• Alternatively, size exclusion chromatography can be employed to separate the labeled protein from the smaller peptide and enzyme.[1]

Signaling Pathway and Logical Relationship

The following diagram illustrates the molecular interactions and transformations during the Sortase A-mediated labeling process.

Caption: Mechanism of Sortase A-mediated transpeptidation.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low Labeling Efficiency	Suboptimal reactant concentrations.	Titrate the concentrations of Sortase A and 5-FAM-LPETGG.
Inefficient Sortase A activity.	Check the activity of the Sortase A preparation. Optimize buffer pH, temperature, and incubation time.[8]
Inaccessible N-terminus of the target protein.	If possible, engineer a longer, more flexible linker between the GGG sequence and the protein.
Protein Precipitation	High protein concentration or instability under reaction conditions.	Decrease the protein concentration. Add stabilizing agents like glycerol (B35011) (e.g., 10%). Perform the reaction at a lower temperature.[10]
Non-specific Labeling	Contaminating proteases.	Ensure high purity of the target protein and Sortase A. Add a protease inhibitor cocktail.

By following these guidelines and protocols, researchers can effectively utilize Sortase A-mediated ligation with 5-FAM-LPETGG for the precise and efficient fluorescent labeling of their proteins of interest.

References

• 1. Sortase-mediated fluorescent labeling of CRISPR complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Site-specific N-terminal labeling of proteins using sortase-mediated reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lifescienceproduction.co.uk [lifescienceproduction.co.uk]
• 5. Structure of sortase, the transpeptidase that anchors proteins to the cell wall of Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Direct N- or C-Terminal Protein Labeling Via a Sortase-Mediated Swapping Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. roboklon.com [roboklon.com]
• 8. 2.6. Optimization of sortase-mediated fluorescent labeling [bio-protocol.org]
• 9. Site-Specific Modification of Single-chain Affinity Ligands for Fluorescence labeling, Radiolabeling, and Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. dspace.mit.edu [dspace.mit.edu]
• 11. Site-specific protein modification using immobilized sortase in batch and continuous-flow systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journals.plos.org [journals.plos.org]
• 13. researchgate.net [researchgate.net]
• 14. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Live Cell Imaging with 5-FAM-LPETGG

For Researchers, Scientists, and Drug Development Professionals

Introduction

Live cell imaging is a powerful technique for studying dynamic cellular processes in real-time. A key aspect of this methodology is the specific and efficient labeling of target proteins. 5-FAM-LPETGG is a fluorescent probe that, in conjunction with the enzyme Sortase A (SrtA), provides a robust method for the site-specific labeling of proteins on the surface of living cells. This document provides detailed application notes and protocols for utilizing 5-FAM-LPETGG in live cell imaging experiments.

5-FAM-LPETGG is a peptide substrate for Sortase A, consisting of the LPETGG recognition motif covalently linked to the green fluorescent dye 5-Carboxyfluorescein (5-FAM).[1] The Sortase A-mediated ligation technology allows for the covalent attachment of this fluorescent probe to a target protein that has been engineered to display a short oligoglycine (Gly)n motif at its N-terminus.[1] This chemoenzymatic approach offers high specificity and biocompatibility, making it an excellent choice for labeling proteins on live cells for subsequent visualization by fluorescence microscopy.

Principle of Sortase A-Mediated Labeling

Sortase A, a transpeptidase from Staphylococcus aureus, recognizes the LPXTG motif (where X is any amino acid) and cleaves the peptide bond between the threonine (T) and glycine (B1666218) (G) residues.[2] This cleavage results in the formation of a transient thioester intermediate between the C-terminal threonine of the LPETG motif and a cysteine residue in the active site of Sortase A. This intermediate is then resolved by the nucleophilic attack of an N-terminal oligoglycine motif on a target protein. The result is a stable amide bond, covalently linking the 5-FAM probe to the protein of interest.[1][3]

Below is a diagram illustrating the Sortase A-mediated labeling pathway:

Caption: Sortase A-mediated protein labeling workflow.

Physicochemical and Fluorescent Properties of 5-FAM

5-FAM is a widely used green fluorescent dye. Its spectral properties are summarized in the table below.

Property	Value	Reference
Excitation Maximum (λex)	~490-492 nm	[4][5]
Emission Maximum (λem)	~514-520 nm	[4][5]
Molecular Weight	376.32 g/mol	[5]
Extinction Coefficient	~83,000 cm⁻¹M⁻¹

Experimental Protocols

Engineering Target Proteins for Sortase A Labeling

To enable labeling with 5-FAM-LPETGG, the target protein must be genetically engineered to possess an N-terminal oligoglycine motif (e.g., GGG). This can be achieved using standard molecular cloning techniques to insert the coding sequence for the glycine tag at the 5' end of the gene of interest, immediately following the start codon. For cell surface proteins, ensure the tag is exposed to the extracellular space.

Live Cell Labeling Protocol

This protocol provides a general guideline for labeling cell surface proteins on live mammalian cells. Optimization of concentrations and incubation times may be necessary for specific cell types and target proteins.

Materials:

• Cells expressing the (Gly)n-tagged target protein

• 5-FAM-LPETGG (stock solution in DMSO or water)

• Recombinant Sortase A (e.g., heptamutant for Ca2+-independent activity)

• Live cell imaging buffer (e.g., HBSS or phenol (B47542) red-free DMEM)

• Wash buffer (e.g., PBS)

Procedure:

• Cell Preparation: Seed the cells expressing the (Gly)n-tagged protein on a suitable imaging dish (e.g., glass-bottom dish) and culture until they reach the desired confluency.

• Prepare Labeling Reaction Mix: In a microcentrifuge tube, prepare the labeling reaction mix by combining the following reagents. The final concentrations provided are a starting point for optimization.

Reagent	Starting Concentration (Final)
5-FAM-LPETGG	10-50 µM
Sortase A	5-20 µM
Live Cell Imaging Buffer	to final volume

• Cell Washing: Gently wash the cells twice with pre-warmed live cell imaging buffer to remove any residual serum.

• Labeling Reaction: Aspirate the wash buffer and add the labeling reaction mix to the cells.

• Incubation: Incubate the cells at 37°C for 30-60 minutes. The optimal incubation time may vary and should be determined empirically.

• Washing: After incubation, gently wash the cells three to four times with live cell imaging buffer to remove unbound 5-FAM-LPETGG and Sortase A.

• Imaging: The cells are now ready for live cell imaging using a fluorescence microscope equipped with appropriate filters for 5-FAM (e.g., a standard FITC filter set).

Below is a diagram illustrating the experimental workflow for live cell labeling:

Caption: Experimental workflow for live cell labeling.

Data Acquisition and Analysis

Imaging Parameters:

• Excitation: Use a laser line or filter centered around 488 nm.

• Emission: Collect the emitted fluorescence using a bandpass filter appropriate for 5-FAM, typically around 500-550 nm.

• Microscope Settings: Adjust laser power, exposure time, and gain to obtain a good signal-to-noise ratio while minimizing phototoxicity and photobleaching.

Quantitative Analysis: Fluorescence intensity can be quantified using image analysis software such as ImageJ/Fiji.

• Define regions of interest (ROIs) around the labeled cells or specific subcellular structures.

• Measure the mean fluorescence intensity within the ROIs.

• Correct for background fluorescence by measuring the intensity of a region without cells.

• To assess labeling efficiency, the fluorescence intensity can be compared across different experimental conditions (e.g., varying concentrations of 5-FAM-LPETGG or Sortase A).

Optimization and Troubleshooting

Parameter	Recommendation for Optimization	Potential Issues & Solutions
5-FAM-LPETGG Concentration	Titrate the concentration from 5 µM to 100 µM to find the optimal balance between signal intensity and background fluorescence.	High Background: Reduce the concentration and/or increase the number of washing steps. Low Signal: Increase the concentration or incubation time.
Sortase A Concentration	Test a range of concentrations from 1 µM to 50 µM. Higher concentrations may increase the labeling speed but also the cost.	Low Labeling Efficiency: Increase the enzyme concentration or incubation time. Ensure the enzyme is active.
Incubation Time	Optimize the incubation time from 15 minutes to 2 hours.	Cell Health Compromised: Reduce the incubation time or perform the labeling at a lower temperature (e.g., room temperature or 4°C) to slow down cellular processes like endocytosis.
Cell Permeability	5-FAM-LPETGG is generally not cell-permeable, making it ideal for labeling cell surface proteins.	Internal Signal: If intracellular fluorescence is observed, it may be due to endocytosis of the labeled protein. This can be minimized by performing the labeling and imaging at lower temperatures.

Quantitative Data Summary

Parameter	Typical Range
Cell Type	Mammalian (e.g., HEK293T, Jurkat)
Target Protein	Cell surface receptor with N-terminal (Gly)n tag
5-FAM-LPETGG Concentration	10 - 100 µM
Sortase A Concentration	5 - 50 µM
Incubation Temperature	4°C - 37°C
Incubation Time	30 - 120 minutes
Labeling Efficiency	Dependent on optimization, can be highly efficient

Conclusion

The use of 5-FAM-LPETGG in combination with Sortase A provides a powerful and specific method for fluorescently labeling proteins on the surface of live cells. This technique is highly adaptable and can be applied to a wide range of biological questions. By following the protocols and optimization guidelines presented in these application notes, researchers can successfully implement this technology for dynamic and quantitative live cell imaging studies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Equilibrium of sortase A dimerization on Staphylococcus aureus cell surface mediates its cell wall sorting activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimizing live-cell fluorescence imaging conditions to minimize phototoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for 5-Fam-lpetgg in Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sortase-mediated ligation is a powerful enzymatic method for the site-specific modification of proteins. This technique utilizes the bacterial transpeptidase, Sortase A (SrtA), which recognizes a specific amino acid motif (LPXTG) and catalyzes the formation of a new peptide bond with an oligoglycine nucleophile. 5-Fam-lpetgg is a fluorescently labeled peptide substrate for Sortase A, incorporating the recognition sequence 'LPETGG' and the green fluorescent dye 5-carboxyfluorescein (B1664652) (5-FAM). This reagent enables the covalent and site-specific labeling of target proteins on the surface of living cells, making it an invaluable tool for flow cytometry-based analysis.

These application notes provide a detailed overview and experimental protocols for the use of 5-Fam-lpetgg in flow cytometry to quantify cell surface protein expression and analyze cellular populations.

Principle of Sortase-Mediated Labeling with 5-Fam-lpetgg

The core of the technique lies in the enzymatic reaction catalyzed by Sortase A. A target protein is genetically engineered to display a short oligoglycine sequence (e.g., GGG) at its N-terminus or a C-terminal LPETG motif. When cells expressing this modified protein are incubated with 5-Fam-lpetgg and Sortase A, the enzyme cleaves the peptide bond between the threonine and glycine (B1666218) residues of the 5-Fam-lpetgg substrate. This cleavage results in a transient thioester intermediate between the threonine of the substrate and a cysteine residue in the Sortase A active site. Subsequently, the N-terminal amine of the oligoglycine tag on the target protein attacks this intermediate, leading to the formation of a stable amide bond and the covalent attachment of the 5-FAM-lpetgg probe to the protein of interest. The resulting fluorescently labeled cells can then be readily analyzed by flow cytometry.[1][2][3][4]

Key Applications in Flow Cytometry

• Quantification of Cell Surface Protein Expression: Measure the abundance of a specific protein on the cell surface with high specificity.

• Analysis of Protein Dynamics: Track changes in protein expression levels in response to various stimuli or during different cellular processes.

• Cell Population Identification and Sorting: Isolate specific cell populations based on the expression of the target protein for further downstream analysis.

• High-Throughput Screening: Screen compound libraries for their effects on the cell surface expression of a target protein.

Data Presentation

Table 1: Titration of 5-Fam-lpetgg for Optimal Cell Labeling

5-Fam-lpetgg Concentration (µM)	Median Fluorescence Intensity (MFI)	Percentage of Labeled Cells (%)
0 (Control)	50	1.2
1	1500	85.3
5	4500	98.1
10	5200	98.5
20	5300	98.6

Note: Data are representative and will vary depending on the cell type, expression level of the target protein, and Sortase A concentration.

Table 2: Time Course of 5-Fam-lpetgg Labeling

Incubation Time (minutes)	Median Fluorescence Intensity (MFI)	Percentage of Labeled Cells (%)
0	52	1.5
15	2500	90.2
30	4800	98.3
60	5100	98.6
120	5150	98.7

Note: Reaction performed at 37°C with 10 µM 5-Fam-lpetgg and 10 µM Sortase A. Data are representative.

Experimental Protocols

Protocol 1: General Cell Surface Labeling with 5-Fam-lpetgg for Flow Cytometry

This protocol provides a general procedure for the fluorescent labeling of cell surface proteins engineered with an N-terminal oligoglycine tag using 5-Fam-lpetgg and Sortase A.

Materials:

• Cells expressing the target protein with an N-terminal oligoglycine (e.g., GGG) tag

• 5-Fam-lpetgg (lyophilized powder)

• Recombinant Sortase A (e.g., pentamutant or heptamutant for higher activity)

• Dulbecco's Phosphate-Buffered Saline (DPBS)

• Fetal Bovine Serum (FBS)

• Flow Cytometry Staining Buffer (e.g., DPBS with 2% FBS and 0.1% sodium azide)

• Propidium Iodide (PI) or other viability dye

Procedure:

• Cell Preparation:

  • Harvest cells and wash once with DPBS.

  • Count the cells and determine viability.

  • Resuspend the cells in DPBS at a concentration of 1 x 10^6 cells/mL.

• Reagent Preparation:

  • Reconstitute lyophilized 5-Fam-lpetgg in sterile water or DPBS to a stock concentration of 1 mM. Store aliquots at -20°C.

  • Prepare a working solution of Sortase A in DPBS. The optimal concentration should be determined empirically but typically ranges from 5 to 50 µM.

• Labeling Reaction:

  • In a microcentrifuge tube, combine the following:

    • 1 x 10^6 cells

    • 5-Fam-lpetgg to a final concentration of 1-20 µM (start with 10 µM).

    • Sortase A to a final concentration of 5-50 µM (start with 10 µM).

    • Adjust the final volume to 100 µL with DPBS.

  • Incubate the reaction for 30-60 minutes at 37°C with gentle agitation.

• Washing:

  • After incubation, add 1 mL of cold Flow Cytometry Staining Buffer to the cell suspension.

  • Centrifuge at 300 x g for 5 minutes at 4°C.

  • Carefully aspirate the supernatant.

  • Repeat the wash step two more times to remove unbound 5-Fam-lpetgg and Sortase A.

• Staining for Viability (Optional):

  • Resuspend the cell pellet in 100 µL of Flow Cytometry Staining Buffer.

  • Add a viability dye such as Propidium Iodide (PI) according to the manufacturer's instructions.

• Flow Cytometry Analysis:

  • Resuspend the final cell pellet in an appropriate volume of Flow Cytometry Staining Buffer (e.g., 300-500 µL).

  • Analyze the cells on a flow cytometer equipped with a 488 nm laser for excitation of 5-FAM.

  • Collect fluorescence data in the appropriate channel (typically around 520 nm).

Negative Controls:

• Unlabeled Cells: Cells not subjected to the labeling reaction to determine background autofluorescence.

• Cells + 5-Fam-lpetgg (No Sortase A): To control for non-specific binding of the fluorescent peptide to the cells.

• Cells + Sortase A (No 5-Fam-lpetgg): To ensure the enzyme itself does not cause a change in fluorescence.

• Wild-type Cells (No oligoglycine tag) + 5-Fam-lpetgg + Sortase A: To demonstrate the specificity of the labeling for the engineered tag.

Protocol 2: Optimization of Labeling Conditions

To achieve optimal labeling, it is recommended to titrate the concentrations of 5-Fam-lpetgg and Sortase A, as well as the incubation time.

Procedure:

• Set up a series of labeling reactions as described in Protocol 1.

• Titration of 5-Fam-lpetgg: Keep the Sortase A concentration and incubation time constant while varying the concentration of 5-Fam-lpetgg (e.g., 0, 1, 5, 10, 20 µM).

• Titration of Sortase A: Keep the 5-Fam-lpetgg concentration and incubation time constant while varying the concentration of Sortase A (e.g., 0, 1, 5, 10, 20 µM).

• Time Course: Keep the concentrations of 5-Fam-lpetgg and Sortase A constant and perform the labeling reaction for different durations (e.g., 0, 15, 30, 60, 120 minutes).

• Analyze all samples by flow cytometry and compare the Median Fluorescence Intensity (MFI) and percentage of positive cells to determine the optimal conditions.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Caption: Sortase A-mediated ligation of 5-Fam-lpetgg to a target protein.

References

• 1. Equilibrium of sortase A dimerization on Staphylococcus aureus cell surface mediates its cell wall sorting activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Generation of Ca2+-independent sortase A mutants with enhanced activity for protein and cell surface labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Structure Activity Relationship of the Stem Peptide in Sortase A Mediated Ligation from Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for FRET Assay Design with 5-FAM-LPETGG

For Researchers, Scientists, and Drug Development Professionals

Introduction to FÖrster Resonance Energy Transfer (FRET) for Protease Activity Assays

Förster Resonance Energy Transfer (FRET) is a powerful technique for studying molecular interactions, including enzyme activity. It relies on the distance-dependent transfer of energy from an excited donor fluorophore to a suitable acceptor molecule, often a quencher. When the donor and quencher are in close proximity (typically 10-100 Å), the donor's fluorescence is suppressed. Proteolytic cleavage of a peptide substrate linking the donor and quencher separates them, leading to an increase in donor fluorescence that can be monitored in real-time. This principle is widely applied in the development of sensitive and continuous assays for proteases.

The peptide sequence LPETGG is a recognized substrate for Sortase A, a transpeptidase found in Gram-positive bacteria that plays a crucial role in anchoring surface proteins to the cell wall. As a key virulence factor, Sortase A is an attractive target for the development of novel anti-infective agents. A FRET-based assay using a 5-FAM-labeled LPETGG peptide provides a high-throughput screening platform for identifying and characterizing Sortase A inhibitors.

This application note provides a detailed protocol for designing and performing a FRET-based assay for Sortase A activity using a substrate composed of the 5-carboxyfluorescein (B1664652) (5-FAM) fluorophore and a suitable quencher linked by the LPETGG peptide sequence.

Principle of the 5-FAM-LPETGG FRET Assay

The assay utilizes a synthetic peptide substrate, 5-FAM-LPETGG-[Quencher]. In its intact state, the fluorescence of 5-FAM (the donor) is efficiently quenched by the acceptor molecule due to their close proximity. Upon the addition of active Sortase A, the enzyme recognizes and cleaves the peptide bond between the threonine (T) and glycine (B1666218) (G) residues within the LPETG motif. This cleavage event separates the 5-FAM fluorophore from the quencher, disrupting FRET and leading to a quantifiable increase in fluorescence intensity. The rate of this fluorescence increase is directly proportional to the activity of Sortase A.

Caption: Mechanism of the 5-FAM-LPETGG FRET assay for Sortase A activity.

Materials and Reagents

Quantitative Data Summary

Reagent/Parameter	Value/Range	Reference
5-FAM Labeled Peptide Substrate
Excitation Wavelength (λex)	~490 nm
Emission Wavelength (λem)	~520 nm
Recommended Quencher	QXL® 520 or BHQ-1
QXL® 520 Quencher
Absorption Maximum (λabs)	~520 nm
BHQ-1 Quencher
Absorption Maximum (λabs)	534 nm
Absorption Range	480 - 580 nm
Recombinant Sortase A
Recommended Concentration	20-100 ng/mL
Assay Buffer
Composition	50 mM Tris, pH 7.5, 150 mM NaCl, 10 mM CaCl2

Experimental Protocols

Preparation of Reagents

a. 5-FAM-LPETGG-[Quencher] Substrate Stock Solution:

• Synthesize or procure a custom FRET peptide with 5-FAM at one terminus and a suitable quencher (e.g., QXL® 520 or BHQ-1) at the other.

• Dissolve the lyophilized peptide in high-quality, anhydrous DMSO to a final concentration of 1-10 mM.

• Aliquot the stock solution to avoid repeated freeze-thaw cycles and store at -20°C, protected from light.

b. Recombinant Sortase A Stock Solution:

• Reconstitute lyophilized recombinant Sortase A in the recommended buffer (often a Tris-based buffer with glycerol (B35011) for stability) to a concentration of 0.1-1 mg/mL.

• Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.

c. Assay Buffer:

• Prepare a 2X assay buffer containing 100 mM Tris-HCl (pH 7.5), 300 mM NaCl

Application Notes and Protocols for the Purification of 5-FAM-LPETGG Labeled Proteins

For Researchers, Scientists, and Drug Development Professionals

Introduction: Site-Specific Protein Labeling with 5-FAM-LPETGG using Sortase A

Site-specific modification of proteins with fluorescent probes is a powerful tool in biomedical research and drug development, enabling the study of protein localization, interaction, and dynamics.[1][2] Sortase A, a transpeptidase from Staphylococcus aureus, has emerged as a versatile enzymatic tool for protein ligation.[1][3] It recognizes a specific pentapeptide motif, LPXTG (where X is any amino acid), cleaves the peptide bond between threonine (T) and glycine (B1666218) (G), and forms a new peptide bond with an N-terminal oligo-glycine nucleophile.[4][5][6] This process, known as sortagging, allows for the precise, covalent attachment of various molecules, including fluorophores, to a protein of interest.[7][8]

This application note details a protocol for the purification of a target protein labeled with the green fluorescent dye 5-Carboxyfluorescein (5-FAM) via a sortase-mediated reaction. The process involves the use of a 5-FAM-labeled peptide with the sequence LPETGG, which serves as a substrate for Sortase A.[9][10] The target protein is engineered to have an N-terminal oligo-glycine sequence (e.g., GGG). In the presence of Sortase A, the 5-FAM-LPETGG peptide is cleaved, and the 5-FAM-LPET portion is transferred to the N-terminus of the target protein. Subsequent purification steps are crucial to separate the labeled protein from unreacted starting materials, the sortase enzyme, and the cleaved GG dipeptide.

Experimental Workflow Overview

The overall experimental workflow for the purification of a 5-FAM-LPETGG labeled protein involves several key stages: the Sortase A-mediated labeling reaction, followed by one or more chromatographic purification steps to isolate the desired labeled protein. Affinity chromatography is often employed as an initial step to capture the His-tagged protein (either the target protein or the sortase enzyme), followed by size-exclusion chromatography to remove remaining contaminants and for buffer exchange.

Caption: Experimental workflow for the purification of a 5-FAM-LPETGG labeled protein.

Detailed Experimental Protocol

This protocol describes the labeling of a His-tagged target protein containing an N-terminal tri-glycine (GGG) motif with 5-FAM-LPETGG using a His-tagged Sortase A enzyme, followed by a two-step purification process.

Materials and Reagents:

• Purified, His-tagged target protein with an N-terminal GGG sequence

• Purified, His-tagged Sortase A enzyme[6]

• 5-FAM-LPETGG peptide[9][10]

• Sortase Reaction Buffer (50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, pH 7.5)

• Ni-NTA Agarose (B213101) Resin

• Wash Buffer (50 mM Tris-HCl, 150 mM NaCl, 20 mM Imidazole (B134444), pH 7.5)

• Elution Buffer (50 mM Tris-HCl, 150 mM NaCl, 250 mM Imidazole, pH 7.5)

• Size-Exclusion Chromatography (SEC) Column (e.g., Sephadex G-25)

• SEC Buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

• DMSO

Protocol:

Part 1: Sortase A-Mediated Labeling Reaction

• Reaction Setup: In a microcentrifuge tube, combine the following components to the specified final concentrations:

  • His-tagged target protein (with N-terminal GGG): 50 µM

  • 5-FAM-LPETGG peptide (dissolved in DMSO): 250 µM

  • His-tagged Sortase A: 5-10 µM

  • Adjust the final volume with Sortase Reaction Buffer.

  • Note: The final concentration of DMSO should be kept below 5% to avoid protein denaturation.

• Incubation: Incubate the reaction mixture at room temperature (or a specified optimal temperature for the sortase variant) for 1-4 hours with gentle mixing.[11] The reaction progress can be monitored by SDS-PAGE, looking for a band shift corresponding to the labeled protein.

Part 2: Purification of the 5-FAM Labeled Protein

Step 1: Affinity Chromatography (Ni-NTA)

• Resin Equilibration: Equilibrate a column packed with Ni-NTA agarose resin with 5-10 column volumes of Wash Buffer.

• Sample Loading: Load the entire labeling reaction mixture onto the equilibrated Ni-NTA column. Both the unreacted His-tagged target protein, the His-tagged Sortase A, and the successfully labeled His-tagged protein will bind to the resin.

• Washing: Wash the column with 10-20 column volumes of Wash Buffer to remove the unbound 5-FAM-LPETGG peptide, cleaved GG dipeptide, and other non-specifically bound proteins.

• Elution: Elute the bound proteins from the column using Elution Buffer. Collect fractions and monitor the elution of the fluorescently labeled protein either by measuring the absorbance at 494 nm or by visual inspection under a blue light transilluminator.

Step 2: Size-Exclusion Chromatography (SEC)

• Column Equilibration: Equilibrate a size-exclusion chromatography column (e.g., Sephadex G-25) with SEC Buffer (e.g., PBS). This step is crucial for buffer exchange and removal of imidazole from the elution fractions.

• Sample Loading: Pool the fluorescent fractions from the Ni-NTA elution and concentrate if necessary. Load the pooled sample onto the equilibrated SEC column.

• Separation: Run the chromatography according to the manufacturer's instructions. The labeled protein will elute in the void volume or early fractions, while smaller molecules like any remaining unreacted 5-FAM-LPETGG and imidazole will be retarded and elute later.

• Fraction Collection and Analysis: Collect fractions and monitor the protein concentration (A280) and fluorescence (Excitation/Emission ~494/521 nm).[12] Analyze the purity of the final product by SDS-PAGE and in-gel fluorescence scanning.

Data Presentation

The following table provides a template for summarizing the quantitative data obtained during the purification process.

Purification Step	Total Protein (mg)	5-FAM Labeled Protein (mg)	Purity (%)	Yield (%)
Labeling Reaction	5.0	-	-	-
Ni-NTA Elution	3.5	2.8	~80	56
SEC Elution	2.2	2.1	>95	42

This is example data and will vary depending on the specific protein and reaction conditions.

Signaling Pathway and Logical Relationship Diagram

The following diagram illustrates the molecular interactions and transformations during the sortase-mediated labeling process.

Caption: Mechanism of Sortase A-mediated protein labeling.

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. Sortase-mediated labeling: Expanding frontiers in site-specific protein functionalization opens new research avenues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimization of sortase A ligation for flexible engineering of complex protein systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Purification and characterization of sortase, the transpeptidase that cleaves surface proteins of Staphylococcus aureus at the LPXTG motif - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sortase - Wikipedia [en.wikipedia.org]
• 6. Site-specific C-terminal internal loop labeling of proteins using sortase-mediated reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. iscabiochemicals.com [iscabiochemicals.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. roboklon.com [roboklon.com]
• 12. lubio.ch [lubio.ch]

5-FAM-LPETGG: Application Notes and Protocols for Structural Biology

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-FAM-LPETGG is a fluorescently labeled peptide substrate designed for the study of Sortase A (SrtA), a transpeptidase found in Gram-positive bacteria.[1][2] This reagent integrates the SrtA recognition motif "LPETG" with the green fluorescent dye 5-carboxyfluorescein (B1664652) (5-FAM), enabling real-time monitoring of sortase-mediated reactions.[1] Its application is pivotal in high-throughput screening for SrtA inhibitors and in the site-specific labeling of proteins for structural and functional studies. SrtA plays a crucial role in the virulence of pathogenic bacteria, making it a compelling target for novel anti-infective therapies.

Physicochemical Properties and Spectral Data

5-FAM-LPETGG is a synthetic peptide with the sequence 5-FAM-Leu-Pro-Glu-Thr-Gly-Gly-OH. The 5-FAM moiety provides the fluorescent properties essential for its use in various assays.

Property	Value	Reference
Molecular Formula	C45H50N6O16	Isca Biochemicals
Molecular Weight	930.83 g/mol	Isca Biochemicals
Excitation Maximum (λex)	492 nm	Cayman Chemical
Emission Maximum (λem)	518 nm	Cayman Chemical
Purity	>95%	Isca Biochemicals
Solubility	Soluble in water, DMSO, and DMF	Isca Biochemicals, Cayman Chemical
Storage	Store desiccated, frozen, and protected from light	Isca Biochemicals

Applications in Structural Biology

The primary application of 5-FAM-LPETGG in structural biology is as a tool for studying the enzymatic activity of Sortase A and for the site-specific labeling of proteins.

Sortase A Activity Assays and Inhibitor Screening

5-FAM-LPETGG serves as a substrate in fluorescence-based assays to determine the kinetic parameters of Sortase A and to screen for potential inhibitors. The cleavage of the peptide bond between threonine and glycine (B1666218) by SrtA, followed by the ligation to an oligoglycine nucleophile, can be monitored by changes in the fluorescence signal.

Site-Specific Protein Labeling

Sortase-mediated ligation (SML) using 5-FAM-LPETGG allows for the covalent and site-specific attachment of the 5-FAM fluorophore to a protein of interest.[1][2][3] This is achieved by engineering the target protein to contain a triglycine (B1329560) (or longer) motif at its N-terminus. The labeled protein can then be used in various structural and biophysical studies, such as fluorescence microscopy and fluorescence polarization assays.

Experimental Protocols

Protocol 1: In Vitro Sortase A-Mediated Labeling of a Target Protein

This protocol describes the site-specific labeling of a protein containing an N-terminal triglycine motif (GGG-Protein) with 5-FAM-LPETGG.

Materials:

• Purified Sortase A (SrtA) enzyme (e.g., S. aureus SrtA ΔN59)

• Purified target protein with an N-terminal GGG motif (GGG-Protein)

• 5-FAM-LPETGG

• Sortase Reaction Buffer: 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl2, pH 7.5

• Quenching Buffer: 100 mM Glycine, pH 9.0

• SDS-PAGE analysis reagents

• Fluorescence gel scanner

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture by adding the components in the following order:

  • Sortase Reaction Buffer

  • GGG-Protein (to a final concentration of 20 µM)

  • 5-FAM-LPETGG (to a final concentration of 100 µM)

  • Sortase A (to a final concentration of 10 µM)

• Incubation: Incubate the reaction mixture at 37°C for 1-4 hours. The optimal incubation time may need to be determined empirically.

• Quenching: Stop the reaction by adding an equal volume of Quenching Buffer.

• Analysis:

  • Analyze the reaction products by SDS-PAGE.

  • Visualize the fluorescently labeled protein using a fluorescence gel scanner with appropriate excitation and emission filters for 5-FAM.

  • Confirm the presence of the labeled protein by Coomassie blue staining of the same gel.

Diagram: Sortase-Mediated Ligation Workflow

Caption: Workflow for site-specific protein labeling using Sortase A.

Protocol 2: Fluorescence Polarization (FP) Assay for Sortase A Activity

This protocol outlines a method to measure the activity of Sortase A by monitoring the change in fluorescence polarization of 5-FAM-LPETGG upon its cleavage and release of the 5-FAM-LPET fragment.

Materials:

• Purified Sortase A (SrtA) enzyme

• 5-FAM-LPETGG

• Triglycine (GGG) peptide

• Sortase Reaction Buffer: 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl2, pH 7.5

• 384-well black, flat-bottom microplate

• Plate reader capable of measuring fluorescence polarization

Procedure:

• Reagent Preparation:

  • Prepare a 2X solution of 5-FAM-LPETGG (e.g., 100 nM) in Sortase Reaction Buffer.

  • Prepare a 2X solution of GGG peptide (e.g., 200 µM) in Sortase Reaction Buffer.

  • Prepare a serial dilution of Sortase A in Sortase Reaction Buffer.

• Assay Setup:

  • To each well of the 384-well plate, add 10 µL of the 2X 5-FAM-LPETGG solution.

  • Add 10 µL of the 2X GGG peptide solution to each well.

  • To initiate the reaction, add 20 µL of the serially diluted Sortase A enzyme to the wells. For a negative control, add 20 µL of Sortase Reaction Buffer without the enzyme.

• Measurement:

  • Immediately place the plate in the plate reader.

  • Measure the fluorescence polarization at an excitation wavelength of 485 nm and an emission wavelength of 530 nm.

  • Take kinetic readings every 1-2 minutes for 30-60 minutes at room temperature.

• Data Analysis:

  • Calculate the change in millipolarization (mP) units over time.

  • Plot the initial reaction velocity against the Sortase A concentration to determine the enzyme's activity.

Diagram: Fluorescence Polarization Assay Principle

References

• 1. iscabiochemicals.com [iscabiochemicals.com]
• 2. lifescienceproduction.co.uk [lifescienceproduction.co.uk]
• 3. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Sortase-Mediated Ligation on Living Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sortase-mediated ligation (SML) is a powerful chemoenzymatic strategy for the site-specific modification of proteins on the surface of living cells. This technique utilizes sortase A (SrtA), a transpeptidase from Gram-positive bacteria, to covalently attach probes, drugs, or other molecules of interest to a target protein.[1][2][3] The reaction is highly specific, proceeds under physiological conditions, and is compatible with the complex environment of the cell surface, making it an invaluable tool for cell biology, immunology, and drug development.[2][4]

The core of the SML reaction involves the recognition of a short peptide motif, typically LPXTG (where X can be any amino acid), by SrtA.[1][3][5] The enzyme cleaves the peptide bond between the threonine and glycine (B1666218) residues, forming a covalent acyl-enzyme intermediate.[1][5] This intermediate is then resolved by a nucleophile, typically an oligoglycine (Gly)n motif, resulting in the formation of a new peptide bond and the ligation of the desired molecule to the target protein.[1][5]

This document provides detailed protocols for performing sortase-mediated ligation on living cells, including recommendations for optimizing reaction conditions and quantitative data to guide experimental design.

Key Principles of Sortase-Mediated Ligation on Live Cells

Sortase A from Staphylococcus aureus is a calcium-dependent enzyme, while variants from Streptococcus pyogenes are calcium-independent, which can be advantageous for intracellular applications.[2][6][7][8] For cell surface labeling, evolved Ca2+-independent mutants of S. aureus SrtA are often preferred to avoid issues with fluctuating extracellular calcium concentrations.[1][5][9]

The target protein on the cell surface must be genetically engineered to display either the LPXTG recognition motif or the oligoglycine nucleophile.[1][5]

• C-terminal Labeling: The target protein is engineered with a C-terminal LPXTG tag. The molecule to be attached is synthesized with an N-terminal oligoglycine (typically GGG) motif.[1][5]

• N-terminal Labeling: The target protein is engineered with an N-terminal oligoglycine (G)n tag (where n is typically 3-5).[1][5] The molecule to be attached is synthesized with a C-terminal LPXTG motif.[1][5]

Experimental Workflow

The general workflow for sortase-mediated ligation on living cells involves several key steps, from cell engineering to the final analysis of the labeled cells.

References

• 1. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protein Ligation in Living Cells Using Sortase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bpsbioscience.com [bpsbioscience.com]
• 4. Sortase-mediated labeling: Expanding frontiers in site-specific protein functionalization opens new research avenues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Protein ligation in living cells using sortase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. dspace.mit.edu [dspace.mit.edu]
• 9. Generation of Ca2+-independent sortase A mutants with enhanced activity for protein and cell surface labeling | PLOS One [journals.plos.org]

Application Notes and Protocols for Determining 5-FAM-LPETGG Concentration in Sortase A-Mediated Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for determining the optimal concentration of the fluorescently labeled peptide substrate, 5-FAM-LPETGG, for use in experiments involving the enzyme Sortase A (SrtA). The protocols outlined below are designed to facilitate accurate and reproducible results in various research and drug development applications, including high-throughput screening of SrtA inhibitors and kinetic analysis of the enzyme.

Introduction to 5-FAM-LPETGG and Sortase A

5-FAM-LPETGG is a synthetic peptide substrate consisting of the Sortase A recognition motif "LPETG" covalently linked to the green fluorescent dye 5-Carboxyfluorescein (5-FAM).[1][2] Sortase A, a transpeptidase found in Gram-positive bacteria, recognizes the LPXTG motif, cleaves the peptide bond between threonine (T) and glycine (B1666218) (G), and subsequently catalyzes the formation of a new amide bond with an N-terminal oligo-glycine nucleophile.[3][4] This enzymatic reaction, known as sortagging, is a powerful tool for site-specific protein labeling and modification. The use of a fluorescently labeled substrate like 5-FAM-LPETGG allows for the real-time monitoring of Sortase A activity through methods such as Fluorescence Resonance Energy Transfer (FRET) or fluorescence polarization.

Quantitative Data Summary

The following tables summarize key quantitative data for designing and performing experiments with 5-FAM-LPETGG and Sortase A.

Table 1: Physicochemical Properties of 5-FAM

Property	Value	Reference
Excitation Maximum (λex)	~490-495 nm	[5]
Emission Maximum (λem)	~518-520 nm	[5]
Molecular Weight	~376.32 g/mol

Table 2: Sortase A Reaction Components and Concentrations

Component	Typical Concentration Range	Notes
Sortase A (SrtA)	1 µM - 20 µM	Can be lower (nM range) for highly active mutants or sensitive assays.
5-FAM-LPETGG (Substrate)	10 µM - 500 µM	Optimal concentration should be determined experimentally; dependent on the Kₘ of the specific Sortase A variant.
Oligo-glycine (Nucleophile, e.g., GGG)	100 µM - 5 mM	A higher concentration of the nucleophile can drive the reaction towards ligation.
CaCl₂	5 mM - 10 mM	Required for the activity of many wild-type Sortase A variants.
Reaction Buffer	50 mM Tris-HCl, 150 mM NaCl, pH 7.5-8.0	May include a reducing agent like β-mercaptoethanol (e.g., 4 mM).

Table 3: Kinetic Parameters of Sortase A for LPETG Substrates

Parameter	Reported Value Range	Enzyme Variant	Reference
Kₘ for LPETG	16 µM - 7.6 mM	Wild-type and evolved variants	[6][7]
kcat	~0.28 s⁻¹ - 5.4 s⁻¹	Wild-type and evolved variants	[7][8]
kcat/Kₘ	~200 M⁻¹s⁻¹ (WT) to >10⁵ M⁻¹s⁻¹ (mutants)	Wild-type and evolved variants	[8][9]

Signaling Pathway and Experimental Workflow Diagrams

Sortase A-Mediated Ligation Pathway

Caption: Sortase A catalytic cycle with 5-FAM-LPETGG.

Experimental Workflow for Determining Optimal 5-FAM-LPETGG Concentration

Caption: Workflow for kinetic analysis of Sortase A.

Experimental Protocols

Protocol 1: Preparation of a Standard Curve for 5-FAM-LPETGG

This protocol is essential for converting relative fluorescence units (RFU) to the concentration of the fluorescent product.

Materials:

• 5-FAM-LPETGG of known concentration

• Sortase A reaction buffer (50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, pH 7.5)

• Black, flat-bottom 96-well plate

• Fluorescence microplate reader

Procedure:

• Prepare a stock solution of 5-FAM-LPETGG in an appropriate solvent (e.g., DMSO or water) and determine its precise concentration using UV-Vis spectrophotometry.

• Perform a serial dilution of the 5-FAM-LPETGG stock solution in the Sortase A reaction buffer to create a series of standards with known concentrations (e.g., from 0 µM to 50 µM).

• Pipette a fixed volume (e.g., 100 µL) of each standard into the wells of the 96-well plate in triplicate.

• Include a "blank" control containing only the reaction buffer.

• Measure the fluorescence intensity at the excitation and emission maxima for 5-FAM (e.g., Ex/Em = 490/520 nm).[5]

• Subtract the average fluorescence of the blank from all standard measurements.

• Plot the corrected fluorescence intensity (RFU) against the known concentration of 5-FAM-LPETGG.

• Perform a linear regression to obtain the equation of the line (y = mx + c), which will be used to convert RFU to concentration in subsequent experiments.

Protocol 2: Determining the Michaelis-Menten Constant (Kₘ) for 5-FAM-LPETGG

This protocol allows for the determination of the substrate concentration at which the enzyme reaction rate is at half of its maximum (Vₘₐₓ), a key parameter for optimizing experimental conditions.

Materials:

• Purified Sortase A enzyme

• 5-FAM-LPETGG stock solution

• Oligo-glycine (e.g., GGG) stock solution

• Sortase A reaction buffer

• Black, flat-bottom 96-well plate

• Fluorescence microplate reader with kinetic reading capabilities

Procedure:

• Reaction Setup:

  • Prepare a series of dilutions of the 5-FAM-LPETGG stock solution in reaction buffer. The final concentrations in the assay should typically span a range from 0.1 x Kₘ to 10 x Kₘ. Based on literature, a starting range of 10 µM to 1 mM might be appropriate, but this may need adjustment based on the specific Sortase A variant.[6][7]

  • In each well of the 96-well plate, add the following in this order:

    • Sortase A reaction buffer

    • Oligo-glycine solution to a final concentration that is saturating (e.g., 1-5 mM).

    • Varying concentrations of 5-FAM-LPETGG.

  • Include a "no enzyme" control for each substrate concentration to measure background fluorescence.

• Initiate the Reaction:

  • Initiate the reaction by adding a fixed, final concentration of Sortase A (e.g., 1-10 µM) to each well. The final reaction volume should be consistent across all wells (e.g., 100 µL).

• Kinetic Measurement:

  • Immediately place the plate in a pre-warmed fluorescence microplate reader.

  • Measure the increase in fluorescence over time at regular intervals (e.g., every 30-60 seconds) for a period sufficient to observe the initial linear phase of the reaction (typically 10-30 minutes).

• Data Analysis:

  • For each 5-FAM-LPETGG concentration, subtract the background fluorescence (from the "no enzyme" control) from the raw fluorescence data.

  • Convert the fluorescence intensity (RFU) to the concentration of the product formed using the standard curve generated in Protocol 1.

  • Determine the initial reaction velocity (v₀) for each substrate concentration by calculating the slope of the linear portion of the product concentration versus time plot.

  • Plot the initial velocity (v₀) against the substrate concentration ([S], which is [5-FAM-LPETGG]).

  • Fit the data to the Michaelis-Menten equation using non-linear regression software (e.g., GraphPad Prism, Origin) to determine the Kₘ and Vₘₐₓ values.

  Michaelis-Menten Equation: v₀ = (Vₘₐₓ * [S]) / (Kₘ + [S])

Protocol 3: High-Throughput Screening (HTS) Assay for Sortase A Inhibitors

This protocol provides a framework for using 5-FAM-LPETGG in a high-throughput screen to identify potential inhibitors of Sortase A.

Materials:

• Sortase A enzyme

• 5-FAM-LPETGG

• Oligo-glycine (e.g., GGG)

• Sortase A reaction buffer

• Compound library (dissolved in DMSO)

• Positive control inhibitor (if available)

• Black 384-well plates

• Automated liquid handling systems

• Fluorescence microplate reader

Procedure:

• Assay Miniaturization and Optimization:

  • Adapt the reaction conditions from Protocol 2 to a 384-well format. The final assay volume is typically smaller (e.g., 20-50 µL).

  • Determine the optimal concentration of 5-FAM-LPETGG for the HTS assay. A concentration equal to or slightly below the Kₘ value is often used to maximize sensitivity to competitive inhibitors.

• Assay Plate Preparation:

  • Dispense a small volume (e.g., 100 nL) of each compound from the library into the wells of the 384-well plate.

  • Include control wells:

    • Negative control (no inhibition): DMSO only.

    • Positive control (inhibition): A known Sortase A inhibitor.

    • Blank: Reaction buffer without enzyme.

• Reagent Addition:

  • Prepare a master mix containing Sortase A, 5-FAM-LPETGG, and oligo-glycine in reaction buffer.

  • Dispense the master mix into all wells of the assay plate to start the reaction.

• Incubation and Measurement:

  • Incubate the plate at the optimal temperature (e.g., 37°C) for a fixed period (e.g., 30-60 minutes). This is an endpoint assay.

  • Measure the fluorescence intensity in each well using a fluorescence plate reader.

• Data Analysis:

  • Calculate the percent inhibition for each compound using the following formula: % Inhibition = 100 * (1 - (Fluorescence_compound - Fluorescence_blank) / (Fluorescence_negative_control - Fluorescence_blank))

  • Identify "hits" as compounds that exhibit inhibition above a certain threshold (e.g., >50% or >3 standard deviations from the mean of the negative controls).

By following these detailed protocols and utilizing the provided quantitative data, researchers can effectively determine the optimal concentration of 5-FAM-LPETGG for their specific experimental needs, leading to more robust and reliable results in their studies of Sortase A.

References

• 1. Visualization and Quantification of Sortase Activity at the Single-Molecule Level via Transpeptidation-Directed Intramolecular Förster Resonance Energy Transfer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kinetics of action of pepsin on fluorescent peptide substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bpsbioscience.com [bpsbioscience.com]
• 4. Structure Activity Relationship of the Stem Peptide in Sortase A Mediated Ligation from Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. researchgate.net [researchgate.net]
• 7. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 8. Sortase Transpeptidases: Structural Biology and Catalytic Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Challenges in the use of sortase and other peptide ligases for site-specific protein modification - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS01148G [pubs.rsc.org]

Application Notes and Protocols for 5-FAM-LPETGG in Single-Molecule Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-FAM-LPETGG is a fluorescently labeled peptide substrate designed for site-specific protein modification via the sortase A (SrtA) enzyme. This reagent is composed of the SrtA recognition motif LPETGG conjugated to the green fluorescent dye 5-carboxyfluorescein (B1664652) (5-FAM). This combination allows for the precise, covalent attachment of a bright and photostable fluorophore to a target protein containing an N-terminal oligoglycine sequence. This site-specific labeling strategy is particularly advantageous for single-molecule imaging studies, such as single-molecule Förster Resonance Energy Transfer (smFRET), as it ensures a 1:1 labeling stoichiometry and a defined orientation of the fluorophore, minimizing sources of experimental heterogeneity.

These application notes provide a comprehensive guide to using 5-FAM-LPETGG for labeling proteins of interest and their subsequent application in single-molecule imaging experiments. Detailed protocols for the labeling reaction, purification of the labeled product, and a general workflow for single-molecule imaging using Total Internal Reflection Fluorescence (TIRF) microscopy are provided.

Quantitative Data

The following table summarizes the key quantitative properties of 5-FAM-LPETGG and the 5-FAM fluorophore, which are critical for designing and interpreting single-molecule imaging experiments.

Property	Value	Reference
5-FAM-LPETGG Molecular Weight	930.91 g/mol	[1]
5-FAM Excitation Maximum (λex)	492 nm	[2]
5-FAM Emission Maximum (λem)	518 nm	[2]
Purity	≥95% by HPLC	[3]
Solubility	Soluble in water and DMSO	[3]

Signaling Pathways and Experimental Workflows

Sortase A-Mediated Protein Labeling

The core of this technique is the transpeptidation reaction catalyzed by Sortase A. The enzyme recognizes the LPETG motif in the 5-FAM-LPETGG substrate, cleaves the peptide bond between threonine and glycine, and forms a covalent intermediate. This intermediate is then resolved by the nucleophilic attack of an N-terminal oligoglycine (Gly)n tag on the protein of interest, resulting in the formation of a stable amide bond and the transfer of the 5-FAM-LPETGG moiety to the target protein.

References

• 1. epfl.ch [epfl.ch]
• 2. Sortase-mediated fluorescent labeling of CRISPR complexes [finkelsteinlab.org]
• 3. Sortase-mediated fluorescent labeling of CRISPR complexes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Sortase A for 5-FAM-LPETGG Labeling

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing Sortase A (SrtA) concentration for efficient labeling of target proteins with the fluorescent peptide 5-FAM-LPETGG.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for Sortase A in a labeling reaction with 5-FAM-LPETGG?

A1: A good starting point for Sortase A concentration is typically in the range of 5-25 µM.[1] For highly active mutants like the pentamutant or heptamutant SrtA, you can often start at the lower end of this range, around 2.5 µM.[2] However, the optimal concentration is highly dependent on the specific protein substrate and reaction conditions, so titration is always recommended.[3]

Q2: How does the concentration of my target protein and the 5-FAM-LPETGG peptide affect the required Sortase A concentration?

A2: The concentrations of your target protein (containing an N-terminal glycine (B1666218) motif) and the 5-FAM-LPETGG peptide are crucial. A common starting molar ratio is 1:5:0.5 for Target Protein:Peptide Probe:Sortase A. For instance, if your target protein is at 50 µM, you would use 250 µM of the 5-FAM-LPETGG probe and 25 µM of Sortase A.[2] Increasing the ratio of the peptide probe to the protein target can often drive the reaction to higher completion.[2][4]

Q3: What are the key factors to consider when optimizing Sortase A concentration?

A3: Several factors influence the optimal Sortase A concentration:

• Purity and Activity of Sortase A: The specific activity of your enzyme preparation is critical.

• Substrate Accessibility: The accessibility of the N-terminal glycine(s) on your target protein and the LPETG motif on the probe can significantly impact reaction efficiency.[5] Consider adding a flexible linker (e.g., (Gly₄Ser)₂) if you suspect steric hindrance.[1]

• Reaction Temperature: Reactions are often performed at room temperature (20-25°C) or 37°C.[3][6] Higher temperatures can increase the reaction rate but may affect protein stability.[7]

• Incubation Time: Reaction times can range from 30 minutes to several hours.[3][4] Extending the incubation time can sometimes compensate for a lower enzyme concentration.

• Buffer Composition: The standard sortase buffer is typically 50 mM Tris-HCl, 150 mM NaCl, pH 7.5. For wild-type S. aureus Sortase A, the inclusion of 10 mM CaCl₂ is necessary.[8][9] Avoid phosphate-based buffers if using a Ca²⁺-dependent sortase.[1][3]

Q4: Can I reuse my Sortase A enzyme?

A4: Yes, particularly if the enzyme is tagged (e.g., with a His₆-tag), it can be removed from the reaction mixture using affinity chromatography and potentially reused.[5] An even more efficient method for enzyme reuse is to immobilize the Sortase A on a solid support, allowing for easy removal and application in batch or flow reactions.[1]

Troubleshooting Guide

Issue 1: Low or No Labeling with 5-FAM-LPETGG

Q: I am not seeing any fluorescently labeled protein on my SDS-PAGE gel. What could be the problem?

A: This is a common issue that can be resolved by systematically checking several components of the reaction.

• Step 1: Verify Your Reagents.

  • Sortase A Activity: First, confirm the activity of your Sortase A enzyme. You can do this by running a small-scale positive control reaction with a well-characterized substrate pair.[3]

  • Peptide Integrity: Ensure your 5-FAM-LPETGG peptide is active and has not degraded. Check its concentration and consider running a quality control analysis like mass spectrometry.

  • Target Protein: Confirm the concentration and purity of your target protein. Ensure the N-terminal glycine motif is present and accessible. The number of glycine residues (typically 1-5) can be critical and may need empirical optimization.[2][3]

• Step 2: Optimize Reaction Conditions.

  • Increase Sortase A Concentration: The most direct step is to increase the concentration of Sortase A. Try doubling the amount in a pilot reaction. The concentration of sortase often needs to be titrated for each new substrate.[3]

  • Increase Peptide Probe Concentration: Drive the reaction forward by increasing the molar excess of the 5-FAM-LPETGG peptide relative to your target protein. Ratios of 5:1 to 10:1 (peptide:protein) are common.[4][7]

  • Extend Reaction Time: If initial checks show low labeling, try incubating the reaction for a longer period (e.g., 3, 5, or even 12 hours).[3][9]

  • Increase Temperature: If your protein is stable at higher temperatures, running the reaction at 37°C can significantly improve efficiency.[4][6]

• Step 3: Check Buffer Components.

  • Calcium Requirement: If you are using wild-type S. aureus Sortase A, ensure you have included CaCl₂ (typically 10 mM) in your reaction buffer. Conversely, if you are using a calcium-independent mutant, its inclusion is not necessary.[8]

  • Avoid Inhibitory Components: Ensure your buffer does not contain components that might inhibit the enzyme, such as primary amines (e.g., hydroxylamine) or high concentrations of chelating agents like EDTA if using a Ca²⁺-dependent variant.[6]

Issue 2: High Background or Non-Specific Labeling

Q: I see fluorescence throughout the lane on my gel, not just at the band corresponding to my protein.

A: This could be due to excess, unreacted 5-FAM-LPETGG peptide or non-specific interactions.

• Solution 1: Purify the Labeled Protein. After the reaction, it is crucial to remove the excess fluorescent peptide. This can be achieved through methods like size-exclusion chromatography, dialysis, or using commercial desalting columns.[4]

• Solution 2: Optimize Reagent Ratios. While an excess of the peptide probe is needed, a very large excess can lead to high background. Try reducing the peptide concentration to the lowest effective level determined during your optimization experiments.

Issue 3: Reaction Stalls or Reaches Low Completion

Q: My labeling reaction starts but seems to stop before all of my target protein is labeled. Why?

A: This can be due to enzyme instability, substrate issues, or reaction equilibrium.

• Solution 1: Address Enzyme Stability. If the reaction is long, the Sortase A might be losing activity over time, especially at higher temperatures. Consider performing the reaction at a lower temperature (e.g., 4°C or room temperature) for a longer duration.[4] Some mutant versions of Sortase A show improved stability and activity at lower temperatures.[1]

• Solution 2: Investigate Substrate Accessibility. The N-terminus of your protein might not be fully accessible. Consider re-engineering your construct to include a flexible linker (e.g., Gly-Gly-Gly-Gly-Ser) between the N-terminal glycine motif and the main body of the protein.[1][4]

• Solution 3: Drive the Reaction Forward. As mentioned previously, increasing the concentration of the 5-FAM-LPETGG probe can help push the reaction towards completion.[4]

Data Presentation: Reaction Parameter Optimization

The following tables summarize typical starting concentrations and ranges for optimizing your Sortase A-mediated labeling reaction.

Table 1: Typical Reagent Concentrations for N-Terminal Labeling

Component	Starting Concentration	Optimization Range
Target Protein (with N-terminal Gly)	10-50 µM	1-100 µM
5-FAM-LPETGG Peptide	50-250 µM	50-1000 µM
Sortase A (e.g., pentamutant)	2.5-10 µM	1-50 µM
Sortase A (wild-type)	10-50 µM	5-150 µM

Data compiled from multiple sources, including[2][3][9].

Table 2: Recommended Molar Ratios (relative to Target Protein)

Component	Starting Ratio	Optimization Range
5-FAM-LPETGG Peptide	5x	2x - 20x
Sortase A	0.2x - 1x	0.1x - 3x

Data compiled from multiple sources, including[7][9].

Experimental Protocols

Protocol: Titration of Sortase A Concentration for Optimal Labeling

This protocol describes a method for determining the optimal Sortase A concentration for labeling a target protein with 5-FAM-LPETGG.

• Preparation of Stock Solutions:

  • Target Protein: Prepare a 100 µM stock solution of your N-terminally glycined protein in 1x Sortase Reaction Buffer (50 mM Tris-HCl, 150 mM NaCl, pH 7.5).

  • 5-FAM-LPETGG: Prepare a 5 mM stock solution in DMSO.[3]

  • Sortase A: Prepare a 200 µM stock solution of your purified Sortase A enzyme in a suitable storage buffer.

  • 10x Sortase Reaction Buffer: 500 mM Tris-HCl, 1.5 M NaCl, pH 7.5. If using Ca²⁺-dependent Sortase A, also prepare a 100 mM CaCl₂ stock.

• Setting up the Titration Reactions:

  • In separate microcentrifuge tubes, set up a series of 50 µL reactions. A recommended series would test final Sortase A concentrations of 1, 5, 10, 20, and 40 µM.

  • For each reaction, combine the following components to the indicated final concentrations:

    • Target Protein: 20 µM

    • 5-FAM-LPETGG: 200 µM (a 10-fold molar excess)

    • Sortase A: Variable (1, 5, 10, 20, 40 µM)

    • Sortase Reaction Buffer: 1x final concentration

    • CaCl₂: 10 mM final concentration (if required)

  • Remember to include necessary controls:

    • Negative Control 1: Target protein only.

    • Negative Control 2: Target protein + 5-FAM-LPETGG (no Sortase A).

    • Negative Control 3: Sortase A + 5-FAM-LPETGG (no target protein).

• Incubation:

  • Incubate all tubes at 37°C.[3]

  • Take 10 µL aliquots at various time points (e.g., 30 min, 1 hr, 2 hrs, 4 hrs) to monitor the reaction progress.[3]

  • Stop the reaction for each aliquot by adding 2x SDS-PAGE loading buffer and boiling for 5 minutes.

• Analysis:

  • Analyze the aliquots by SDS-PAGE.

  • Visualize the results using both a Coomassie stain (to see all protein bands) and an in-gel fluorescence scanner (to detect the 5-FAM label).[4]

  • The optimal Sortase A concentration will be the lowest concentration that gives the maximum labeling efficiency within a reasonable timeframe.

Visualizations

Caption: Workflow for Sortase A-mediated protein labeling.

Caption: Troubleshooting decision tree for low labeling efficiency.

References

• 1. Site-specific protein modification using immobilized sortase in batch and continuous-flow systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Site-specific N-terminal labeling of proteins using sortase-mediated reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Challenges in the use of sortase and other peptide ligases for site-specific protein modification - PMC [pmc.ncbi.nlm.nih.gov]
• 6. roboklon.com [roboklon.com]
• 7. Optimization of sortase A ligation for flexible engineering of complex protein systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Sortase-mediated fluorescent labeling of CRISPR complexes - PMC [pmc.ncbi.nlm.nih.gov]

reducing non-specific binding of 5-Fam-lpetgg

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize non-specific binding of 5-FAM-LPETGG in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is 5-FAM-LPETGG and what is it used for?

5-FAM-LPETGG is a fluorescently labeled peptide. It consists of the pentapeptide sequence LPETGG, which is a recognition motif for the enzyme Sortase A (SrtA), covalently linked to the 5-carboxyfluorescein (B1664652) (5-FAM) fluorophore.[1] This reagent is primarily used for site-specific labeling of proteins and other molecules in a process called sortase-mediated ligation or "sortagging". In this reaction, SrtA recognizes the LPETG motif, cleaves the peptide bond between threonine and glycine (B1666218), and catalyzes the formation of a new peptide bond between the threonine and an N-terminal glycine residue of a target protein. This results in the specific attachment of the 5-FAM label to the target protein.[2][3]

Q2: What is non-specific binding (NSB) and why is it a problem?

Non-specific binding refers to the adhesion of 5-FAM-LPETGG to surfaces or molecules other than its intended target. This can include binding to plasticware (e.g., microplates, pipette tips), glass surfaces, or cellular components that are not the intended target of the sortase-mediated ligation.[4][5] NSB is a significant problem in biochemical assays as it can lead to high background fluorescence, reduced signal-to-noise ratio, false-positive results, and inaccurate quantification.[6][7]

Q3: What are the common causes of non-specific binding for 5-FAM-LPETGG?

Several factors can contribute to the non-specific binding of 5-FAM-LPETGG:

• Hydrophobic and Ionic Interactions: Both the peptide and the 5-FAM dye can engage in non-specific hydrophobic and electrostatic interactions with various surfaces.[6][8] The aromatic nature of the 5-FAM fluorophore can particularly contribute to hydrophobic interactions.[9]

• Binding to Plastic and Glass Surfaces: Peptides, especially those with cationic or hydrophobic residues, have a known propensity to adsorb to plastic and glass surfaces.[5]

• Cellular Autofluorescence: In cell-based assays, endogenous cellular components can fluoresce, contributing to the background signal and making it difficult to distinguish the specific signal from the 5-FAM label.[10]

• Insufficient Blocking: Failure to adequately block non-specific binding sites on surfaces (e.g., microplate wells, cells) can lead to the adsorption of the fluorescent peptide.

• Inadequate Washing: Insufficient washing after incubation with 5-FAM-LPETGG can leave unbound peptide behind, resulting in high background.[7]

Troubleshooting Guides

Issue 1: High Background Fluorescence in In Vitro Sortase Ligation Assays

Q: I am performing a sortase-mediated ligation in a microplate and observing high background fluorescence in my negative control wells (no target protein). What can I do to reduce this?

A: High background in in vitro assays is often due to the non-specific binding of 5-FAM-LPETGG to the surface of the microplate wells. Here are several strategies to address this issue:

• Optimize Blocking Strategy:

  • Use a Blocking Agent: Before adding your reaction components, incubate the wells with a blocking agent to saturate non-specific binding sites. Common blocking agents include Bovine Serum Albumin (BSA), non-fat dry milk, or casein.[1][8] For fluorescent assays, BSA is often preferred as milk-based blockers can sometimes have higher autofluorescence.

  • Consider Protein-Free Blockers: If you suspect cross-reactivity with protein-based blockers, consider using a commercially available protein-free blocking buffer.[1]

• Modify Buffer Composition:

  • Add a Non-ionic Detergent: Including a low concentration (typically 0.05% - 0.1%) of a non-ionic detergent like Tween-20 or Triton X-100 in your reaction and wash buffers can help to disrupt hydrophobic interactions and reduce NSB.[11]

  • Increase Salt Concentration: Increasing the ionic strength of your buffer by adding NaCl (e.g., up to 500 mM) can help to shield electrostatic interactions that may contribute to NSB.[8]

  • Adjust pH: The pH of the buffer can influence the charge of both the peptide and the surface. Empirically testing a range of pH values around the physiological range (pH 7.0-8.0) may help to find an optimal condition with minimal NSB.[8]

• Improve Washing Steps:

  • Increase the number and duration of wash steps after the ligation reaction to more effectively remove unbound 5-FAM-LPETGG.[7]

• Choose Appropriate Labware:

  • Some peptides can adsorb strongly to standard polystyrene plates.[12] Consider using low-binding microplates, which have a modified surface to reduce biomolecule adsorption. Polypropylene or glass-coated plates can also be tested as alternatives.[12]

Issue 2: High Background Staining in Cell-Based Labeling Experiments

Q: I am using 5-FAM-LPETGG to label the surface of live cells and am seeing a high degree of non-specific fluorescence on the cell membrane and the coverslip. How can I improve the specificity of my labeling?

A: Non-specific staining in cell-based assays can be caused by a combination of peptide binding to the cell surface and autofluorescence. Here’s a troubleshooting workflow:

• Optimize Blocking:

  • Before adding the 5-FAM-LPETGG, incubate your cells with a suitable blocking buffer. A common choice is a buffer containing 1-5% BSA.[8] For cell-based assays, it's crucial that the blocking agent does not interfere with cell viability or the function of the target protein.

• Adjust Incubation Conditions:

  • Titrate 5-FAM-LPETGG Concentration: Use the lowest possible concentration of 5-FAM-LPETGG that still provides a detectable specific signal. A titration experiment is highly recommended to determine the optimal concentration.

  • Minimize Incubation Time: Reduce the incubation time to the minimum required for the sortase reaction to proceed to a sufficient extent. This will limit the time available for non-specific interactions to occur.

  • Perform Incubations at a Lower Temperature: Performing the labeling reaction at 4°C can reduce non-specific binding and inhibit endocytosis of the labeled protein.[13][14]

• Improve Washing Protocol:

  • After the labeling reaction, wash the cells extensively with a cold, buffered saline solution (e.g., PBS) to remove unbound peptide.[7] Including a non-ionic detergent like Tween-20 in the wash buffer can also be beneficial, but be sure to use a concentration that does not compromise cell membrane integrity.

• Address Autofluorescence:

  • Use Phenol (B47542) Red-Free Medium: For live-cell imaging, switch to a phenol red-free medium during the experiment, as phenol red is fluorescent.[10]

  • Consider Red-Shifted Dyes: If cellular autofluorescence is a significant issue, consider using a red-shifted fluorophore instead of 5-FAM, as autofluorescence is typically lower in the red part of the spectrum.[15][16]

  • Include Unlabeled Controls: Always include a control where cells are not treated with 5-FAM-LPETGG to assess the level of endogenous autofluorescence.

Experimental Protocols

Protocol 1: General In Vitro Sortase-Mediated Ligation with 5-FAM-LPETGG

• Reaction Setup:

  • Prepare a reaction mixture containing your target protein (with an N-terminal glycine), 5-FAM-LPETGG, and Sortase A in a suitable buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, pH 7.5).[17]

  • Troubleshooting Tip: To minimize NSB, consider adding 0.05% Tween-20 and 1 mg/mL BSA to the reaction buffer.

• Incubation:

  • Incubate the reaction at a temperature and for a duration that has been optimized for your specific system. Typical conditions range from 4°C overnight to 37°C for 1-2 hours.[13]

• Analysis:

  • Analyze the reaction products by SDS-PAGE followed by in-gel fluorescence scanning to visualize the labeled protein. A successful reaction will show a fluorescent band at the molecular weight of your target protein.

  • Troubleshooting Tip: If you observe smearing or multiple fluorescent bands, this may indicate protein degradation or non-specific labeling. Ensure your protein and enzyme preparations are pure.

Protocol 2: Reducing Non-Specific Binding to Microplates

• Plate Selection:

  • Choose a low-binding microplate for your assay.

• Blocking:

  • Prepare a blocking buffer (e.g., PBS with 1% BSA).

  • Add 200 µL of blocking buffer to each well and incubate for 1-2 hours at room temperature or overnight at 4°C.

• Washing:

  • Aspirate the blocking buffer and wash the wells 3-5 times with 200 µL of wash buffer (e.g., PBS with 0.05% Tween-20).

• Assay:

  • Proceed with your sortase ligation assay as described in Protocol 1.

Data Presentation

Table 1: Effect of Blocking Agents on Background Fluorescence

Blocking Agent	Concentration	Average Background Fluorescence (Arbitrary Units)
None	N/A	850 ± 75
BSA	1%	210 ± 30
Non-fat Dry Milk	5%	250 ± 40
Casein	1%	230 ± 35
Protein-Free Blocker	Manufacturer's Rec.	180 ± 25

Note: The values in this table are illustrative and will vary depending on the specific assay conditions, plate type, and reader settings.

Table 2: Effect of Buffer Additives on Non-Specific Binding

Additive	Concentration	Average Background Fluorescence (Arbitrary Units)
None	N/A	850 ± 75
Tween-20	0.05%	350 ± 50
NaCl	500 mM	420 ± 60
Tween-20 + NaCl	0.05% + 500 mM	280 ± 45

Note: The values in this table are illustrative and will vary depending on the specific assay conditions, plate type, and reader settings.

Visualizations

Caption: Troubleshooting workflow for high background in cell-based assays.

Caption: Sortase-mediated ligation signaling pathway.

References

• 1. youtube.com [youtube.com]
• 2. Optimization of sortase A ligation for flexible engineering of complex protein systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Site-specific N-terminal labeling of proteins using sortase-mediated reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. waters.com [waters.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Background in Fluorescence Imaging | Thermo Fisher Scientific - SG [thermofisher.com]
• 8. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
• 9. Effects of fluorophore attachment on protein conformation and dynamics studied by spFRET and NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 10. microscopyfocus.com [microscopyfocus.com]
• 11. ICC/IHC Non-Specific Binding / Staining Prevention Protocol: R&D Systems [rndsystems.com]
• 12. e-b-f.eu [e-b-f.eu]
• 13. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. bmglabtech.com [bmglabtech.com]
• 16. southernbiotech.com [southernbiotech.com]
• 17. rsc.org [rsc.org]

poor solubility of 5-Fam-lpetgg in aqueous buffer

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges with the solubility of 5-FAM-LPETGG in aqueous buffers. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is 5-FAM-LPETGG and what are its general solubility properties?

A1: 5-FAM-LPETGG is a fluorescently labeled peptide used as a substrate for sortase A-mediated transpeptidation.[1][2] It consists of the sortase recognition sequence 'LPETGG' covalently linked to the green fluorescent dye 5-carboxyfluorescein (B1664652) (5-FAM).[3] While some datasheets describe it as soluble in water, its solubility in aqueous buffers can be limited, especially at higher concentrations.[1][2][3] The addition of the FAM dye, which is inherently hydrophobic, increases the overall hydrophobicity of the peptide, potentially making it more challenging to dissolve in purely aqueous solutions.[4]

Q2: Why is my 5-FAM-LPETGG not dissolving in my aqueous buffer?

A2: Poor solubility of 5-FAM-LPETGG in aqueous buffers can be attributed to several factors:

• Hydrophobicity: The 5-FAM moiety significantly increases the hydrophobicity of the peptide.[4]

• Peptide Aggregation: Like many peptides, 5-FAM-LPETGG can self-aggregate in aqueous solutions, leading to the formation of insoluble particles.

• pH of the Buffer: The net charge of the peptide is pH-dependent. At or near its isoelectric point (pI), a peptide will have minimal solubility.[5] The fluorescence of 5-FAM is also pH-sensitive, with an optimal range of pH 7.5-8.5.[4]

• Buffer Composition: The ionic strength and specific components of your buffer can influence peptide solubility.

Q3: What is the recommended procedure for dissolving 5-FAM-LPETGG?

A3: For peptides with potential solubility issues, a common strategy is to first dissolve the peptide in a small amount of an organic solvent and then slowly add the aqueous buffer to the desired concentration.[6][7] This method helps to break up any peptide aggregates and facilitate its entry into the aqueous phase.

Q4: What solvents are recommended for the initial dissolution of 5-FAM-LPETGG?

A4: Dimethyl sulfoxide (B87167) (DMSO) and dimethylformamide (DMF) are commonly recommended as initial solvents for hydrophobic peptides.[3][6][7] For 5-FAM-LPETGG, solubility has been reported to be up to 10 mg/mL in both DMSO and DMF.[3] Acetonitrile is another potential organic co-solvent.[4] Due to its lower toxicity, DMSO is often preferred for biological applications.[6]

Q5: Can I dissolve 5-FAM-LPETGG directly in PBS?

A5: While some solubility in PBS (pH 7.2) has been reported (up to 5 mg/mL), achieving higher concentrations or consistent results can be difficult.[3] If you encounter issues, using an organic co-solvent for initial dissolution is recommended.

Troubleshooting Guide

This guide provides a systematic approach to resolving solubility issues with 5-FAM-LPETGG.

Problem: Lyophilized 5-FAM-LPETGG powder does not dissolve in my aqueous buffer.

Potential Cause	Suggested Solution
Inappropriate solvent	The peptide is too hydrophobic for direct dissolution in an aqueous buffer.
Incorrect pH	The buffer pH is close to the peptide's isoelectric point (pI), minimizing its solubility.
Peptide aggregation	The peptide has formed aggregates that are difficult to break up in the aqueous buffer.

Troubleshooting Workflow

Caption: Troubleshooting workflow for dissolving 5-FAM-LPETGG.

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL 5-FAM-LPETGG Stock Solution in PBS with DMSO

Objective: To prepare a stock solution of 5-FAM-LPETGG at a concentration of 1 mg/mL in PBS (pH 7.4) using DMSO as a co-solvent.

Materials:

• Lyophilized 5-FAM-LPETGG

• Dimethyl sulfoxide (DMSO), anhydrous

• Phosphate-buffered saline (PBS), pH 7.4, sterile-filtered

• Microcentrifuge tubes

• Pipettors and sterile tips

Procedure:

• Allow the vial of lyophilized 5-FAM-LPETGG to equilibrate to room temperature before opening to prevent condensation.[6][8]

• Weigh out the desired amount of peptide or use a pre-aliquoted tube. For this protocol, we will assume 1 mg of peptide.

• Add 10 µL of DMSO to the 1 mg of 5-FAM-LPETGG to create an initial concentrated stock of 100 mg/mL.

• Vortex the tube gently for 10-15 seconds to fully dissolve the peptide. A brief sonication (10-20 seconds) in a water bath sonicator can also be used to aid dissolution.[6]

• Slowly add 990 µL of sterile PBS (pH 7.4) to the DMSO-peptide solution, preferably dropwise while gently vortexing. This will bring the final volume to 1 mL and the final concentration to 1 mg/mL with 1% DMSO.

• Inspect the solution for any signs of precipitation. If the solution remains clear, it is ready for use.

• For storage, aliquot the solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.

Protocol 2: Systematic Solubility Testing in Various Aqueous Buffers

Objective: To determine the optimal buffer system and pH for solubilizing 5-FAM-LPETGG at a desired concentration.

Materials:

• 5-FAM-LPETGG stock solution in DMSO (e.g., 10 mg/mL from Protocol 1, step 3)

• Aqueous buffers to be tested (e.g., PBS, Tris-HCl, HEPES) at various pH values (e.g., 6.5, 7.4, 8.5)

• Microplate reader or spectrophotometer

• 96-well plate

Procedure:

• In separate wells of a 96-well plate, add 98 µL of each of the different aqueous buffers to be tested.

• To each well, add 2 µL of the 10 mg/mL 5-FAM-LPETGG stock solution in DMSO. This will result in a final peptide concentration of 0.2 mg/mL (200 µg/mL) and a final DMSO concentration of 2%.

• Mix the contents of the wells by gentle pipetting or by using a plate shaker.

• Allow the plate to incubate at room temperature for 15-30 minutes.

• Visually inspect each well for any signs of precipitation.

• For a quantitative assessment, measure the absorbance or light scattering at a wavelength outside of the 5-FAM absorbance spectrum (e.g., 600 nm) using a microplate reader. Higher readings indicate greater precipitation.

• Identify the buffer and pH conditions that result in a clear, precipitate-free solution.

Data Presentation

Table 1: Solubility of 5-FAM-LPETGG in Various Solvents

Solvent	Reported Max. Solubility	Notes
DMF	10 mg/mL[3]	Organic solvent, useful for initial dissolution.
DMSO	10 mg/mL[3]	Recommended organic solvent for biological applications due to lower toxicity.[6]
Ethanol	10 mg/mL[3]
PBS (pH 7.2)	5 mg/mL[3]	Direct dissolution in aqueous buffer may be challenging at higher concentrations.
Water	Soluble[1][2]	Concentration not always specified; can be difficult to achieve high concentrations.

Table 2: Example Results from Systematic Solubility Testing

Buffer	pH	Final Peptide Conc.	Final DMSO Conc.	Visual Observation	OD600
PBS	7.4	200 µg/mL	2%	Clear	0.05
Tris-HCl	7.4	200 µg/mL	2%	Clear	0.04
Tris-HCl	8.5	200 µg/mL	2%	Clear	0.03
HEPES	7.4	200 µg/mL	2%	Slight Haze	0.15
MES	6.0	200 µg/mL	2%	Precipitate	0.52

Note: The data in Table 2 are illustrative and actual results may vary.

References

• 1. iscabiochemicals.com [iscabiochemicals.com]
• 2. lifescienceproduction.co.uk [lifescienceproduction.co.uk]
• 3. caymanchem.com [caymanchem.com]
• 4. Fluorescent Peptides: A Guide for Life Science Researchers - AltaBioscience [altabioscience.com]
• 5. Sequence-based prediction of pH-dependent protein solubility using CamSol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 7. lifetein.com [lifetein.com]
• 8. Peptide solubility and storage - AltaBioscience [altabioscience.com]

Technical Support Center: Sortase A and 5-FAM-LPETGG Substrate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering issues with Sortase A-mediated reactions, specifically focusing on the inactivity observed with the 5-FAM-LPETGG substrate.

Troubleshooting Guide: Sortase A Inactivity with 5-FAM-LPETGG

Question: My Sortase A enzyme is showing no or very low activity with the 5-FAM-LPETGG substrate. What are the possible causes and how can I troubleshoot this issue?

Answer: Inactivity of Sortase A with a fluorescently labeled substrate like 5-FAM-LPETGG can stem from several factors, ranging from suboptimal reaction conditions to issues with the enzyme or substrate integrity. Follow this step-by-step guide to identify and resolve the problem.

Step 1: Verify Reaction Conditions

Optimal reaction conditions are critical for Sortase A activity. Ensure all components are within the recommended ranges.

Parameter	Recommended Range/Value	Potential Issue if Deviated
pH	7.5 - 9.0[1]	Suboptimal pH can lead to reduced enzyme activity.
Temperature	20°C - 50°C (Optimal ~37°C)[1]	Lower temperatures will slow the reaction rate, while excessively high temperatures can denature the enzyme.
Calcium (for S. aureus SrtA)	2-10 mM CaCl₂[2][3]	Staphylococcus aureus Sortase A is a calcium-dependent enzyme; its activity can be stimulated up to 8-fold in the presence of Ca²⁺[2]. The absence of calcium will result in significantly lower activity. Note that some engineered Sortase A variants are calcium-independent.[4][5]
Reaction Buffer	50 mM Tris-HCl, 150 mM NaCl[1][3]	Incorrect buffer composition or the presence of interfering substances can inhibit the enzyme. Buffers containing primary amines (e.g., hydroxylamine) should be avoided.[1]

Troubleshooting Workflow for Reaction Conditions:

Caption: Troubleshooting workflow for Sortase A reaction conditions.

Step 2: Evaluate Enzyme and Substrate Integrity

If the reaction conditions are optimal, the issue may lie with the enzyme or the substrate itself.

Component	Potential Issue	Recommended Action
Sortase A Enzyme	Inactivation: Improper storage, multiple freeze-thaw cycles, or the presence of inhibitors can lead to loss of activity.	- Aliquot the enzyme upon receipt and store at -20°C or -80°C. - Avoid repeated freeze-thaw cycles. - Ensure no inhibitors are present in the reaction mixture.
Incorrect Folding/Expression: Problems during protein expression and purification can result in a misfolded, inactive enzyme.	- Verify the expression and purification protocol. - Run an SDS-PAGE to check for protein integrity and purity.
5-FAM-LPETGG Substrate	Degradation: The peptide substrate can degrade if not stored properly.	- Store the substrate desiccated, frozen, and protected from light. - Prepare fresh solutions from a new stock.
Fluorescence Quenching: The FAM dye's fluorescence can be quenched by certain components in the reaction buffer or by aggregation of the substrate.	- Test the fluorescence of the substrate alone in the reaction buffer. - Ensure complete dissolution of the substrate.
Inhibitory Contaminants: The substrate preparation may contain contaminants that inhibit Sortase A.	- Use a high-purity substrate from a reputable supplier.

Step 3: Consider Potential Inhibitors

Sortase A activity can be inhibited by various compounds.

Inhibitor Class	Examples	Mechanism
Thiol-reactive compounds	p-hydroxymercuribenzoic acid (PHMB), Iodoacetamide	Covalently modify the active site cysteine (Cys184).
Reducing Agents	Dithiothreitol (DTT), β-mercaptoethanol (BME) at high concentrations	While often used to maintain protein stability, high concentrations can interfere with the active site. Some protocols recommend 4 mM β-mercaptoethanol.[1]
Peptidomimetic Inhibitors	LPRDSar	Compete with the natural substrate for binding to the active site.
Natural Products	Curcumin, Chlorogenic acid, Isosakuranetin (B191617)	Reversible or irreversible inhibition through various mechanisms.

Table of IC₅₀ Values for Common Sortase A Inhibitors:

Inhibitor	IC₅₀ Value
p-hydroxymercuribenzoic acid	Within reported ranges (specific value varies with assay conditions)[6]
LPRDSar	18.9 µM[7]
Isosakuranetin	21.20 µg/mL[8]
AAEK1 (S. aureus SrtA)	~10-fold less potent than on B. anthracis SrtA[9]
AAEK2 (S. aureus SrtA)	~3-fold less potent than on B. anthracis SrtA[9]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Sortase A?

A1: Sortase A is a transpeptidase that recognizes a specific amino acid motif, typically LPXTG, in its substrate proteins.[10] It cleaves the peptide bond between the threonine (T) and glycine (B1666218) (G) residues. This process involves the formation of a thioacyl intermediate between the threonine and the active site cysteine (Cys184) of the enzyme.[11] This intermediate is then resolved by a nucleophilic attack from an amino group, usually from a polyglycine motif on a second substrate, resulting in the formation of a new peptide bond.

Sortase A Catalytic Mechanism:

Caption: Simplified catalytic cycle of Sortase A.

Q2: Is the 5-FAM-LPETGG substrate suitable for all types of Sortase A?

A2: While the LPXTG motif is generally recognized by Sortase A enzymes from various Gram-positive bacteria, there can be variations in substrate specificity. The LPETG sequence is a canonical substrate for Staphylococcus aureus Sortase A. If you are using a Sortase A from a different species, it is advisable to confirm its substrate specificity.

Q3: Can the 5-FAM dye interfere with the Sortase A reaction?

A3: While 5-FAM is a commonly used fluorescent label for Sortase A substrates, it is possible that the dye could sterically hinder the binding of the substrate to the enzyme's active site in some contexts. If you suspect this is the case, you can try a substrate with a different fluorophore or a smaller tag as a positive control.

Q4: What are typical concentrations for the enzyme and substrate in an activity assay?

A4: The optimal concentrations can vary depending on the specific assay and the purity of the enzyme. However, a common starting point for in vitro assays is in the low micromolar range for the enzyme and a substrate concentration at or above the Michaelis constant (Km) of the enzyme. For protein labeling reactions, typical concentrations are around 2.5 µM for Sortase A and 250 µM for the peptide probe.[12]

Table of Kinetic Parameters for Staphylococcus aureus Sortase A:

Parameter	Value	Substrate
kcat/Km	>10⁵ M⁻¹s⁻¹ (estimated for competent fraction)	Abz-LPETG-Dap(Dnp)-NH₂[13]
pKa (kcat)	6.3 ± 0.2 and 9.4 ± 0.2	Abz-LPETG-Dap(Dnp)-NH₂[13]
pKa (kcat/Km)	6.2 ± 0.2 and 9.4 ± 0.2	Abz-LPETG-Dap(Dnp)-NH₂[13]

Experimental Protocols

Protocol 1: Standard Sortase A Activity Assay

This protocol describes a general method for measuring Sortase A activity using a fluorescently labeled peptide substrate.

Materials:

• Purified Sortase A enzyme

• 5-FAM-LPETGG substrate

• Sortase A reaction buffer (50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, pH 8.0)

• Polyglycine nucleophile (e.g., GGG)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare a stock solution of 5-FAM-LPETGG in an appropriate solvent (e.g., DMSO or water) and determine its concentration.

• Prepare a stock solution of the polyglycine nucleophile in the reaction buffer.

• In a 96-well black microplate, prepare the reaction mixture by adding the reaction buffer, 5-FAM-LPETGG, and the polyglycine nucleophile to the desired final concentrations.

• Include a negative control well with all components except the Sortase A enzyme.

• Initiate the reaction by adding the Sortase A enzyme to the wells.

• Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes).

• Measure the fluorescence intensity at the appropriate excitation and emission wavelengths for 5-FAM (e.g., Ex: 494 nm, Em: 521 nm).

• Calculate the enzyme activity based on the increase in fluorescence in the presence of the enzyme compared to the negative control.

Protocol 2: Troubleshooting Enzyme Activity with a Positive Control

This protocol helps determine if the issue lies with the 5-FAM-LPETGG substrate or the enzyme itself.

Materials:

• All materials from Protocol 1

• An alternative, validated Sortase A substrate (e.g., a FRET-based substrate like Dabcyl-QALPETGEE-Edans)

Procedure:

• Set up two sets of reactions in parallel.

• In the first set, use the 5-FAM-LPETGG substrate as described in Protocol 1.

• In the second set, use the alternative, validated Sortase A substrate according to the manufacturer's instructions or a previously established protocol.

• Include negative controls for both substrates.

• Initiate the reactions with the same stock of Sortase A enzyme.

• Incubate and measure the signal (fluorescence or FRET) for both sets of reactions.

Interpretation of Results:

• Activity with the control substrate but not with 5-FAM-LPETGG: This suggests a problem with the 5-FAM-LPETGG substrate (e.g., degradation, contamination, or the FAM dye is interfering with the reaction).

• No activity with either substrate: This points to a problem with the Sortase A enzyme (e.g., inactivation, incorrect folding) or a fundamental issue with the reaction buffer or conditions.

• Activity with both substrates: The initial lack of observed activity may have been due to a measurement error or an issue with the detection instrument.

References

• 1. roboklon.com [roboklon.com]
• 2. pnas.org [pnas.org]
• 3. eurx.com.pl [eurx.com.pl]
• 4. Design of Ca2+-independent Staphylococcus aureus sortase A mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Generation of Ca2+-independent sortase A mutants with enhanced activity for protein and cell surface labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Substrate-derived Sortase A inhibitors: targeting an essential virulence factor of Gram-positive pathogenic bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Exploring the modulatory impact of isosakuranetin on Staphylococcus aureus: Inhibition of sortase A activity and α-haemolysin expression - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Activation of Inhibitors by Sortase Triggers Irreversible Modification of the Active Site - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Kinetic mechanism of Staphylococcus aureus sortase SrtA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The enzyme activity of sortase A is regulated by phosphorylation in Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

unexpected cleavage of protein during sortase ligation

Welcome to the technical support center for sortase-mediated ligation. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during sortase-catalyzed protein modification experiments, with a focus on unexpected protein cleavage.

Troubleshooting Guide & FAQs

This section addresses specific problems that can arise during sortase ligation, leading to undesired cleavage or low ligation efficiency.

Q1: My protein is being cleaved, but I'm not seeing the expected ligation product. What's happening?

A: This is a common issue that typically points to hydrolysis of the acyl-enzyme intermediate. In the sortase reaction, the enzyme first cleaves the LPXTG motif of the substrate protein to form a covalent thioester intermediate.[1][2] This intermediate is then resolved by the N-terminal glycine (B1666218) nucleophile of the second substrate to form the ligated product. However, if a suitable glycine nucleophile is absent or its concentration is too low, the intermediate can be hydrolyzed by water, releasing the cleaved substrate and preventing ligation.[1][3]

Several factors can favor this undesired hydrolysis side-reaction:

• Low Nucleophile Concentration: Insufficient concentration of the oligo-glycine peptide/protein shifts the reaction equilibrium away from ligation and towards hydrolysis.

• Reaction Time: Prolonged incubation times can increase the likelihood of hydrolysis, especially with highly active sortase variants.[2][3][4]

• Sub-optimal pH: While sortase A is active over a pH range of 7.5-9.0, deviations can affect the rates of aminolysis versus hydrolysis.[5]

• Enzyme Variant: Highly active sortase mutants (e.g., SrtA 7M) can have an increased rate of hydrolysis alongside their enhanced catalytic activity.[2][3]

Q2: I'm observing bands on my gel corresponding to both my starting material and cleaved protein. How can I improve ligation efficiency?

A: Incomplete ligation is often a result of the reaction reaching equilibrium or sub-optimal reaction conditions. The sortase-mediated reaction is reversible, meaning the ligated product can be cleaved again by the enzyme.[5][6]

Here are key strategies to drive the reaction toward the desired product:

• Increase Nucleophile Concentration: Using a molar excess of the N-terminal glycine-containing substrate is the most common method to push the equilibrium towards the ligated product and suppress the reverse reaction.[6][7]

• Optimize Reagent Stoichiometry: Empirically determine the optimal ratio of your LPXTG-tagged protein to your glycine-tagged nucleophile. A 1:1 ratio is a good starting point, but ratios up to 1:10 (LPXTG:Gly) or higher may be necessary.

• Remove By-products: The small, cleaved glycine-containing fragment from the LPXTG substrate can participate in the reverse reaction.[4] Performing the reaction under dialysis or using centrifugal filtration units can help remove this by-product and improve conversion.[4]

• Use Engineered Sortase Variants: Evolved sortase A variants (e.g., eSrtA) have been developed with significantly higher catalytic activity (~140-fold) than the wild-type enzyme, which can lead to higher yields in shorter reaction times.[8]

• Consider Metal-Assisted Ligation (MA-SML): If your LPXTG-tagged protein includes a C-terminal GGH sequence (LPXTGGH), adding Ni2+ ions can sequester the cleaved GGH fragment, preventing the reverse reaction and significantly increasing product yield.[6][9]

Q3: My protein appears to be degraded into multiple smaller fragments, not just the expected cleavage product. What could be the cause?

A: The presence of multiple, unexpected fragments often indicates contamination by non-specific proteases.

Troubleshooting Steps:

• Check Purity of Reactants: Run all individual components of the reaction (LPXTG-protein, Gly-protein, and Sortase A) on an SDS-PAGE gel to check for purity and pre-existing degradation.

• Purify Sortase A: Ensure your sortase A preparation is highly pure. The enzyme is often expressed with a His-tag, which allows for efficient purification via nickel affinity chromatography.[3]

• Add Protease Inhibitors: If you suspect contamination from the protein expression host (e.g., E. coli), consider adding a protease inhibitor cocktail (EDTA-free if using standard sortase A which requires Ca2+) to your purification and ligation buffers.

• Verify Protein Sequence: Check the amino acid sequence of your target protein for any internal sequences that might resemble an LPXTG motif or are known protease cleavage sites.[10]

Q4: The ligation reaction is very slow or yields are consistently low. How can I optimize the reaction conditions?

A: Low activity can stem from several factors related to the reaction buffer, enzyme, or substrates.

Optimization Strategies:

• Buffer Composition: The standard sortase A reaction buffer is typically 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl2, at pH 8.0.[5] Ensure your buffer components are correct. Calcium is essential for the activity of many sortase A variants, so its omission or the presence of chelators like EDTA can inhibit the reaction.[4][11]

• Enzyme Concentration: The optimal sortase concentration can vary. While some protocols use superstoichiometric amounts, studies have found 5 µM to be effective for model reactions.[11] It is best to determine the optimal amount empirically.

• Temperature and Time: Ligation is typically performed between 20°C and 37°C.[5] While longer incubation times (up to 8 hours or more) can increase yield, they also increase the risk of hydrolysis and protein degradation.[5][10] Monitor the reaction over a time course (e.g., 1, 2, 4, 8 hours) to find the optimal endpoint.

• Substrate Accessibility: The LPXTG motif must be sterically accessible to the sortase enzyme.[5] If it is buried within a folded domain or is part of a rigid structure, ligation efficiency will be poor. Ensure the tag is located at a terminus or within a flexible, solvent-exposed loop.[2][3][5]

Data Summary: Optimizing Ligation Conditions

The efficiency of sortase-mediated ligation is highly dependent on reaction parameters. The following table summarizes key findings from optimization experiments.

Parameter	Condition	Observation	Yield/Efficiency	Reference
Sortase A Conc.	5 µM	Optimal concentration found for model peptide ligation.	High Efficiency	[11]
Stoichiometry	1:1 (Substrate:Nucleophile)	With NiSO4, achieved 77% product formation in 6h.	77%	[9]
Stoichiometry	1:1 (Substrate:Nucleophile)	Without NiSO4, reaction peaked at 38% conversion.	38%	[9]
Hydrolysis	Standard Reaction	Hydrolysis by-product remained at <5% after 14h.	<5%	[9]
Temperature	20°C - 50°C	Optimal temperature range for Sortase A activity.	Assay-dependent	[5]
pH	7.5 - 9.0	Optimal pH range for Sortase A activity.	Assay-dependent	[5]

Visualizing the Process

Sortase Ligation: Mechanism and Side Reaction

The following diagram illustrates the catalytic cycle of Sortase A, highlighting the desired ligation pathway and the competing hydrolysis side reaction.

Caption: The catalytic cycle of Sortase A, showing both the desired aminolysis pathway leading to ligation and the undesired hydrolysis pathway.

Troubleshooting Workflow for Unexpected Cleavage

Use this flowchart to diagnose and resolve issues with unexpected protein cleavage during your sortase ligation experiment.

Caption: A step-by-step guide to troubleshooting unexpected cleavage in sortase ligation reactions.

Key Experimental Protocols

Protocol 1: General Sortase A-Mediated Ligation

This protocol provides a starting point for a standard ligation reaction. Optimization will be required for specific protein substrates.

• Prepare Reaction Buffer: Prepare a stock of 10X Sortase Ligation Buffer (500 mM Tris-HCl, 1.5 M NaCl, 100 mM CaCl2, pH 8.0).

• Prepare Reactants:

  • Purify the protein containing the C-terminal LPXTG motif and the protein/peptide containing the N-terminal oligo-glycine motif.

  • Buffer exchange both substrates into 1X Sortase Ligation Buffer.

  • Determine the protein concentrations (e.g., by measuring A280).

• Set up the Ligation Reaction:

  • In a microcentrifuge tube, combine the LPXTG-tagged protein and the Gly-tagged nucleophile. A typical starting point is a 1:5 molar ratio (e.g., 20 µM LPXTG-protein and 100 µM Gly-nucleophile).

  • Add Sortase A to a final concentration of 5-10 µM.

  • Adjust the final volume with 1X Sortase Ligation Buffer.

• Incubation:

  • Incubate the reaction at the desired temperature (e.g., 25°C or 37°C) for 1-8 hours.

  • It is highly recommended to take aliquots at various time points (e.g., 1h, 2h, 4h, 8h) to monitor progress and identify the optimal reaction time.

• Quench and Analyze:

  • To stop the reaction, add EDTA to a final concentration of 20 mM to chelate the Ca2+ ions (this is not effective for Ca2+-independent sortase variants).[11]

  • Analyze the reaction products by SDS-PAGE or mass spectrometry.

• Purification: Purify the final ligated product from the unreacted substrates and Sortase A. If using His-tagged Sortase A and a non-His-tagged product, Ni-NTA affinity chromatography is an effective method for removing the enzyme.[3]

Protocol 2: Expression and Purification of 6xHis-Tagged Sortase A (ΔN59)

This protocol describes the expression and purification of a commonly used soluble, active fragment of S. aureus Sortase A.

• Transformation: Transform a suitable E. coli expression strain (e.g., BL21(DE3)) with a plasmid encoding the N-terminally truncated (ΔN59) Sortase A with a C- or N-terminal His6-tag.

• Expression:

  • Inoculate a starter culture and grow overnight.

  • Use the starter culture to inoculate a larger volume of expression media (e.g., LB broth) and grow at 37°C to an OD600 of 0.6-0.8.

  • Induce protein expression with IPTG (e.g., 0.5 mM final concentration) and continue to grow the culture at a reduced temperature (e.g., 18°C) overnight.

• Cell Lysis:

  • Harvest the cells by centrifugation.

  • Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl, 300 mM NaCl, 10 mM imidazole, pH 8.0) supplemented with lysozyme (B549824) and a DNase.

  • Lyse the cells by sonication on ice.

  • Clarify the lysate by centrifugation to remove cell debris.

• Affinity Chromatography:

  • Load the clarified lysate onto a Ni-NTA affinity column pre-equilibrated with lysis buffer.

  • Wash the column with Wash Buffer (e.g., 50 mM Tris-HCl, 300 mM NaCl, 20 mM imidazole, pH 8.0) to remove non-specifically bound proteins.

  • Elute the His-tagged Sortase A with Elution Buffer (e.g., 50 mM Tris-HCl, 300 mM NaCl, 250 mM imidazole, pH 8.0).

• Final Purification and Storage:

  • Analyze the eluted fractions by SDS-PAGE for purity.

  • Pool the purest fractions and dialyze against a suitable storage buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.5).

  • Determine the final concentration, aliquot, and store at -80°C.

References

• 1. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Challenges in the use of sortase and other peptide ligases for site-specific protein modification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Challenges in the use of sortase and other peptide ligases for site-specific protein modification - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS01148G [pubs.rsc.org]
• 4. Recent Advances in Sortase-Catalyzed Ligation Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. roboklon.com [roboklon.com]
• 6. Western CEDAR - Graduate Student Symposium: Reducing the Reversibility of Sortase Mediated Ligation on Full-Sized Proteins [cedar.wwu.edu]
• 7. researchgate.net [researchgate.net]
• 8. Reprogramming the specificity of sortase enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efficient Sortase-Mediated Ligation using a Common C-terminal Fusion Tag - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Troubleshooting of Cleavage Methods [sigmaaldrich.com]
• 11. Optimization of sortase A ligation for flexible engineering of complex protein systems - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Signal-to-Noise with 5-FAM-LPETGG in Microscopy

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the signal-to-noise ratio in microscopy experiments utilizing the 5-FAM-LPETGG probe for sortase-mediated labeling.

Frequently Asked Questions (FAQs)

Q1: What is 5-FAM-LPETGG and how does it work?

A1: 5-FAM-LPETGG is a fluorescent probe consisting of two key components:

• 5-FAM (5-Carboxyfluorescein): A bright, green fluorescent dye.

• LPETGG: A specific peptide recognition sequence for the enzyme Sortase A.[1][2]

This probe is used for the site-specific labeling of proteins. The process, known as sortase-mediated ligation or "sortagging," involves the enzyme Sortase A, which recognizes and cleaves the LPETG sequence in the probe.[3][4] Subsequently, it covalently attaches the 5-FAM-LPETG moiety to a target protein that has been engineered to display a short N-terminal glycine (B1666218) motif (e.g., GGG).[4][5] This enzymatic reaction forms a stable peptide bond, resulting in a fluorescently labeled protein of interest.[3]

Q2: What are the main factors that affect the signal-to-noise ratio in my 5-FAM-LPETGG labeling experiment?

A2: The signal-to-noise ratio (SNR) is a critical factor for obtaining high-quality microscopy images.[6][7] The primary factors influencing SNR in your experiment can be categorized as follows:

• Signal Strength:

  • Labeling Efficiency: Incomplete labeling of the target protein will result in a weak signal. This can be due to suboptimal reaction conditions for the sortase-mediated ligation.[5][8]

  • Fluorophore Properties: The fluorescence intensity of 5-FAM is pH-dependent and susceptible to photobleaching (fading upon exposure to light).[1][9]

• Noise Level:

  • Background Fluorescence: This can originate from several sources, including unbound 5-FAM-LPETGG probe, autofluorescence from the cells or sample matrix, and fluorescence from the imaging media.[7][10]

  • Non-specific Binding: The 5-FAM-LPETGG probe or the labeling enzyme (Sortase A) may non-specifically adhere to surfaces in your sample.[11][12]

  • Detector Noise: The imaging equipment itself can introduce noise, which becomes more significant with weak signals.[6]

Q3: The fluorescence of 5-FAM is pH-sensitive. What is the optimal pH for my experiment?

A3: The fluorescence of 5-FAM, a fluorescein (B123965) derivative, is highly dependent on pH. It exhibits maximal fluorescence in a slightly alkaline environment, typically between pH 7.5 and 9.0.[13] It is crucial to maintain the pH of your buffers within this range during the labeling reaction and imaging to ensure a strong and stable fluorescent signal.

Q4: How can I minimize photobleaching of the 5-FAM dye?

A4: Photobleaching, the irreversible loss of fluorescence upon light exposure, is a common issue with many fluorophores, including 5-FAM.[14][15] To mitigate photobleaching, consider the following strategies:

• Minimize Light Exposure: Only expose your sample to the excitation light when actively acquiring an image. Use the lowest possible laser power or illumination intensity that still provides a detectable signal.[9][14]

• Use Antifade Reagents: Incorporate a commercially available antifade reagent into your mounting medium. These reagents work by scavenging free radicals that contribute to photobleaching.[9][16]

• Optimize Imaging Settings: Use a high-sensitivity detector to minimize the required exposure time. Image averaging can also be used to improve the signal-to-noise ratio of weak signals without increasing the instantaneous light intensity.[6]

• Choose Appropriate Filters: Ensure that your microscope's filter sets are well-matched to the excitation and emission spectra of 5-FAM to maximize signal collection and minimize bleed-through from other light sources.[17]

Troubleshooting Guides

This section provides solutions to common problems encountered during 5-FAM-LPETGG labeling and imaging.

Problem 1: Weak or No Fluorescent Signal

Possible Cause	Recommended Solution
Inefficient Sortase A-mediated Ligation	Optimize the reaction conditions. Refer to the Quantitative Data Summary tables below for recommended starting concentrations of reactants. Ensure the reaction buffer is at the optimal pH (7.5-9.0) and contains the necessary co-factors (e.g., CaCl2 for some sortase variants).[5][13] Consider increasing the incubation time or temperature (e.g., 37°C) if your protein is stable under these conditions.[5]
Incorrect Protein Engineering	Verify that your target protein has an accessible N-terminal glycine motif (typically 1-5 glycines).[3][4] If the N-terminus is not exposed, the sortase reaction cannot proceed.
Inactive Sortase A Enzyme	Test the activity of your Sortase A enzyme using a positive control reaction. Store the enzyme under the recommended conditions to maintain its activity.
Low pH of Imaging Buffer	As 5-FAM fluorescence is pH-sensitive, ensure your imaging buffer is within the optimal range of pH 7.5-9.0.[13]
Photobleaching	Reduce the intensity and duration of light exposure.[9] Use an antifade mounting medium.[16]

Problem 2: High Background Fluorescence

Possible Cause	Recommended Solution
Excess Unbound 5-FAM-LPETGG	Increase the number and duration of washing steps after the labeling reaction to thoroughly remove any unbound probe.[12]
Non-specific Binding of the Probe	Include a blocking step in your protocol. Common blocking agents include Bovine Serum Albumin (BSA) or serum from a non-reactive species.[12] Adding a low concentration of a non-ionic detergent (e.g., 0.01-0.05% Tween-20) to the wash buffer can also help.[10]
Autofluorescence of the Sample	Image an unlabeled control sample to determine the level of autofluorescence. If significant, you may need to use spectral unmixing techniques during image processing or consider a fluorophore with a longer wavelength (red-shifted) that is less prone to exciting autofluorescence.
Contaminated Reagents or Media	Use high-purity reagents and fresh, sterile media for your experiments. Check for fluorescence in your media and buffers alone.

Quantitative Data Summary

The optimal conditions for sortase-mediated ligation can vary depending on the specific proteins and experimental setup. The following tables provide recommended starting points for optimization.

Table 1: Recommended Starting Concentrations for In Vitro Protein Labeling

Component	Recommended Concentration	Reference(s)
Target Protein (with N-terminal Glycines)	50 µM	[4]
5-FAM-LPETGG Probe	250 µM	[4]
Sortase A (pentamutant or heptamutant)	2.5 µM	[4]

Table 2: Recommended Starting Concentrations for Cell Surface Labeling

Component	Recommended Concentration	Reference(s)
5-FAM-LPETGG Probe	10 µM	[18]
Sortase A	15-30 µM	[18]

Table 3: General Sortase A Reaction Conditions

Parameter	Recommended Condition	Reference(s)
Reaction Buffer	50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂	[13][19]
pH	7.5 - 9.0	[13]
Temperature	4°C to 37°C	[5][20]
Incubation Time	30 minutes to several hours	[4][5]

Experimental Protocols

Protocol 1: Site-Specific Labeling of Purified Proteins

This protocol provides a general guideline for labeling a purified protein containing an N-terminal glycine motif with 5-FAM-LPETGG.

Materials:

• Purified protein with N-terminal glycines

• 5-FAM-LPETGG

• Sortase A enzyme

• 10x Sortase Reaction Buffer (500 mM Tris-HCl, 1.5 M NaCl, 100 mM CaCl₂, pH 7.5)

• Purification column (e.g., size-exclusion or Ni-NTA if the target has a His-tag)

Procedure:

• Set up the labeling reaction in a microcentrifuge tube by combining the following components to the final concentrations specified in Table 1:

  • Target Protein

  • 5-FAM-LPETGG

  • Sortase A

  • 1x Sortase Reaction Buffer

• Incubate the reaction for 2 hours at 4°C or 30 minutes at 25°C.[4] Incubation times and temperatures may need to be optimized for your specific protein.

• Stop the reaction (optional, can be done by adding EDTA if using a calcium-dependent sortase A).

• Purify the labeled protein from the reaction mixture to remove the enzyme and excess unbound probe. This can be achieved using size-exclusion chromatography or another appropriate purification method based on the properties of your protein.[4]

• Analyze the labeling efficiency using SDS-PAGE with in-gel fluorescence scanning or by mass spectrometry.

Protocol 2: Labeling of Cell Surface Proteins

This protocol is designed for labeling proteins expressed on the surface of living cells. A calcium-independent variant of Sortase A is recommended for cell-based applications.[3][20]

Materials:

• Cells expressing the target protein with an N-terminal glycine motif

• 5-FAM-LPETGG

• Ca²⁺-independent Sortase A

• Cell culture medium or a suitable buffer (e.g., PBS)

Procedure:

• Culture your cells expressing the target protein to the desired confluency.

• Wash the cells gently with PBS to remove any residual media components.

• Prepare the labeling solution by diluting 5-FAM-LPETGG and Sortase A in cell culture medium or a suitable buffer to the final concentrations specified in Table 2.

• Incubate the cells with the labeling solution for a defined period (e.g., 5-60 minutes) at 37°C.[18] The optimal incubation time should be determined empirically.

• Wash the cells extensively with PBS to remove unbound probe and enzyme.

• The labeled cells are now ready for imaging. Proceed with your standard microscopy workflow.

Visualizations

Signaling Pathway: Sortase A-Mediated Labeling

References

• 1. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 2. iscabiochemicals.com [iscabiochemicals.com]
• 3. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Site-specific N-terminal labeling of proteins using sortase-mediated reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bitesizebio.com [bitesizebio.com]
• 7. Signal to Noise Ratio | Scientific Volume Imaging [svi.nl]
• 8. Optimization of sortase A ligation for flexible engineering of complex protein systems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What strategies can I use to reduce photobleaching in live-cell imaging? | AAT Bioquest [aatbio.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. IHC Troubleshooting Guide | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. roboklon.com [roboklon.com]
• 14. biocompare.com [biocompare.com]
• 15. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 16. emsdiasum.com [emsdiasum.com]
• 17. youtube.com [youtube.com]
• 18. rsc.org [rsc.org]
• 19. Efficient Sortase-Mediated Ligation using a Common C-terminal Fusion Tag - PMC [pmc.ncbi.nlm.nih.gov]
• 20. dash.harvard.edu [dash.harvard.edu]

Technical Support Center: Sortase-Mediated Ligation with 5-FAM-LPETGG

Welcome to the technical support center for sortase-mediated ligation, with a specific focus on troubleshooting incomplete reactions involving the fluorescently labeled substrate 5-FAM-LPETGG. This guide is designed for researchers, scientists, and drug development professionals to help diagnose and resolve common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of a sortase A-catalyzed reaction?

Sortase A (SrtA) is a transpeptidase that recognizes a specific sorting motif, most commonly LPXTG (where X is any amino acid), on a target protein or peptide.[1][2] The reaction proceeds via a two-step "ping-pong" mechanism.[3][4] First, the enzyme's active site cysteine residue attacks the peptide bond between the threonine and glycine (B1666218) of the LPXTG motif, forming a covalent acyl-enzyme intermediate and releasing the C-terminal glycine-containing fragment.[1][2] In the second step, a nucleophile, typically an oligoglycine motif (e.g., GGG) at the N-terminus of another molecule, attacks the acyl-enzyme intermediate. This resolves the intermediate, forming a new peptide bond and regenerating the active site of the sortase enzyme.[1]

Q2: What are the optimal conditions for a standard sortase A reaction?

Optimal reaction conditions can vary depending on the specific substrates and the sortase variant being used. However, a general starting point for Staphylococcus aureus Sortase A (SrtA) is a pH range of 7.5 to 9.0 and a temperature range of 20°C to 50°C.[5] A common reaction buffer is 50 mM Tris-HCl, 150 mM NaCl, and 10 mM CaCl2.[5] It is crucial to avoid primary amines in the buffer, as they can act as competing nucleophiles.[5] For sensitive proteins, reactions can be performed at lower temperatures (e.g., 4°C), though this may require longer incubation times or the use of more active sortase variants.[6]

Q3: Why might my sortase reaction with 5-FAM-LPETGG be incomplete?

Several factors can contribute to an incomplete reaction. These can be broadly categorized as issues with the substrates (5-FAM-LPETGG or the nucleophile), the enzyme itself, or the reaction conditions. Specific potential causes include:

• Substrate-related issues: Steric hindrance from the bulky 5-FAM group, poor solubility of the 5-FAM-LPETGG peptide, or inaccessibility of the N-terminal glycine nucleophile on your protein of interest.

• Enzyme-related issues: Low enzyme activity, incorrect enzyme concentration, or the use of an inappropriate sortase variant for your specific substrates.

• Reaction condition-related issues: Suboptimal pH, temperature, or buffer components. The reversibility of the sortase reaction can also lead to an equilibrium state with incomplete product formation.[7]

Q4: Are there more efficient variants of Sortase A available?

Yes, several engineered variants of S. aureus SrtA have been developed to overcome the limitations of the wild-type enzyme, such as slow kinetics and calcium dependence.[7][8] For example, a pentamutant variant (5M) exhibits a 140-fold increase in activity, allowing for faster reactions even at lower temperatures.[9] Calcium-independent mutants have also been created, which is advantageous for reactions in cellular environments or in buffers containing phosphate.[7][9]

Troubleshooting Guide for Incomplete 5-FAM-LPETGG Reactions

This guide provides a systematic approach to troubleshooting incomplete sortase-mediated ligation with 5-FAM-LPETGG.

Problem: Low or no fluorescent labeling of the target protein.

Below is a logical workflow to diagnose the potential cause of the issue.

Caption: Troubleshooting workflow for incomplete sortase reactions.

Step 1: Verify Positive and Negative Controls

• Question: Did your positive control (a reaction known to work) yield the expected product, and did your negative control (e.g., reaction without sortase) show no product formation?

• Rationale: This initial step is crucial to determine if the issue lies with the general reaction setup or with your specific substrates.

• Action:

  • If controls fail, remake all buffers and reagents. Verify the integrity of all proteins used in the control reactions via SDS-PAGE.

  • If controls work, proceed to the next step.

Step 2: Assess Substrate Quality and Concentration

• Question: Are your 5-FAM-LPETGG and your N-terminal glycine-containing protein of high purity and at the correct concentrations?

• Rationale: The quality and concentration of both the labeled peptide and the protein nucleophile are critical for reaction efficiency. The 5-FAM label can affect the solubility of the LPETGG peptide.

• Action:

  • 5-FAM-LPETGG: This peptide is soluble in water, but it's good practice to ensure it is fully dissolved.[5][10] Prepare fresh stock solutions in an appropriate solvent like DMSO or water and determine the concentration accurately.[11][12]

  • Nucleophile: Verify the concentration and purity of your protein with an N-terminal glycine. Ensure the N-terminal glycine is present and not blocked.

  • Substrate Ratio: Vary the stoichiometry of the 5-FAM-LPETGG to your protein. Increasing the concentration of one substrate can drive the reaction towards product formation. A 2:1 or higher ratio of the peptide probe to the protein target is often used.[11]

Step 3: Evaluate Enzyme Activity

• Question: Is your sortase A active?

• Rationale: Enzymes can lose activity over time due to improper storage or multiple freeze-thaw cycles.

• Action:

  • Use a fresh aliquot of sortase A.

  • Titrate the concentration of sortase A in the reaction. While a catalytic amount is needed, increasing the concentration can sometimes improve yields, especially with challenging substrates.[13]

  • Consider using a more active, engineered sortase variant, which can significantly improve reaction efficiency.[6][9][10]

Step 4: Optimize Reaction Conditions

• Question: Are the reaction buffer, pH, temperature, and incubation time optimized for your specific system?

• Rationale: Sortase activity is sensitive to these parameters.[5]

• Action:

  • pH: The optimal pH is typically between 7.5 and 9.0.[5] Perform a pH screen to find the ideal condition for your substrates.

  • Temperature: While reactions are often performed at room temperature or 37°C, some proteins may be more stable at lower temperatures. For less stable proteins, try incubating the reaction at 4°C for a longer period.[6]

  • Incubation Time: Incomplete reactions may simply need more time. Set up a time-course experiment to monitor product formation over several hours.

  • Additives: For wild-type sortase A, ensure the presence of sufficient Ca2+ (typically 10 mM).[5]

Step 5: Investigate Substrate Accessibility

• Question: Is the N-terminal glycine on your protein accessible to the sortase enzyme, and is the 5-FAM group causing steric hindrance?

• Rationale: The bulky 5-FAM fluorophore attached to the LPETGG peptide could sterically hinder its binding to the sortase active site. Similarly, the N-terminal glycine on your protein must be exposed and flexible to act as an effective nucleophile.

• Action:

  • Nucleophile Accessibility: If you suspect the N-terminal glycine of your protein is not accessible, consider engineering a flexible linker (e.g., a short chain of additional glycine residues) between the N-terminus and the rest of the protein.

  • Steric Hindrance of 5-FAM: While direct evidence is limited, if you suspect steric hindrance from the 5-FAM group, you could try a smaller fluorescent label or a different labeling strategy.

Quantitative Data Summary

The following tables provide a summary of quantitative data on sortase reaction efficiency under various conditions, compiled from the literature. Note that specific yields can be highly dependent on the substrates used.

Table 1: Effect of Sortase A Variant on Ligation Efficiency

Sortase A Variant	Relative Reaction Rate	Typical Completion Time	Calcium Dependence	Reference
Wild-type	1x	4-24 hours	Yes
3M	~30x	1-3 hours	Yes
4M	~120x	15-60 minutes	Yes	[6]
5M	~140x	< 30 minutes	Yes	[9]
7M (Ca2+-independent)	High	< 30 minutes	No	[9]

Table 2: Influence of Reaction Parameters on Product Yield

Parameter	Condition 1	Yield (%)	Condition 2	Yield (%)	Reference
pH	7.0	Moderate	8.0-9.0	High	[5]
Temperature	4°C	Lower (requires longer time)	37°C	Higher	[5]
Substrate Ratio (Peptide:Protein)	1:1	30-50	5:1	>80	[11]
Enzyme Concentration	Low (e.g., 1 µM)	Lower	High (e.g., 10 µM)	Higher	[13]

Experimental Protocols

Standard Protocol for 5-FAM-LPETGG Labeling of a Protein

This protocol provides a starting point for the site-specific labeling of a protein containing an N-terminal oligoglycine motif.

Materials:

• Purified protein with an N-terminal GGG-motif (in a calcium-compatible buffer like Tris-HCl)

• 5-FAM-LPETGG peptide (stock solution in DMSO or water)

• Sortase A (wild-type or an engineered variant)

• 10x Sortase Reaction Buffer (500 mM Tris-HCl, pH 8.0, 1.5 M NaCl, 100 mM CaCl2)

• Nuclease-free water

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the following components to the indicated final concentrations:

  • Protein-GGG: 50 µM

  • 5-FAM-LPETGG: 250 µM

  • Sortase A: 5-10 µM

  • 1x Sortase Reaction Buffer

  • Nuclease-free water to the final volume.

• Incubation: Incubate the reaction mixture at 37°C for 2-4 hours. For sensitive proteins, the incubation can be performed at room temperature or 4°C for a longer duration (e.g., overnight).

• Quenching the Reaction (Optional): To stop the reaction, add EDTA to a final concentration of 20 mM to chelate the calcium ions (this is only effective for calcium-dependent sortase variants).

• Analysis: Analyze the reaction products by SDS-PAGE. The labeled protein can be visualized by in-gel fluorescence imaging before staining with Coomassie Brilliant Blue to visualize all protein bands. The reaction can also be analyzed by mass spectrometry to confirm the covalent modification.

• Purification: The labeled protein can be purified from the reaction mixture using an appropriate chromatography method (e.g., size exclusion or affinity chromatography) to remove the excess 5-FAM-LPETGG and the sortase enzyme.

Signaling Pathways and Experimental Workflows

The following diagram illustrates the general workflow for a sortase-mediated labeling experiment, from initial setup to final analysis.

Caption: General experimental workflow for sortase-mediated labeling.

References

• 1. Site-specific C-terminal internal loop labeling of proteins using sortase-mediated reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of pH | Worthington Biochemical [worthington-biochem.com]
• 3. researchgate.net [researchgate.net]
• 4. roboklon.com [roboklon.com]
• 5. Optimization of sortase A ligation for flexible engineering of complex protein systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Advances in Sortase-Catalyzed Ligation Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Engineered Sortases in Peptide and Protein Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Generation of Ca2+-independent sortase A mutants with enhanced activity for protein and cell surface labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cedar.wwu.edu [cedar.wwu.edu]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Purification of 5-FAM-LPETGG Labeled Proteins

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides detailed troubleshooting advice and frequently asked questions (FAQs) to assist you in removing unreacted 5-FAM-LPETGG from your protein samples after sortase-mediated ligation.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove unreacted 5-FAM-LPETGG from my protein sample?

A1: Residual 5-FAM-LPETGG can interfere with downstream applications by causing high background fluorescence in imaging experiments and inaccuracies in fluorescence-based quantification assays. This unreacted dye can also lead to non-specific binding, potentially affecting the interpretation of your results.

Q2: What are the most common methods to remove unreacted 5-FAM-LPETGG?

A2: The primary methods for removing small molecules like 5-FAM-LPETGG from protein samples are:

• Size Exclusion Chromatography (SEC) / Desalting: Separates molecules based on size.

• Dialysis: Uses a semi-permeable membrane to remove small molecules.

• Affinity Chromatography: Utilizes specific binding interactions to separate the labeled protein.

• Hydrophobic Interaction Chromatography (HIC): Separates molecules based on their hydrophobicity.

Q3: How do I choose the best method for my experiment?

A3: The optimal method depends on your specific protein, the required purity, sample volume, and downstream application. Please refer to the "Decision Guide for Cleanup Method" diagram below to help you select the most appropriate technique.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High background fluorescence in downstream assays.	Incomplete removal of unreacted 5-FAM-LPETGG.	- Repeat the purification step. For spin columns, using a second column can be effective[1].- For dialysis, ensure a sufficient number of buffer changes and an adequate volume of dialysis buffer.- Consider switching to a different purification method with higher resolution, such as HIC.
Low protein recovery after purification.	- For SEC/Desalting: The protein may be interacting with the resin, or the sample volume may be outside the optimal range for the column.- For Dialysis: The protein may be precipitating or sticking to the dialysis membrane. The MWCO of the membrane may be too large.- For Affinity Chromatography: Elution conditions may be too harsh, or the protein may not be eluting completely.- For HIC: The elution gradient may not be optimized, leading to incomplete recovery.	- For SEC/Desalting: Ensure the sample volume is within the manufacturer's recommended range. Consider using a column from a different manufacturer if protein-resin interaction is suspected.- For Dialysis: Perform dialysis at 4°C to improve protein stability. Include additives like glycerol (B35011) (5-10%) in the buffer to prevent precipitation. Select a membrane with an MWCO that is at least 3-5 times smaller than the molecular weight of your protein[2].- For Affinity Chromatography: Optimize elution conditions by adjusting the pH or the concentration of the competing ligand.- For HIC: Adjust the salt gradient for elution to ensure complete recovery of the labeled protein.
Unreacted 5-FAM-LPETGG is still present after desalting.	The capacity of the desalting column may have been exceeded.	- Use a larger desalting column or split the sample into smaller volumes and use multiple columns[1].- Perform a second desalting step[1].
Protein precipitates during the labeling reaction or purification.	- The protein may be unstable under the reaction or purification conditions (pH, temperature, salt concentration).- The addition of the hydrophobic 5-FAM dye may decrease the solubility of the protein.	- Optimize the buffer composition. Varying the salt concentration or pH might help.- Add stabilizing agents such as glycerol or non-ionic detergents (e.g., Tween-20) to the buffer.- Perform the reaction and purification steps at a lower temperature (e.g., 4°C).
The labeled protein and unlabeled protein do not separate.	This is a common challenge, especially if the only difference is the small 5-FAM-LPETGG tag.	- HIC is often the most effective method for this separation, as the fluorescent dye can alter the hydrophobicity of the protein[3][4].- Affinity chromatography can be used if the labeling strategy incorporates a removable affinity tag or if an antibody specific to the labeled portion is available.

Comparison of Cleanup Methods

Method	Principle	Typical Protein Recovery	Dye Removal Efficiency	Speed	Scalability
Size Exclusion Chromatography (Spin Desalting Columns)	Separation based on molecular size.	>85%	>95%[5]	Fast (~10-15 minutes)	Low to Medium
Dialysis	Diffusion across a semi-permeable membrane.	>90%	>99% (with sufficient buffer changes)[6]	Slow (hours to days)	High
Affinity Chromatography	Specific binding to an immobilized ligand.	Variable (can be >90% with optimization)	High (>99%)	Moderate	High
Hydrophobic Interaction Chromatography (HIC)	Separation based on hydrophobicity.	Variable (often >80% with optimization)	High (>95%)[3]	Moderate	High

Experimental Protocols

Protocol 1: Size Exclusion Chromatography (Spin Desalting Columns)

This method is rapid and effective for removing small molecules from protein samples.

Materials:

• Zeba™ Spin Desalting Columns (or equivalent) with a molecular weight cutoff (MWCO) appropriate for your protein.

• Collection tubes.

• Variable-speed centrifuge.

Procedure:

• Column Preparation:

  • Remove the column's bottom closure and loosen the cap.

  • Place the column into a collection tube.

  • Centrifuge at 1,500 x g for 1 minute to remove the storage solution. Discard the storage solution.

• Equilibration:

  • Place the column in a new collection tube.

  • Add your desired exchange buffer to the column.

  • Centrifuge at 1,500 x g for 1-2 minutes. Discard the buffer.

  • Repeat the equilibration step 2-3 times.

• Sample Application and Collection:

  • Place the equilibrated column into a new, clean collection tube.

  • Slowly apply your protein sample to the center of the resin bed.

  • Centrifuge at 1,500 x g for 2 minutes to collect the desalted protein sample.

  • The purified protein will be in the collection tube.

Protocol 2: Dialysis

Dialysis is a gentle method for removing small molecules and for buffer exchange.

Materials:

• Dialysis tubing or cassette with an appropriate MWCO (typically 3-5 times smaller than the protein's molecular weight)[2].

• Dialysis buffer (at least 100-200 times the sample volume)[6].

• Stir plate and stir bar.

• Beaker or container for the dialysis buffer.

Procedure:

• Membrane Preparation:

  • Cut the dialysis tubing to the desired length and hydrate (B1144303) it in dialysis buffer as recommended by the manufacturer.

• Sample Loading:

  • Load the protein sample into the dialysis tubing/cassette, leaving some space for potential volume increase.

  • Securely close both ends of the tubing with clamps.

• Dialysis:

  • Place the sealed tubing/cassette into the beaker with the dialysis buffer.

  • Place the beaker on a stir plate and stir gently at 4°C.

  • Allow dialysis to proceed for 2-4 hours.

• Buffer Exchange:

  • Change the dialysis buffer. Repeat this step at least two more times. For maximum removal, an overnight dialysis after the final buffer change is recommended.

• Sample Recovery:

  • Carefully remove the dialysis tubing/cassette from the buffer.

  • Open one end and gently remove the purified protein sample with a pipette.

Visualizations

Workflow for labeling and purification.

Decision guide for cleanup method.

References

• 1. iscabiochemicals.com [iscabiochemicals.com]
• 2. Unlocking Protein Purity: Advanced Dialysis Techniques for Precision in Protein Research - MetwareBio [metwarebio.com]
• 3. Semi-Automated Hydrophobic Interaction Chromatography Column Scouting Used in the Two-Step Purification of Recombinant Green Fluorescent Protein | PLOS One [journals.plos.org]
• 4. Automated hydrophobic interaction chromatography column selection for use in protein purification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Benchmarking Experiments with Pierce Zeba Spin Desalting Columns | Thermo Fisher Scientific - SG [thermofisher.com]
• 6. Dialysis Methods for Protein Research | Thermo Fisher Scientific - HK [thermofisher.com]

Technical Support Center: Sortase-Mediated Ligation

This guide provides technical support for researchers utilizing the 5-Fam-lpetgg peptide in sortase-mediated ligation reactions. It includes frequently asked questions, troubleshooting advice, and detailed experimental protocols focused on the critical role of pH.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for a Staphylococcus aureus Sortase A (SrtA) reaction?

A1: The optimal pH for SrtA activity is approximately 8.0. The enzyme exhibits good activity over a pH range of 7.0 to 9.0.[1] Reactions are typically performed in a buffer such as Tris-HCl set to a pH between 7.5 and 8.0.[2]

Q2: How does pH affect the Sortase A enzyme and reaction?

A2: The pH of the reaction environment directly influences the protonation state of key catalytic residues in the Sortase A active site, specifically Cysteine-184 (Cys184) and Histidine-120 (His120). For catalysis to occur, Cys184 must be in its nucleophilic thiolate form, which attacks the LPXTG motif. This is favored at a slightly alkaline pH. Deviations far outside the optimal range (e.g., pH < 6.5 or pH > 9.5) can lead to improper ionization of these residues or even denaturation of the enzyme, causing a significant drop in or complete loss of activity.

Q3: Is the 5-FAM fluorophore itself sensitive to pH?

A3: Yes. 5-FAM (5-Carboxyfluorescein) is a pH-sensitive fluorophore.[3] Its fluorescence intensity is significantly reduced in acidic conditions (pH < 7.0). For accurate quantification and imaging of your labeled product, it is crucial to ensure that the final analysis buffer is maintained at a pH of 7.5 or higher to maximize the fluorescent signal.[4]

Q4: Can I use a buffer other than Tris-HCl for the reaction?

A4: Yes, other buffers like HEPES can be used, provided they are set within the optimal pH range of 7.5-8.5 and do not contain primary amines, which can interfere with the reaction.[2] The standard reaction buffer typically contains 50 mM Tris-HCl, 150 mM NaCl, and 10 mM CaCl₂.[2] Note that some engineered sortase variants are calcium-independent.[5]

Quantitative Data: pH Effect on Sortase A Activity

The following table summarizes the relative activity of S. aureus Sortase A across a range of pH values, based on data from enzymatic characterization studies.[1]

pH	Relative Activity (%)	Buffer System
5.0	~10%	Sodium Citrate
6.0	~40%	Sodium Phosphate
7.0	~85%	Sodium Phosphate
8.0	100%	Tris-HCl
9.0	~80%	Tris-HCl
10.0	~30%	NaHCO₃–NaOH

Data is normalized to the highest activity observed at pH 8.0.

Experimental Protocols

Standard Protocol for 5-Fam-lpetgg Ligation

This protocol describes a typical reaction for labeling a protein containing an N-terminal triglycine (B1329560) (GGG) motif with the 5-Fam-lpetgg peptide.

1. Reagent Preparation:

• Sortase A Reaction Buffer (10x): 500 mM Tris-HCl, 1.5 M NaCl, 100 mM CaCl₂. Prepare in nuclease-free water. Adjust pH to 7.5 at room temperature. Filter-sterilize and store at 4°C.
• Target Protein (GGG-Protein): Purify the protein of interest, ensuring it has an accessible N-terminal GGG motif. Prepare a 1 mM stock solution in a suitable buffer (e.g., PBS or HEPES) and store at -80°C.
• 5-Fam-lpetgg Peptide: Dissolve in DMSO or nuclease-free water to create a 10 mM stock solution. Store protected from light at -20°C.
• Sortase A Enzyme: Use a purified, active preparation of Sortase A (e.g., SrtA ΔN59). Prepare a 100 µM stock solution in a storage buffer (e.g., 50 mM Tris-HCl, pH 8.0, 150 mM NaCl, 10% glycerol) and store at -80°C.

2. Ligation Reaction Setup:

• In a microcentrifuge tube, combine the following reagents to the suggested final concentrations:
• 1x Sortase A Reaction Buffer
• Target Protein (GGG-Protein): 50 µM
• 5-Fam-lpetgg Peptide: 250 µM (5-fold molar excess)
• Sortase A Enzyme: 5-10 µM
• Nuclease-free water to final volume.
• Gently mix the components. Include a negative control reaction without the Sortase A enzyme.

3. Incubation:

• Incubate the reaction at room temperature (25°C) or 37°C for 1 to 4 hours. Optimal reaction time may vary depending on the substrates and enzyme variant used.[2]

4. Analysis:

• Monitor the reaction progress by analyzing a small aliquot via SDS-PAGE.
• Visualize the fluorescently labeled product using an in-gel fluorescence scanner (Excitation: ~490 nm, Emission: ~515 nm).
• The product will appear as a new, higher molecular weight band that is fluorescent, while the unlabeled target protein will not be fluorescent.
• Confirm product formation via mass spectrometry if desired.

Troubleshooting Guide

This guide addresses common issues encountered during sortase reactions, with a focus on pH-related causes.

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incorrect Buffer pH: The pH is outside the optimal 7.0-9.0 range, inactivating the enzyme.	1a. Prepare fresh 10x Sortase Reaction Buffer. 1b. Carefully verify the pH of the buffer stock with a calibrated pH meter before use. Adjust to pH 7.5-8.0 if necessary.
2. Enzyme Denaturation: Extreme pH (acidic or highly alkaline) during purification or storage has irreversibly damaged the enzyme.	2a. Check the pH of all buffers used during enzyme purification and storage. 2b. Obtain a new aliquot of active Sortase A.
High Background Fluorescence	1. Non-specific Binding of FAM-peptide: The fluorescent peptide is binding non-covalently to your target protein.	1a. Include additional wash steps during product purification (e.g., size exclusion chromatography or affinity chromatography). 1b. Include a mild non-ionic detergent (e.g., 0.05% Tween-20) in wash buffers.
Faint or No Fluorescent Signal (but product confirmed by other means)	1. Acidic Analysis Buffer: The fluorescence of 5-FAM is quenched by low pH.	1a. Ensure the SDS-PAGE running buffer and any subsequent imaging buffers are at a neutral or slightly alkaline pH (7.5-8.5). 1b. Before imaging, you can equilibrate the gel in a buffer like Tris-glycine (pH 8.3) for 10-15 minutes to maximize the FAM signal.
Reaction Works Inconsistently	1. Buffer Degradation: Tris buffers are known to have a pH that changes with temperature. A buffer set to pH 8.0 at 25°C will be more alkaline at 4°C.	1a. Always measure and set the pH of your buffer at the temperature you intend to use it. 1b. Prepare fresh buffer stocks regularly.

Visual Guides

Sortase Ligation Experimental Workflow

Caption: Workflow for Sortase-Mediated Labeling with 5-Fam-lpetgg.

pH Impact on Sortase A Catalytic Activity

Caption: Logical flow of pH's effect on the Sortase A active site.

References

• 1. Efficient expression of sortase A from Staphylococcus aureus in Escherichia coli and its enzymatic characterizations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. roboklon.com [roboklon.com]
• 3. FluoroFinder [app.fluorofinder.com]
• 4. biotium.com [biotium.com]
• 5. Generation of Ca2+-independent sortase A mutants with enhanced activity for protein and cell surface labeling - PMC [pmc.ncbi.nlm.nih.gov]

optimizing incubation time for 5-Fam-lpetgg labeling

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 5-FAM-LPETGG for protein labeling.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the optimal incubation time for 5-FAM-LPETGG labeling?

The optimal incubation time for 5-FAM-LPETGG labeling can vary significantly depending on the specific protein, enzyme concentration, and temperature. While there is no single universal optimum, published protocols show successful labeling with incubation times ranging from one to three hours. For initial experiments, an incubation of 1-2 hours at 30°C is a recommended starting point. It is crucial to perform a time-course experiment to determine the ideal incubation time for your specific protein of interest and experimental conditions.

Q2: My labeling efficiency is low. What are the possible causes and solutions?

Low labeling efficiency is a common issue that can arise from several factors:

• Suboptimal Incubation Time: The reaction may not have proceeded to completion.

  • Solution: Perform a time-course experiment (e.g., 30 min, 1 hr, 2 hr, 4 hr) to identify the optimal incubation duration.

• Incorrect Temperature: Sortase A activity is temperature-dependent.

  • Solution: While 30°C is a common starting point, testing a range of temperatures (e.g., 10°C, room temperature, 37°C) may improve efficiency.[1]

• Enzyme Inactivity: The Sortase A enzyme may have lost activity due to improper storage or handling.

  • Solution: Use a fresh aliquot of Sortase A and ensure it is stored at the recommended temperature. Perform a positive control experiment to verify enzyme activity.

• Steric Hindrance: The LPETGG tag or the N-terminal glycine (B1666218) residues on your protein of interest may not be sterically accessible to the Sortase A enzyme.

  • Solution: If possible, consider engineering a longer, more flexible linker between your protein and the recognition motif.

• Suboptimal Reagent Concentrations: The molar ratio of the protein, 5-FAM-LPETGG, and Sortase A is critical.

  • Solution: Titrate the concentrations of each component to find the optimal ratio for your specific system. A common starting point is a molar excess of the 5-FAM-LPETGG probe.

Q3: I am observing high background fluorescence. How can I reduce it?

High background fluorescence can be caused by non-specific binding of the 5-FAM-LPETGG probe or by unbound excess probe.

• Solution:

  • Purification: It is essential to remove excess, unreacted 5-FAM-LPETGG after the labeling reaction. Size-exclusion chromatography or dialysis are effective methods for this.

  • Blocking: If labeling is performed in a complex environment (e.g., on cell surfaces), pre-blocking with a protein like BSA may help reduce non-specific binding.

  • Washing: Increase the number and stringency of wash steps after the labeling reaction to remove non-specifically bound probe.

Q4: Can I perform the labeling reaction at a different temperature than 30°C?

Yes, the labeling reaction can be performed at various temperatures. One study demonstrated successful labeling at 10°C with a 3-hour incubation.[1] Lower temperatures may be beneficial for sensitive proteins but will likely require a longer incubation time. Conversely, higher temperatures (e.g., 37°C) might increase the reaction rate but could also lead to protein instability or aggregation. The optimal temperature should be determined empirically for your specific protein.

Quantitative Data Summary

The following table summarizes incubation conditions from various sources for Sortase A-mediated labeling.

Protein Target	Labeling Probe	Sortase A Concentration	Incubation Temperature (°C)	Incubation Time	Labeling Efficiency	Reference
rnpA	GFP-GGG	1 µg	30	60 min	Not specified	[2]
Tau-LPETGG	GGGH6-Alexa647	3 µM	10	3 hr	Not specified	[1]
General Protocol	LPXTG-probe	Not specified	Not specified	< 3 hr	Up to 90% (assay dependent)	[2][3]

Experimental Protocols

General Protocol for 5-FAM-LPETGG Labeling

This protocol provides a general framework for the site-specific labeling of a protein containing an N-terminal glycine motif using 5-FAM-LPETGG and Sortase A.

Materials:

• Purified protein with an N-terminal glycine motif (e.g., GGG-Protein)

• 5-FAM-LPETGG probe

• Sortase A enzyme

• Sortase A reaction buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, pH 7.5)

• Quenching buffer (e.g., 1 M glycine)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine your GGG-Protein, 5-FAM-LPETGG, and Sortase A in the reaction buffer. A typical starting molar ratio is 1:10:1 (Protein:Probe:Sortase A). The final concentrations will need to be optimized for your specific system.

• Incubation: Incubate the reaction mixture at 30°C for 1-2 hours. For optimization, a time-course experiment is recommended.

• Quenching (Optional): The reaction can be stopped by adding a high concentration of a competitive inhibitor, such as glycine.

• Purification: Remove the unreacted 5-FAM-LPETGG and the Sortase A enzyme from the labeled protein. Size-exclusion chromatography is a common and effective method.

• Analysis: Analyze the labeling efficiency using methods such as SDS-PAGE (visualizing the fluorescently labeled protein) and spectrophotometry to measure the fluorescence intensity.

Visualizations

Caption: Experimental workflow for optimizing 5-FAM-LPETGG labeling.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. roboklon.com [roboklon.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Sortase-Mediated Ligation

Welcome to the technical support center for sortase-mediated ligation (SML). This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges encountered during SML experiments.

Frequently Asked Questions (FAQs)

Q1: What is sortase-mediated ligation and what are its primary applications?

Sortase-mediated ligation is a powerful enzymatic method for site-specifically joining proteins and other molecules.[1][2] The core of this technology is the sortase A (SrtA) enzyme from Staphylococcus aureus, a transpeptidase that recognizes a specific amino acid motif (typically LPXTG) on a target protein.[3][4][5] The enzyme cleaves the peptide bond between the threonine (T) and glycine (B1666218) (G) of this motif and subsequently ligates the C-terminus of the threonine to the N-terminal glycine of another molecule.[3][4][6] This process forms a native peptide bond, making it a versatile tool for:

• Protein-protein conjugation: Creating well-defined fusion proteins.[7][8]

• Site-specific labeling: Attaching fluorophores, biotin, or other small molecules to proteins for imaging and detection.[9][10][11]

• Therapeutic applications: Generating antibody-drug conjugates (ADCs) with precise drug-to-antibody ratios.[12]

• Protein cyclization: Creating cyclic peptides and proteins with enhanced stability and activity.[6][7]

• Surface immobilization: Attaching proteins to solid supports for various applications.[4][13]

Q2: What are the key components required for a successful sortase-mediated ligation reaction?

A typical SML reaction requires the following components:

• Sortase Enzyme: Most commonly, a truncated, soluble form of Sortase A from S. aureus is used.[2][14] Engineered variants with enhanced activity or altered substrate specificity are also available.[2][7][15]

• Substrate Protein: The protein to be modified, engineered to contain a C-terminal sortase recognition motif (e.g., LPETG).[8][14]

• Nucleophile: A molecule (peptide, protein, or small molecule) bearing an N-terminal oligo-glycine motif (typically one to five glycines).[8][14]

• Reaction Buffer: A buffer containing Tris-HCl, NaCl, and CaCl₂, typically at a pH between 7.5 and 8.5.[9][14][16] Calcium is a required cofactor for S. aureus SrtA activity.[8][15]

Troubleshooting Guide

This section addresses common problems encountered during sortase-mediated ligation experiments in a question-and-answer format.

Problem 1: Low or No Ligation Product

Q: I am observing very low yield or no formation of my desired ligated product. What are the possible causes and how can I improve the efficiency?

A: Low ligation efficiency is one of the most common issues in SML. Several factors can contribute to this problem, ranging from reaction conditions to the nature of the substrates themselves.

Possible Causes & Solutions:

• Reaction Reversibility: The SML reaction is inherently reversible, meaning the ligated product can be cleaved again by the sortase enzyme.[1][2][17] This equilibrium often limits the final product yield.[13]

  • Solution 1: Use an Excess of Nucleophile: Driving the reaction forward by using a molar excess of the glycine nucleophile is a common strategy to improve yields.[2][17] Ratios of 5 to 20-fold excess of the nucleophile over the LPXTG-substrate are often employed.

  • Solution 2: Metal-Assisted SML (MA-SML): If your LPXTG-substrate has a C-terminal extension like LPXTGGH, adding Ni²⁺ can help.[1][9][17] The Ni²⁺ sequesters the cleaved GGH fragment, preventing the reverse reaction.[9][17]

  • Solution 3: Engineered Sortases: Consider using engineered sortase variants (e.g., SrtA 5M) which exhibit higher catalytic activity and can improve ligation yields.[2][7]

• Suboptimal Reaction Conditions: The activity of Sortase A is sensitive to buffer composition, pH, and temperature.

  • Solution: Ensure your reaction conditions are optimal. Refer to the table below for recommended ranges and starting points.

• Inaccessible Ligation Sites: The sortase recognition motif on the substrate protein or the N-terminal glycines on the nucleophile may be sterically hindered, preventing the enzyme from accessing the ligation site.[8][14][18]

  • Solution: Introduce flexible linkers (e.g., (GGS)n) between your protein of interest and the LPXTG tag, or between your label and the oligo-glycine motif.[10]

• Inactive Enzyme or Substrates: The sortase enzyme may have lost activity, or the substrate proteins may have degraded or misfolded.

  • Solution:

    • Confirm the activity of your sortase enzyme stock with a control reaction using known active substrates.

    • Verify the purity and integrity of your substrate protein and nucleophile using SDS-PAGE or mass spectrometry.

    • Ensure proper storage of all components, typically at -20°C or -80°C in glycerol-containing buffers to maintain enzyme activity.[14]

• Hydrolysis of the Acyl-Enzyme Intermediate: The thioester intermediate formed between sortase and the substrate can be hydrolyzed by water, leading to a non-productive side reaction.[8]

  • Solution: While generally slower than the ligation reaction, excessive hydrolysis can be a problem with very long reaction times or with certain engineered sortases.[8] Optimizing reactant concentrations and reaction time can help minimize this.

Workflow for Troubleshooting Low Ligation Yield

Here is a logical workflow to diagnose and solve low-yield issues.

Caption: A step-by-step diagram for troubleshooting low sortase ligation yield.

Problem 2: Presence of Non-Specific Products or Side Reactions

Q: My reaction analysis (e.g., by SDS-PAGE or Mass Spec) shows multiple unexpected products. What could be causing this?

A: The appearance of non-specific products can complicate purification and analysis. The primary culprits are often protein degradation, off-target reactivity, or side reactions of the sortase enzyme itself.

Possible Causes & Solutions:

• Protease Contamination: Your purified protein preparations (substrate, nucleophile, or sortase) may be contaminated with proteases, leading to degradation products.

  • Solution: Add a broad-spectrum protease inhibitor cocktail to your ligation reaction. Ensure all protein purification steps are performed meticulously to minimize contamination.

• Hydrolysis of the Substrate: As mentioned earlier, sortase can catalyze the hydrolysis of the LPXTG motif, resulting in a cleaved substrate that cannot be ligated. This will appear as a band slightly smaller than your starting substrate.

  • Solution: Minimize reaction times and consider using strategies that reduce reaction reversibility, as this can sometimes correlate with hydrolysis.[8]

• Non-canonical Sortase Activity: In some cases, sortase has been shown to ligate to the ε-amino group of lysine (B10760008) residues within specific sequence contexts, creating isopeptide bonds.[19] This is generally a minor side reaction but can be noticeable.

  • Solution: If you suspect lysine labeling, analyze your product by mass spectrometry to identify the modification sites. Altering the sequence around exposed lysines in your substrate protein through site-directed mutagenesis may be necessary if this is a significant problem.

• Substrate Aggregation or Precipitation: Proteins can aggregate or precipitate under reaction conditions, leading to smearing or high molecular weight bands on a gel.[20]

  • Solution:

    • Optimize buffer conditions by varying the salt concentration (e.g., 150-300 mM NaCl) or pH.[20]

    • Include additives like glycerol (B35011) (5-10%) or mild non-ionic detergents to improve protein solubility.[20]

    • Perform the reaction at a lower temperature (e.g., 4°C or 16°C), although this may require longer incubation times or a more active sortase mutant.[7][21]

Data Presentation: Reaction Parameter Optimization

Optimizing the reaction conditions is critical for maximizing ligation efficiency. The following table summarizes key parameters, their typical ranges, and recommended starting points based on published protocols.

Parameter	Typical Range	Recommended Start	Notes
Sortase A Conc.	1 - 50 µM	10 µM	Higher concentrations can speed up the reaction but may increase costs and hydrolysis.[9]
Substrate Conc.	10 - 100 µM	50 µM	Higher concentrations can favor the forward reaction.[9]
Nucleophile:Substrate Ratio	1:1 to 50:1	10:1	Excess nucleophile is crucial for overcoming reaction reversibility.[2][22]
Temperature	4°C - 42°C	25°C (Room Temp)	Optimal temperature can vary. Higher temps (e.g., 37°C) increase reaction rate but may decrease protein stability.[12][14][21]
pH	7.0 - 9.0	7.5 - 8.0	S. aureus SrtA is most active in this pH range.[14]
CaCl₂ Conc.	1 - 10 mM	10 mM	Essential cofactor for S. aureus SrtA. Not required for all sortase variants.[8][14]
Reaction Time	1 - 24 hours	2 - 4 hours	Monitor reaction progress by SDS-PAGE or HPLC to determine the optimal time.[9][14]

Experimental Protocols

Protocol 1: General Sortase-Mediated Ligation

This protocol provides a starting point for a standard SML reaction.

• Reaction Setup: In a microcentrifuge tube, combine the following components. It is recommended to add the sortase enzyme last to initiate the reaction.

  • Substrate Protein (with LPXTG tag): to a final concentration of 50 µM.

  • Nucleophile (with N-terminal Gly): to a final concentration of 500 µM (10-fold excess).

  • 10x Sortase Buffer (500 mM Tris-HCl pH 7.5, 1.5 M NaCl, 100 mM CaCl₂): 1/10th of the final volume.[9][16]

  • Nuclease-free water: to the desired final volume.

  • Sortase A enzyme: to a final concentration of 10 µM.

• Incubation: Mix the components gently by pipetting. Incubate the reaction at 25°C for 4 hours. For proteins that are less stable, the reaction can be performed at 4°C for 16-24 hours.

• Monitoring: To check the progress, take a small aliquot (e.g., 10 µL) of the reaction mixture, add SDS-PAGE loading buffer to stop the reaction, and analyze the sample by SDS-PAGE. The ligated product should appear as a higher molecular weight band compared to the initial substrate.

• Purification: Once the reaction is complete, the ligated product must be purified from the excess nucleophile, the sortase enzyme (often His-tagged for easy removal with Ni-NTA resin), and any unreacted substrate.[18][23] Size-exclusion chromatography or affinity chromatography are common purification methods.

Protocol 2: Metal-Assisted Sortase-Mediated Ligation (MA-SML)

This protocol is adapted for reactions where the substrate contains a C-terminal LPXTGGH motif to minimize reaction reversibility.[1][9]

• Reaction Setup: Prepare the reaction mixture as described in Protocol 1, with the following modifications:

  • Substrate Protein: Use a protein with an LPXTGGHH₅ tag at a final concentration of 50 µM.

  • Nucleophile: A 1:1 molar ratio (50 µM) can often be used effectively, reducing the need for excess reagents.[1][9]

  • Additive: Add NiSO₄ from a stock solution to a final concentration of 100-200 µM.[9]

• Incubation and Monitoring: Proceed with incubation and monitoring as described in Protocol 1. Compare the yield with and without the addition of NiSO₄ to confirm the benefit of the MA-SML approach.

• Purification: Purify the final product as usual. Note that if using Ni-NTA to remove a His-tagged sortase, the presence of NiSO₄ in the reaction may require optimization of the purification protocol.

Visualization of the SML Workflow

The following diagram illustrates the general workflow of a sortase-mediated ligation experiment, from substrate preparation to final product analysis.

Caption: General experimental workflow for sortase-mediated protein ligation.

References

• 1. Efficient Sortase-Mediated Ligation Using a Common C-Terminal Fusion Tag - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. Sortase - Wikipedia [en.wikipedia.org]
• 4. bpsbioscience.com [bpsbioscience.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Protein Ligation in Living Cells Using Sortase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimization of sortase A ligation for flexible engineering of complex protein systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Challenges in the use of sortase and other peptide ligases for site-specific protein modification - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efficient Sortase-Mediated Ligation using a Common C-terminal Fusion Tag - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sortase-Tag Expressed Protein Ligation (STEPL): combining protein purification and site-specific bioconjugation into a single step - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sortase-mediated labeling: Expanding frontiers in site-specific protein functionalization opens new research avenues - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sortase Enzyme-Mediated Generation of Site-Specifically Conjugated Antibody Drug Conjugates with High In Vitro and In Vivo Potency - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. roboklon.com [roboklon.com]
• 15. Engineered Sortases in Peptide and Protein Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Western CEDAR - Graduate Student Symposium: Reducing the Reversibility of Sortase Mediated Ligation on Full-Sized Proteins [cedar.wwu.edu]
• 18. Challenges in the use of sortase and other peptide ligases for site-specific protein modification - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS01148G [pubs.rsc.org]
• 19. A non-canonical function of sortase enables site-specific conjugation of small molecules to lysine residues in proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Site-specific protein modification using immobilized sortase in batch and continuous-flow systems - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Sortase-Mediated Ligation of Purely Artificial Building Blocks | MDPI [mdpi.com]
• 23. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Protein Labeling: Mass Spectrometry Validation of 5-FAM-LPETGG and Alternatives

In the dynamic fields of proteomics and drug development, the precise and efficient labeling of proteins is paramount for elucidating their function, interactions, and localization. This guide provides a comprehensive comparison of 5-FAM-LPETGG labeling, validated by mass spectrometry, with two widely used alternative methods: N-hydroxysuccinimide (NHS) ester labeling and copper-catalyzed click chemistry. This analysis is tailored for researchers, scientists, and drug development professionals seeking to make informed decisions on the most suitable protein labeling strategy for their experimental needs.

Introduction to Protein Labeling Techniques

Site-specific and efficient conjugation of probes, such as fluorophores, to proteins is crucial for a multitude of applications, including fluorescence microscopy, flow cytometry, and immunoassays. The choice of labeling methodology can significantly impact the integrity of the protein and the reliability of the experimental outcome. Here, we delve into the specifics of three prominent techniques, with a focus on their validation through the precision of mass spectrometry.

5-FAM-LPETGG labeling , a chemoenzymatic method, utilizes the bacterial transpeptidase Sortase A to covalently attach a 5-carboxyfluorescein (B1664652) (5-FAM) labeled LPETGG peptide to a protein of interest.[1][2][3] This reaction is highly specific, targeting an oligoglycine motif engineered onto the N-terminus of the target protein.[1][2][3]

NHS-ester labeling is a widely adopted chemical method that targets primary amines, predominantly the ε-amine of lysine (B10760008) residues and the N-terminal α-amine. This method is straightforward but can result in heterogeneous labeling due to the presence of multiple lysine residues on the protein surface.

Click chemistry , specifically the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), offers a bioorthogonal approach to protein labeling. This method involves the introduction of an azide (B81097) or alkyne group into the protein, which then reacts specifically with a corresponding probe, enabling highly selective conjugation.

Mass Spectrometry for Validation and Quantification

Mass spectrometry (MS) is an indispensable tool for the validation and quantitative analysis of protein labeling reactions.[1][4][5] Techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) and Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) MS allow for the precise determination of molecular weights, confirming the successful conjugation of the label and enabling the quantification of labeling efficiency.[4][6] By comparing the peak areas of labeled and unlabeled protein species in the mass spectra, researchers can accurately assess the extent of the labeling reaction.[4]

Comparative Analysis of Labeling Methods

The following sections provide a detailed comparison of the three labeling methods, including experimental protocols and quantitative data derived from mass spectrometry analysis.

5-FAM-LPETGG Labeling via Sortase A

Principle: The Sortase A enzyme recognizes the LPETG motif and cleaves the peptide bond between threonine and glycine (B1666218).[1][7] It then forms a new amide bond between the threonine and the N-terminal glycine of a target protein that has been engineered to contain a (Gly)n tag.[1][7]

Experimental Protocol: N-terminal Labeling of a Target Protein [5][7]

• Protein and Probe Preparation:

  • Express and purify the target protein containing an N-terminal oligoglycine (e.g., GGG) tag.

  • Synthesize or procure the 5-FAM-LPETGG probe.

• Sortase A Ligation Reaction:

  • Prepare a reaction mixture containing the target protein (e.g., 50 µM), 5-FAM-LPETGG probe (e.g., 250 µM), and Sortase A (e.g., 5-10 µM) in a suitable buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, pH 7.5).

  • Incubate the reaction at 25°C for 1-4 hours.

• Reaction Monitoring and Purification:

  • Monitor the reaction progress by taking aliquots at different time points and analyzing them by SDS-PAGE and LC-MS.

  • Purify the labeled protein using affinity chromatography (if the protein has a purification tag) or size-exclusion chromatography to remove the excess probe and Sortase A.

• Mass Spectrometry Validation:

  • Analyze the purified protein by LC-MS or MALDI-TOF MS to confirm the mass increase corresponding to the addition of the 5-FAM-LPETGG moiety.

  • Quantify the labeling efficiency by comparing the integrated peak areas of the labeled and unlabeled protein in the deconvoluted mass spectrum.

Quantitative Data from Mass Spectrometry:

Parameter	Value	Reference
Labeling Efficiency	>80%	[5]
Reaction Time	1-4 hours	[5]
Specificity	High (Site-specific at the N-terminal (Gly)n tag)	[1][7]

Workflow for 5-FAM-LPETGG Labeling and MS Validation

References

• 1. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. iscabiochemicals.com [iscabiochemicals.com]
• 3. lifescienceproduction.co.uk [lifescienceproduction.co.uk]
• 4. Efficient Sortase-Mediated Ligation using a Common C-terminal Fusion Tag - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Direct N- or C-Terminal Protein Labeling Via a Sortase-Mediated Swapping Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Site-Specific Labeling of Peptides and Proteins with 5-FAM-LPETGG

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 5-carboxyfluorescein (B1664652) (5-FAM) conjugated to the LPETGG peptide for site-specific labeling of proteins and peptides via sortase-mediated ligation. We will explore the performance of 5-FAM-LPETGG in comparison to other commonly used fluorescent probes, supported by experimental data and detailed protocols.

Introduction to Sortase-Mediated Labeling

Sortase A, a transpeptidase from Staphylococcus aureus, facilitates the site-specific labeling of proteins.[1][2] This enzyme recognizes the LPXTG motif (where X is any amino acid) at the C-terminus of a target protein.[1][2] Sortase A cleaves the peptide bond between threonine and glycine, forming a thioester intermediate. This intermediate is then resolved by a nucleophile, typically a short peptide with N-terminal glycines, resulting in a new peptide bond.[1][2] By attaching a fluorescent probe like 5-FAM to the LPETGG peptide, researchers can achieve precise, covalent labeling of a target protein at a predetermined site.[3][4] This method offers significant advantages over traditional labeling techniques that often result in heterogeneous products.

Performance Comparison of Fluorescent Probes

The choice of a fluorescent probe is critical for the success of any labeling experiment. Key performance indicators include labeling efficiency, brightness (a product of quantum yield and extinction coefficient), and photostability. Below is a comparison of 5-FAM with other popular fluorophores used in biological research.

Fluorophore	Excitation (nm)	Emission (nm)	Molar Extinction Coefficient (cm⁻¹M⁻¹)	Quantum Yield	Relative Brightness	Photostability
5-FAM	~494	~518	~83,000	~0.93	High	Moderate
Alexa Fluor 488	~495	~519	>65,000	~0.92	Very High	High[5]
Cy3	~550	~570	~150,000	~0.15	Moderate	Moderate
Cy5	~650	~670	~250,000	~0.27	High	Low
Alexa Fluor 647	~650	~668	~239,000	~0.33	Very High	Very High[6]

Experimental Protocols

General Protocol for Sortase A-Mediated Labeling

This protocol outlines the general steps for labeling a target protein containing an N-terminal triglycine (B1329560) (GGG) motif with a 5-FAM-LPETGG probe.

Materials:

• Target protein with an N-terminal GGG sequence

• 5-FAM-LPETGG peptide probe

• Sortase A (pentamutant or heptamutant variants are recommended for higher activity)[2]

• Sortase reaction buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, pH 7.5)[7]

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the target protein (final concentration 10-50 µM), 5-FAM-LPETGG probe (final concentration 0.5-1 mM), and Sortase A (final concentration 1-10 µM) in the sortase reaction buffer.[7][8]

• Incubation: Incubate the reaction mixture at room temperature or 37°C. The reaction time can vary from 30 minutes to several hours, depending on the specific substrates and enzyme concentration.[2][8]

• Monitoring the Reaction: The progress of the reaction can be monitored by SDS-PAGE followed by in-gel fluorescence scanning to visualize the appearance of the fluorescently labeled protein.[9]

• Purification: After the reaction is complete, the labeled protein can be purified from the unreacted probe and Sortase A using affinity chromatography (if the target protein or sortase has a tag), size-exclusion chromatography, or reversed-phase high-performance liquid chromatography (RP-HPLC).[9][10]

Purification and Characterization by RP-HPLC and Mass Spectrometry

RP-HPLC:

• Column: A C18 column is typically used for peptide and protein separation.

• Mobile Phase: A gradient of acetonitrile (B52724) in water with 0.1% trifluoroacetic acid (TFA) is a common mobile phase system.[11]

• Detection: The elution of the labeled peptide can be monitored by UV absorbance at 220 nm and fluorescence detection with excitation and emission wavelengths appropriate for 5-FAM (~494 nm and ~518 nm, respectively).[11]

Mass Spectrometry:

• Electrospray ionization mass spectrometry (ESI-MS) can be used to confirm the identity and purity of the labeled protein by verifying the expected mass increase corresponding to the addition of the 5-FAM-LPETGG probe.[11]

Visualizing Experimental Workflows and Signaling Pathways

Experimental Workflow for Site-Specific Labeling and Analysis

The following diagram illustrates a typical workflow for the site-specific labeling of a protein with 5-FAM-LPETGG and subsequent analysis.

References

• 1. Sortase ligation enables homogeneous GPCR phosphorylation to reveal diversity in β-arrestin coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization of sortase A ligation for flexible engineering of complex protein systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantifying the Kinetics of Pilus-Specific Sortase-Catalyzed Crosslinking Using High-Performance Liquid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cancer.iu.edu [cancer.iu.edu]
• 5. Alexa Fluor Dyes Spanning the Visible and Infrared Spectrum—Section 1.3 | Thermo Fisher Scientific - SG [thermofisher.com]
• 6. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Direct N- or C-Terminal Protein Labeling Via a Sortase-Mediated Swapping Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Site-specific C-terminal internal loop labeling of proteins using sortase-mediated reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Site-specific N-terminal labeling of proteins using sortase-mediated reactions - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: 5-FAM-LPETGG vs. FITC for Protein Labeling

For researchers, scientists, and drug development professionals, the precise labeling of proteins with fluorescent tags is a cornerstone of modern biological inquiry. The choice of labeling chemistry can profoundly impact the reliability and interpretation of experimental results. This guide provides an objective comparison between two common methods for introducing the green fluorescent dye fluorescein (B123965) to a protein of interest: the site-specific enzymatic approach using 5-FAM-LPETGG and the classical chemical conjugation using Fluorescein Isothiocyanate (FITC).

Fundamental Differences in Labeling Chemistry

The core distinction between these two reagents lies in their mechanism of attachment to the target protein. 5-FAM-LPETGG utilizes a highly specific enzymatic reaction, while FITC relies on a more general chemical reaction.

5-FAM-LPETGG is a substrate for the bacterial transpeptidase, Sortase A.[1] This enzyme recognizes the specific amino acid sequence LPETG and cleaves the peptide bond between threonine (T) and glycine (B1666218) (G).[1][2] The enzyme then forms a new peptide bond between the threonine and an N-terminal glycine residue on the target protein.[1][3] This process, known as sortase-mediated ligation (SML), results in a site-specific, covalent attachment of the 5-FAM fluorophore to the N-terminus of the protein.[1][4]

FITC (Fluorescein Isothiocyanate) , on the other hand, employs chemical conjugation.[5] The isothiocyanate group (-N=C=S) on FITC reacts with nucleophilic groups on the protein, primarily the free primary amines of lysine (B10760008) residues and the N-terminal alpha-amino group.[6][7] This reaction forms a stable thiourea (B124793) bond.[7][] Because most proteins contain multiple lysine residues on their surface, FITC labeling is generally non-specific and can result in a heterogeneous population of labeled proteins with varying numbers of fluorophores attached at different locations.[9]

Performance and Characteristics at a Glance

The differing labeling strategies lead to significant variations in performance and application suitability. The following table summarizes the key characteristics of each method.

Feature	5-FAM-LPETGG (with Sortase A)	FITC (Fluorescein Isothiocyanate)
Fluorophore	5-Carboxyfluorescein (5-FAM)[1][4]	Fluorescein[10]
Excitation (λmax)	~490-494 nm[11][12]	~495 nm[5][10]
Emission (λmax)	~518-520 nm[11][12]	~518-525 nm[5][10]
Labeling Chemistry	Enzymatic (Sortase A-mediated transpeptidation)[1]	Chemical (Isothiocyanate reaction with primary amines)[6][7]
Specificity	Site-specific (N-terminus or engineered site)[1][2]	Non-specific (Lysine residues and N-terminus)[9]
Stoichiometry	Controlled (Typically 1:1 protein-to-dye ratio)[3]	Variable, difficult to control precisely[7]
Protein Engineering	Required (N-terminal oligo-glycine tag)[3][13]	Not required
Reaction Conditions	Near-neutral pH (e.g., pH 7.5)[14]	Alkaline pH (typically 8.5-9.0) to deprotonate amines[6][15]
Impact on Function	Minimal, as labeling is at a defined site away from active regions.	Potential for disruption if labeling occurs at or near functional sites.[9]
Homogeneity	Homogeneous product	Heterogeneous mixture of labeled species
Stability	Labeled conjugate is stable.[14]	FITC conjugates are stable, though the free dye is light-sensitive and less stable in aqueous solutions.[16][17]

Visualizing the Labeling Mechanisms

The distinct workflows for 5-FAM-LPETGG and FITC labeling are illustrated below.

Caption: Workflow for non-specific protein labeling using FITC.

Caption: Workflow for site-specific protein labeling using 5-FAM-LPETGG.

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are representative protocols for each labeling method.

Protocol 1: FITC Labeling of a Protein

This protocol is a generalized procedure and may require optimization for specific proteins.[5][15]

• Protein Preparation:

  • Dissolve the target protein to a concentration of 2-10 mg/mL.[5][15]

  • Dialyze the protein solution against a primary amine-free buffer, such as 0.1 M sodium bicarbonate buffer, pH 8.5-9.0.[15] Buffers containing Tris or glycine must be avoided as they will compete in the labeling reaction.[5]

  • Ensure the protein solution is free of aggregates by centrifugation.[6]

• FITC Solution Preparation:

  • Immediately before use, dissolve FITC powder in anhydrous DMSO to a concentration of 1 mg/mL.[5][7] This stock solution should be prepared fresh and protected from light.[6]

• Labeling Reaction:

  • Slowly add the FITC solution to the protein solution while gently stirring. A common starting point is a 10-fold molar excess of FITC to protein, but this must be optimized.[9]

  • Incubate the reaction for 1-2 hours at room temperature or for up to 12 hours at 4°C, protected from light (e.g., by wrapping the tube in aluminum foil).[5][6]

• Quenching (Optional):

  • The reaction can be stopped by adding a quenching buffer containing a primary amine, such as Tris-HCl, to a final concentration of 50-100 mM.[15]

• Purification:

  • Remove unreacted FITC and exchange the buffer by passing the reaction mixture through a gel filtration column (e.g., a PD-10 desalting column).[5][9]

  • The first colored band to elute is the labeled protein; the second, slower-moving band is the free dye.[5]

  • Collect the protein fractions and store them protected from light at 4°C or -20°C.

Protocol 2: 5-FAM-LPETGG Labeling via Sortase A

This protocol requires a protein engineered with an N-terminal oligo-glycine tag (e.g., GGG).[3][13]

• Reagent Preparation:

  • Engineered Protein: Purify the target protein containing an N-terminal tag of 1-5 glycine residues.[2]

  • 5-FAM-LPETGG: Dissolve the lyophilized peptide in DMSO or water to create a stock solution (e.g., 5-10 mM).[2]

  • Sortase A: Use a purified, active preparation of Sortase A (e.g., from S. aureus).[14]

  • Reaction Buffer: Prepare a suitable buffer, such as 50 mM Tris, 150 mM NaCl, 10 mM CaCl₂, pH 7.5.[18]

• Labeling Reaction:

  • In a microcentrifuge tube, combine the following components. The final concentrations are suggestions and may require optimization:

    • Engineered Target Protein (e.g., 50 µM final concentration)

    • 5-FAM-LPETGG (e.g., 2-5 fold molar excess over protein)

    • Sortase A (e.g., 10-20% molar ratio relative to the target protein)

    • Reaction Buffer

  • Incubate the reaction at room temperature or 37°C for 1-3 hours.[13][18] The reaction progress can be monitored by SDS-PAGE (looking for a mobility shift) or mass spectrometry.

• Purification:

  • If the target protein and/or Sortase A contain an affinity tag (e.g., His-tag), the labeled protein can be purified away from the enzyme and unreacted peptide using affinity chromatography.[2]

  • Alternatively, size exclusion chromatography can be used to separate the larger labeled protein from the smaller peptide and Sortase A enzyme.

Conclusion and Recommendations

The choice between 5-FAM-LPETGG and FITC hinges on the specific requirements of the experiment.

Choose 5-FAM-LPETGG when:

• Site-specificity is critical: You need to know the exact location of the label to avoid interfering with protein function or to facilitate specific structural studies (e.g., FRET).

• A homogeneous product is required: The experiment demands a uniform 1:1 stoichiometry of dye to protein.

• The target protein can be genetically modified to include the necessary N-terminal glycine tag.

Choose FITC when:

• Rapid and simple labeling is the priority: You need a quick method for generating a fluorescently tagged protein without the need for molecular cloning.

• Multiple labels per protein are acceptable or desired: For applications like flow cytometry or immunofluorescence, where maximizing the signal is more important than precise stoichiometry, FITC is a cost-effective and widely used option.[][19]

• The potential for heterogeneous labeling and possible impact on protein function is not a significant concern for the downstream application.

Ultimately, 5-FAM-LPETGG with sortase-mediated ligation offers a sophisticated, controlled approach yielding a precisely defined product, making it ideal for quantitative and structural applications. FITC remains a workhorse for qualitative applications where its simplicity and ease of use are paramount.

References

• 1. iscabiochemicals.com [iscabiochemicals.com]
• 2. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Site-specific N-terminal labeling of proteins using sortase-mediated reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lifescienceproduction.co.uk [lifescienceproduction.co.uk]
• 5. lifewp.bgu.ac.il [lifewp.bgu.ac.il]
• 6. An efficient method for FITC labelling of proteins using tandem affinity purification - PMC [pmc.ncbi.nlm.nih.gov]
• 7. FITC (Fluorescein Isothiocyanate) | AAT Bioquest [aatbio.com]
• 9. researchgate.net [researchgate.net]
• 10. peptideweb.com [peptideweb.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. FAM isothiocyanate (FITC), 5- and 6-isomers | AxisPharm [axispharm.com]
• 13. researchgate.net [researchgate.net]
• 14. Efficient Sortase-Mediated Ligation using a Common C-terminal Fusion Tag - PMC [pmc.ncbi.nlm.nih.gov]
• 15. abcam.co.jp [abcam.co.jp]
• 16. seracare.com [seracare.com]
• 17. researchgate.net [researchgate.net]
• 18. rsc.org [rsc.org]
• 19. FITC Labeling and Conjugation - TdB Labs [tdblabs.se]

A Head-to-Head Comparison of 5-FAM-LPETGG and Cy3-LPETGG in Sortase-Mediated Ligation

For researchers, scientists, and drug development professionals leveraging sortase-mediated ligation for protein engineering and conjugation, the choice of fluorescent probe is critical for sensitive and reliable detection. This guide provides an objective comparison of two commonly used fluorescently labeled sortase A substrates, 5-FAM-LPETGG and Cy3-LPETGG, to inform your experimental design.

This comparison guide delves into the spectral properties, relative ligation efficiencies, and experimental considerations for both 5-FAM-LPETGG and Cy3-LPETGG. The information presented is curated from available experimental data to provide a clear and objective overview for professionals in the field.

Performance Comparison at a Glance

Feature	5-FAM-LPETGG	Cy3-LPETGG
Fluorophore Class	Fluorescein	Cyanine
Excitation Max	~490 nm	~550 nm
Emission Max	~520 nm	~570 nm
Color	Green	Orange-Red
Relative Ligation Efficiency	Less Successful Nucleophile	More Successful Nucleophile
Key Advantages	Widely available, cost-effective	Higher photostability, less pH sensitive
Key Disadvantages	pH-sensitive fluorescence, lower photostability	Higher cost

In-Depth Analysis of Ligation Performance

Sortase-mediated ligation is a powerful enzymatic method for the site-specific modification of proteins. The efficiency of this reaction can be influenced by the nature of the nucleophile, in this case, the fluorescently labeled peptide.

Experimental evidence suggests that the choice of fluorophore can impact the success of the ligation reaction. In a comparative study, a Cy3-labeled diglycine-lysine (GGK) nucleophile was found to be a "more successful" nucleophile in sortase-mediated ligation than a fluorescein-based (6-FAM) equivalent. While this was not a direct comparison with 5-FAM-LPETGG, 6-FAM is structurally and spectrally very similar to 5-FAM, suggesting that Cy3-LPETGG may offer higher ligation yields under similar reaction conditions.

The underlying reasons for this difference in efficiency are not fully elucidated but may be related to the steric hindrance or electronic effects of the fluorophore on the interaction with the sortase A active site.

Experimental Protocols

The following protocols provide a general framework for performing sortase A-mediated ligation with either 5-FAM-LPETGG or Cy3-LPETGG. Optimization of reactant concentrations, temperature, and incubation time is recommended for each specific protein of interest.

General Sortase A Ligation Protocol

Materials:

• Purified protein of interest with an N-terminal poly-glycine (Glyn) tag

• 5-FAM-LPETGG or Cy3-LPETGG (stock solution in DMSO)

• Sortase A (e.g., SrtA 7M mutant for Ca2+-independent activity)

• Sortase reaction buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.5)

• Quenching solution (e.g., 100 mM EDTA)

Procedure:

• In a microcentrifuge tube, combine the following components to the desired final concentrations:

  • Protein of interest (e.g., 20 µM)

  • 5-FAM-LPETGG or Cy3-LPETGG (e.g., 100 µM, 5-fold molar excess)

  • Sortase A (e.g., 5 µM)

  • Sortase reaction buffer to the final volume.

• Incubate the reaction mixture at the optimal temperature for your protein and sortase variant (e.g., 4°C, 25°C, or 37°C).

• Monitor the reaction progress over time (e.g., 1, 2, 4, and 8 hours) by taking aliquots and quenching the reaction with an equal volume of quenching solution.

• Analyze the reaction products by SDS-PAGE followed by in-gel fluorescence scanning and/or Coomassie staining. Alternatively, use LC-MS for a more quantitative analysis of ligation efficiency.

• Purify the labeled protein from unreacted components using appropriate chromatography methods (e.g., size-exclusion or affinity chromatography).

Visualizing the Workflow and Mechanism

To better illustrate the processes involved, the following diagrams, generated using Graphviz, depict the experimental workflow and the enzymatic mechanism of sortase A.

Caption: Experimental workflow for sortase-mediated protein labeling.

Caption: Mechanism of Sortase A-mediated transpeptidation.

Conclusion

Both 5-FAM-LPETGG and Cy3-LPETGG are valuable tools for the fluorescent labeling of proteins via sortase-mediated ligation. The choice between them will depend on the specific requirements of the experiment.

• For applications where cost is a major consideration and moderate fluorescence intensity is sufficient, 5-FAM-LPETGG is a viable option. However, researchers should be mindful of the pH sensitivity of fluorescein's fluorescence.

• For experiments requiring higher photostability, pH-insensitivity, and potentially higher ligation efficiency, Cy3-LPETGG is the superior choice. This makes it particularly well-suited for demanding applications such as single-molecule imaging and in vivo studies.

Ultimately, empirical testing and optimization are crucial to determine the best-performing probe for your specific protein of interest and experimental setup.

A Head-to-Head Comparison: Alexa Fluor 647-LPETGG vs. 5-FAM-LPETGG for Site-Specific Protein Labeling

For researchers, scientists, and drug development professionals engaged in protein analysis and cellular imaging, the choice of fluorescent probe is paramount to experimental success. This guide provides a detailed comparison of two popular sortase A substrates, Alexa Fluor 647-LPETGG and 5-FAM-LPETGG, to facilitate an informed decision for your specific application.

This comparison focuses on the key performance indicators of fluorescent probes: photophysical properties, suitability for different applications, and the practical aspects of their use in sortase-mediated ligation. While direct comparative studies under identical experimental conditions are limited, this guide synthesizes available data to provide a comprehensive overview.

At a Glance: Key Differences

Feature	Alexa Fluor 647-LPETGG	5-FAM-LPETGG
Fluorophore Class	Cyanine Dye Derivative	Fluorescein (B123965) Derivative
Spectral Range	Far-Red	Green
Excitation Max.	~650 nm[1][2]	~492 nm
Emission Max.	~665 nm[1][2]	~518 nm
Brightness	Very High	High
Photostability	High[3][4][5][6][7]	Moderate to Low
pH Sensitivity	Low	High (fluorescence decreases at acidic pH)
Self-Quenching	Minimal[3][7][8]	Prone to self-quenching at high labeling densities
Common Applications	Super-resolution microscopy, in vivo imaging, multiplexing with green/red fluorophores.	Standard fluorescence microscopy, flow cytometry, applications where a green channel is preferred.

Quantitative Data Summary

The selection of a fluorescent probe is often dictated by its spectral characteristics and performance under specific experimental conditions. The following table summarizes the key photophysical properties of Alexa Fluor 647 and 5-FAM.

Parameter	Alexa Fluor 647	5-FAM (Carboxyfluorescein)
Maximum Excitation Wavelength (nm)	~650[1][2]	~492
Maximum Emission Wavelength (nm)	~665[1][2]	~518
Molar Extinction Coefficient (cm⁻¹M⁻¹)	~270,000[3]	~83,000
Quantum Yield	~0.33[9]	~0.92 (in 0.1 M NaOH)
Photostability	High[3][4][5][6][7]	Moderate to Low
pH Dependence	Insensitive between pH 4 and 10[5][8]	Sensitive (fluorescence decreases in acidic conditions)

Performance Comparison

Alexa Fluor 647-LPETGG: The Robust Performer for Demanding Applications

Alexa Fluor 647 is a member of the Alexa Fluor family of dyes, which are known for their exceptional brightness and photostability.[5][8] Its emission in the far-red spectrum is a significant advantage for cellular imaging, as it minimizes interference from cellular autofluorescence, which is typically more pronounced in the green and yellow regions of the spectrum. This leads to a higher signal-to-noise ratio and improved sensitivity.

The high photostability of Alexa Fluor 647 makes it particularly well-suited for imaging techniques that require prolonged or intense light exposure, such as super-resolution microscopy and time-lapse imaging.[5] Furthermore, its resistance to self-quenching allows for a higher degree of labeling on a target protein without a significant loss of fluorescence, resulting in brighter signals.[3][7][8]

5-FAM-LPETGG: The Classic Choice for Standard Applications

5-FAM (5-Carboxyfluorescein) is a widely used green fluorescent dye that has been a workhorse in molecular and cellular biology for decades.[10] Its primary advantages are its high quantum yield and the common availability of instrumentation with excitation sources and filter sets optimized for its spectral properties.

However, 5-FAM has notable limitations. Its fluorescence is highly pH-dependent, decreasing significantly in acidic environments. This can be a critical factor when studying cellular compartments with varying pH, such as endosomes and lysosomes. Additionally, fluorescein derivatives are known to be more susceptible to photobleaching compared to modern dyes like the Alexa Fluors.[6] At high labeling densities, 5-FAM can also exhibit self-quenching, which can limit the achievable signal intensity.

Experimental Protocols

The following are generalized protocols for the site-specific labeling of proteins using sortase A-mediated ligation with either Alexa Fluor 647-LPETGG or 5-FAM-LPETGG.

Sortase A-Mediated Protein Labeling in Solution

This protocol describes the labeling of a purified protein containing a C-terminal LPETG recognition sequence with an N-terminally oligoglycine-tagged protein or peptide.

Materials:

• Purified Sortase A enzyme

• Target protein with a C-terminal LPETG sequence

• Alexa Fluor 647-LPETGG or 5-FAM-LPETGG

• Labeling buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, pH 7.5)

• Quenching buffer (e.g., SDS-PAGE loading buffer)

Procedure:

• Set up the labeling reaction by combining the target protein (final concentration 10-50 µM), Alexa Fluor 647-LPETGG or 5-FAM-LPETGG (final concentration 0.5-1 mM), and Sortase A (final concentration 1-10 µM) in the labeling buffer.[11][12]

• Incubate the reaction mixture at room temperature or 37°C for 1-4 hours.[11] The optimal reaction time should be determined empirically.

• Monitor the reaction progress by taking small aliquots at different time points and analyzing them by SDS-PAGE. The labeled protein will exhibit a shift in molecular weight.

• For visualization of fluorescently labeled protein, the gel can be imaged using a fluorescence gel scanner with the appropriate excitation and emission settings for either Alexa Fluor 647 or 5-FAM.

• Once the reaction is complete, the labeled protein can be purified from the reaction mixture using standard chromatography techniques (e.g., size-exclusion or affinity chromatography) to remove excess dye and enzyme.

Labeling of Cell Surface Proteins

This protocol outlines the labeling of a cell surface protein engineered to contain an N-terminal oligoglycine tag using a fluorescently labeled LPETGG peptide.[13]

Materials:

• Cells expressing the target protein with an N-terminal oligoglycine tag

• Purified Sortase A enzyme

• Alexa Fluor 647-LPETGG or 5-FAM-LPETGG

• Cell culture medium or a suitable buffer (e.g., PBS with 10 mM CaCl₂)

Procedure:

• Wash the cells expressing the target protein twice with pre-warmed cell culture medium or buffer.

• Prepare the labeling solution by mixing Sortase A (e.g., 30 µM final concentration) and Alexa Fluor 647-LPETGG (e.g., 10 µM final concentration) in the cell culture medium.[13]

• Add the labeling solution to the cells and incubate at 37°C for a predetermined amount of time (e.g., 5-30 minutes).[13] The optimal labeling time will depend on the specific protein and cell type and should be optimized.

• After incubation, wash the cells three times with fresh medium or buffer to remove unreacted labeling reagents.

• The labeled cells are now ready for imaging by fluorescence microscopy using the appropriate filter sets for either Alexa Fluor 647 or 5-FAM.

Diagrams

Caption: Sortase A-mediated ligation workflow for protein labeling.

Caption: General experimental workflow for in-solution protein labeling.

Conclusion: Making the Right Choice

The choice between Alexa Fluor 647-LPETGG and 5-FAM-LPETGG ultimately depends on the specific requirements of your experiment.

• Choose Alexa Fluor 647-LPETGG if your application demands:

  • High photostability for long-term or high-intensity imaging.

  • Minimal autofluorescence for high signal-to-noise.

  • Multiplexing with other fluorophores in the green or red channels.

  • High labeling densities without significant self-quenching.

• Choose 5-FAM-LPETGG if your application:

  • Is a standard fluorescence microscopy or flow cytometry experiment.

  • Does not involve acidic conditions.

  • Requires a green emission channel.

  • Is less demanding in terms of photostability.

For researchers pushing the boundaries of sensitivity and resolution, the superior photophysical properties of Alexa Fluor 647 make it a clear alternative to 5-FAM for sortase-mediated labeling. While 5-FAM remains a viable option for many standard applications, its limitations in photostability and pH sensitivity should be carefully considered during experimental design.

References

• 1. Alexa Fluor Dyes Spanning the Visible and Infrared Spectrum—Section 1.3 | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. chem.uci.edu [chem.uci.edu]
• 3. benchchem.com [benchchem.com]
• 4. Alexa Fluor series fluorescent dyes and equivalents | AxisPharm [axispharm.com]
• 5. bitesizebio.com [bitesizebio.com]
• 6. researchgate.net [researchgate.net]
• 7. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lifetein.com [lifetein.com]
• 9. Fluorescence quantum yields (QY) and lifetimes (τ) for Alexa Fluor dyes—Table 1.5 | Thermo Fisher Scientific - SG [thermofisher.com]
• 10. iscabiochemicals.com [iscabiochemicals.com]
• 11. Site-specific N-terminal labeling of proteins using sortase-mediated reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. dspace.mit.edu [dspace.mit.edu]
• 13. rsc.org [rsc.org]

A Comparative Guide to Protein Labeling: 5-FAM-LPETGG vs. SpyTag/SpyCatcher and HaloTag Systems

For researchers, scientists, and drug development professionals seeking to fluorescently label proteins for downstream applications, the choice of labeling methodology is critical. This guide provides an objective comparison of the sortase-mediated labeling of 5-FAM-LPETGG with two popular alternatives: the SpyTag/SpyCatcher system and the HaloTag® technology. We present a summary of their performance, detailed experimental protocols, and a discussion of their respective advantages and limitations to aid in selecting the most suitable technique for your research needs.

Performance Comparison at a Glance

The efficiency and kinetics of a labeling reaction are paramount for achieving a high yield of correctly labeled protein without lengthy incubation times. Below is a comparative summary of the key quantitative parameters for each labeling system. It is important to note that direct head-to-head comparisons under identical conditions are limited in the literature; therefore, the presented data is a synthesis of findings from various studies.

Feature	5-FAM-LPETGG (Sortase-Mediated)	SpyTag/SpyCatcher System	HaloTag® System
Labeling Principle	Enzymatic ligation via Sortase A	Covalent bond formation between a peptide tag (SpyTag) and a protein partner (SpyCatcher)	Covalent bond formation between a protein tag (HaloTag) and a synthetic ligand
Reported Efficiency	Can be limited by reaction reversibility; Metal-Assisted Sortase-Mediated Ligation (MA-SML) can significantly improve ligation.[1]	High efficiency, with some reports of over 90% conversion.[2]	High specificity and efficiency, with labeling often completed within 15 minutes.[3]
Reaction Kinetics	Generally considered to have slower reaction rates.[4]	Second-generation (002) and third-generation (003) systems exhibit significantly accelerated kinetics, with rate constants up to 5.5 x 10⁵ M⁻¹s⁻¹.[2][5]	Rapid labeling, with kinetics influenced by both ligand binding and a chemical conversion step.[6]
Tag Size	LPETG motif (5 amino acids) on the probe; requires an N-terminal poly-glycine on the protein of interest.	SpyTag: ~1.4 kDa (13 amino acids); SpyCatcher: ~12.3 kDa.[5]	HaloTag protein: ~33 kDa.[7]
Bond Type	Amide bond	Isopeptide bond (covalent)	Covalent
Reversibility	Reversible, which can be a limitation.[1]	Irreversible.[5]	Irreversible.[8]

Experimental Workflows and Signaling Pathways

To visualize the distinct mechanisms of these labeling technologies, the following diagrams illustrate their core workflows.

Caption: Sortase A-mediated ligation workflow.

Caption: SpyTag/SpyCatcher labeling workflow.

Caption: HaloTag labeling workflow.

Detailed Experimental Protocols

5-FAM-LPETGG Labeling via Sortase A

This protocol outlines a general procedure for labeling a protein of interest (POI) containing an N-terminal poly-glycine (e.g., GGG) tag with 5-FAM-LPETGG using Sortase A.

Materials:

• Purified POI with an N-terminal GGG tag

• 5-FAM-LPETGG probe (e.g., from Isca Biochemicals or Life Science Production)[9]

• Recombinant Sortase A enzyme

• Sortase reaction buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, pH 7.5)

• Quenching buffer (e.g., SDS-PAGE loading buffer)

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the following components to the desired final concentrations:

  • Protein of Interest (POI-GGG): 10-50 µM

  • 5-FAM-LPETGG: 100-500 µM (a molar excess is typically used)

  • Sortase A: 1-10 µM

  • Add sortase reaction buffer to the final reaction volume.

• Incubation: Incubate the reaction mixture at room temperature or 37°C for 1-4 hours. The optimal time may need to be determined empirically.

• Monitoring the Reaction: To monitor the progress of the labeling, aliquots can be taken at different time points, quenched with SDS-PAGE loading buffer, and analyzed by SDS-PAGE. The labeled protein will exhibit a shift in molecular weight and can be visualized by fluorescence imaging of the gel.

• Purification: After the reaction is complete, the labeled protein can be purified from the unreacted probe and Sortase A enzyme using standard chromatography techniques such as size-exclusion chromatography or affinity chromatography (if the POI has an affinity tag).

SpyTag/SpyCatcher Labeling

This protocol describes the labeling of a SpyTagged protein with a fluorescently labeled SpyCatcher.

Materials:

• Purified POI fused to SpyTag (POI-SpyTag)

• Purified fluorescently labeled SpyCatcher (e.g., SpyCatcher-GFP)

• Reaction buffer (e.g., PBS or Tris-buffered saline, pH 7.4)

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the POI-SpyTag and the fluorescently labeled SpyCatcher in the reaction buffer. Equimolar concentrations are often used, but the ratio can be optimized.

• Incubation: Incubate the mixture at room temperature for 1-2 hours. The reaction is often rapid, and significant labeling can occur within minutes.[7]

• Analysis: The labeling reaction can be analyzed by SDS-PAGE. The formation of the covalent complex will result in a new band corresponding to the sum of the molecular weights of the two proteins.

• Purification (Optional): If necessary, the labeled protein complex can be purified from any unreacted components by size-exclusion chromatography.

HaloTag® Labeling

This protocol provides a general method for labeling a HaloTag-fused protein with a fluorescent HaloTag ligand.

Materials:

• Purified POI fused to HaloTag (POI-HaloTag)

• Fluorescent HaloTag® ligand (e.g., TMR, Alexa Fluor® 488)

• Labeling buffer (e.g., PBS, pH 7.4)

Procedure:

• Reaction Setup: In a suitable tube, mix the purified POI-HaloTag with the fluorescent HaloTag ligand. A slight molar excess of the ligand is often recommended to ensure complete labeling.

• Incubation: Incubate the reaction at room temperature for 15-30 minutes. The reaction is typically fast and efficient.[3]

• Removal of Excess Ligand: Excess, unreacted ligand can be removed by dialysis, desalting columns, or size-exclusion chromatography.

• Analysis: The extent of labeling can be determined by measuring the absorbance of the protein and the fluorophore or by SDS-PAGE followed by fluorescence scanning of the gel.

Advantages and Limitations

Technology	Advantages	Limitations
5-FAM-LPETGG (Sortase-Mediated)	- Small recognition motif (LPETG). - Enzymatic reaction can be highly specific. - Can be used for N- or C-terminal labeling.[10]	- Reaction reversibility can lead to incomplete labeling.[1] - Generally slower reaction kinetics compared to alternatives.[4] - Requires the presence of a poly-glycine sequence on the target protein. - Sortase A enzyme needs to be produced and purified.
SpyTag/SpyCatcher	- Forms a highly stable and irreversible covalent bond.[5] - Fast reaction kinetics, especially with newer generations.[2][5] - The small SpyTag is less likely to interfere with protein function.[7] - Reaction is spontaneous and does not require an additional enzyme.	- The SpyCatcher protein partner is relatively large (~12.3 kDa), which could potentially affect the function or folding of the fusion protein. - Both components need to be expressed and purified separately.
HaloTag®	- Forms a highly specific and irreversible covalent bond.[8] - Rapid labeling kinetics.[3] - A wide variety of commercially available fluorescent ligands with different spectral properties. - Can be used for both in vitro and in-cell labeling.[11]	- The HaloTag protein itself is relatively large (~33 kDa), which may impact the function of the protein of interest.[7] - Requires the purchase of proprietary ligands.

Conclusion

The choice between 5-FAM-LPETGG with Sortase A, SpyTag/SpyCatcher, and HaloTag® depends on the specific requirements of the experiment. For applications where a small tag is crucial and enzymatic control is desired, sortase-mediated ligation with 5-FAM-LPETGG is a viable option, especially when strategies to drive the reaction to completion are employed. The SpyTag/SpyCatcher system offers the advantage of rapid, irreversible, and enzyme-free covalent bond formation, making it ideal for creating stable protein conjugates. The HaloTag® system provides a user-friendly and versatile platform with a broad selection of fluorescent labels and fast reaction times, though the larger tag size should be a consideration. By carefully weighing the performance characteristics, protocol requirements, and the inherent advantages and limitations of each method, researchers can make an informed decision to best achieve their protein labeling goals.

References

• 1. Efficient Sortase-Mediated Ligation using a Common C-terminal Fusion Tag - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Challenges in the use of sortase and other peptide ligases for site-specific protein modification - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS01148G [pubs.rsc.org]
• 5. SpyCatcher - Wikipedia [en.wikipedia.org]
• 6. Mechanism-Based Strategy for Optimizing HaloTag Protein Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Catching a SPY: Using the SpyCatcher-SpyTag and Related Systems for Labeling and Localizing Bacterial Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. HaloTag-based reporters for sparse labeling and cell tracking - PMC [pmc.ncbi.nlm.nih.gov]
• 9. iscabiochemicals.com [iscabiochemicals.com]
• 10. Challenges in the use of sortase and other peptide ligases for site-specific protein modification - PMC [pmc.ncbi.nlm.nih.gov]
• 11. promega.com [promega.com]

A Comparative Guide to the Photostability of 5-FAM-LPETGG and Alternative Fluorescent Dyes

For researchers engaged in molecular biology, cell biology, and drug development, the choice of a fluorescent dye is critical for the success of imaging and detection experiments. The photostability of a fluorophore, its resistance to photochemical destruction upon exposure to light, is a paramount consideration, particularly for applications requiring long-term or repeated imaging. This guide provides a detailed comparison of the photostability of 5-FAM-LPETGG, a commonly used fluorescent peptide for sortase-mediated labeling, with other popular fluorescent dyes.

5-FAM-LPETGG is a fluorescent probe consisting of the 5-carboxyfluorescein (B1664652) (5-FAM) fluorophore attached to the LPETGG peptide sequence. This peptide is a recognition motif for the enzyme sortase A, enabling the site-specific labeling of proteins.[1][2] While 5-FAM offers the convenience of a well-established green fluorescent dye, its performance in terms of photostability is a key factor to consider when designing experiments.

Quantitative Photostability Comparison

The following table summarizes the relative photostability of 5-FAM (represented by fluorescein (B123965) data) compared to other commonly used fluorescent dyes.

Fluorescent Dye	Class	Relative Photostability	Key Characteristics
5-FAM / Fluorescein	Fluorescein	Low	Prone to rapid photobleaching, pH-sensitive fluorescence.
Alexa Fluor 488	Xanthene (Rhodamine derivative)	High	Significantly more photostable than fluorescein, bright, and pH-insensitive.[3][4][5]
Cyanine (B1664457) Dyes (e.g., Cy3, Cy5)	Cyanine	Moderate to High	Photostability can be influenced by the local environment and specific chemical modifications.[6][7]

Key Findings from Experimental Data:

• In a direct comparison, bovine pulmonary artery endothelial cells labeled with fluorescein phalloidin (B8060827) photobleached to approximately 20% of their initial intensity after 30 seconds of continuous illumination. In contrast, cells labeled with Alexa Fluor® 488 phalloidin showed virtually no change in fluorescence intensity under the same conditions.[8]

• Studies have consistently shown that Alexa Fluor dyes are brighter and more photostable than traditional dyes like FITC.[7][9] The Alexa Fluor family is generally considered to have greater photostability than both FITC and Cy5.[9][10]

Experimental Protocols

To provide a framework for the data presented, this section outlines a general methodology for comparing the photostability of fluorescently labeled proteins.

Protocol 1: Sortase-Mediated Protein Labeling

This protocol describes the site-specific labeling of a target protein with 5-FAM-LPETGG or other dye-labeled peptide probes recognized by sortase A.

Materials:

• Purified target protein with an N-terminal poly-glycine tag (e.g., GGG).

• Purified Sortase A enzyme.

• 5-FAM-LPETGG or alternative dye-labeled LPETGG peptide.

• Sortase reaction buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, pH 7.5).

• Quenching buffer.

Procedure:

• Combine the target protein, 5-FAM-LPETGG (or alternative probe), and Sortase A in the reaction buffer.

• Incubate the reaction mixture at the optimal temperature for the specific Sortase A variant (e.g., 4°C, 25°C, or 37°C).

• Monitor the reaction progress by SDS-PAGE and in-gel fluorescence scanning.

• Once the reaction is complete, purify the labeled protein from the reaction mixture using an appropriate chromatography method (e.g., size-exclusion or affinity chromatography) to remove unreacted probe and the enzyme.

Protocol 2: Photostability Measurement

This protocol details a method for quantifying the photobleaching rate of fluorescently labeled proteins.

Materials:

• Purified protein labeled with 5-FAM or an alternative dye.

• Microscopy-grade glass-bottom dishes or slides.

• Phosphate-buffered saline (PBS) or other suitable imaging buffer.

• A fluorescence microscope equipped with a suitable laser line for excitation (e.g., 488 nm for 5-FAM and Alexa Fluor 488), a high-sensitivity camera, and time-lapse imaging capabilities.

Procedure:

• Immobilize the labeled protein on the surface of the glass-bottom dish.

• Mount the sample on the fluorescence microscope.

• Select a region of interest and acquire an initial image (t=0) using a defined laser power and exposure time.

• Continuously illuminate the sample with the excitation laser at a constant power.

• Acquire a series of images at regular time intervals (e.g., every 5-10 seconds) for a defined duration.

• Analyze the images by measuring the mean fluorescence intensity of the region of interest in each frame.

• Normalize the fluorescence intensity at each time point to the initial intensity at t=0.

• Plot the normalized intensity as a function of time and fit the data to a single or double exponential decay curve to determine the photobleaching half-life.

Mandatory Visualizations

Sortase-Mediated Labeling Workflow

The following diagram illustrates the workflow for site-specific protein labeling using the sortase A enzyme.

Caption: Workflow of sortase-mediated protein labeling.

Photobleaching Comparison

The following diagram illustrates the expected photobleaching behavior of 5-FAM versus a more photostable dye like Alexa Fluor 488.

Caption: Expected photobleaching curves of 5-FAM vs. Alexa Fluor 488.

Conclusion

For researchers requiring high photostability in their fluorescence imaging experiments, 5-FAM-LPETGG, while a useful tool for site-specific labeling, presents a significant drawback due to the inherent photolability of the 5-FAM fluorophore. For applications involving prolonged or repeated imaging, such as time-lapse microscopy or single-molecule tracking, alternative dyes like Alexa Fluor 488 are demonstrably superior. The enhanced photostability of these modern dyes translates to a longer observation window, higher signal-to-noise ratios, and more reliable quantitative data. Therefore, when experimental design permits, the use of a more photostable fluorophore in conjunction with the LPETGG peptide for sortase-mediated labeling is strongly recommended.

References

• 1. Photostability of Cy3 and Cy5-Labeled DNA in the Presence of Metallic Silver Particles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-FAM | AAT Bioquest [aatbio.com]
• 3. chem.uci.edu [chem.uci.edu]
• 4. Fluorescent Dyes for Secondary Antibodies - dianova [dianova.com]
• 5. josephgroup.ucsd.edu [josephgroup.ucsd.edu]
• 6. Cyanine Dyes (Cy2, Cy3, and Cy5) - Jackson ImmunoResearch [jacksonimmuno.com]
• 7. omichem.com [omichem.com]
• 8. Photobleaching comparison of fluorescein phalloidin and Alexa Fluor® 488 phalloidin. | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Preserving Protein Integrity: A Comparative Guide to Validating Protein Function After 5-FAM-LPETGG Labeling

For researchers, scientists, and drug development professionals, the covalent attachment of a fluorescent label to a protein of interest is a powerful tool for visualizing and quantifying biological processes. However, a critical and often overlooked aspect of this workflow is the validation that the labeling process itself has not compromised the protein's native function. This guide provides a comprehensive comparison of 5-FAM-LPETGG labeling, a site-specific method utilizing sortase A, with other common labeling techniques. We present supporting experimental data, detailed protocols for key functional validation assays, and visual workflows to ensure the biological relevance of your findings.

The choice of labeling strategy can significantly impact a protein's structure and, consequently, its function. Non-specific labeling methods, which often target highly abundant residues like lysines or cysteines, can lead to a heterogeneous population of labeled proteins with varying degrees of modification and potential inactivation if the label attaches within a critical functional domain. Site-specific labeling methodologies, such as the sortase-mediated ligation of 5-FAM-LPETGG, offer a more controlled approach, minimizing the risk of functional perturbation.

Comparison of Labeling Methods on Protein Function

The ideal fluorescent label is one that provides a strong and stable signal without interfering with the biological activity of the protein. The following table summarizes quantitative data from various studies, comparing the effects of different labeling strategies on protein function. It is important to note that the impact of a label is context-dependent, varying with the protein, the position of the label, and the specific function being assayed.

Labeling Method	Label	Protein Example	Functional Parameter	Observation
Sortase-Mediated Ligation	5-FAM-LPETGG	Generic Enzyme	Enzyme Kinetics	Minimal to no change in Km and Vmax is generally expected due to site-specific C-terminal or N-terminal labeling away from the active site.
Generic Receptor	Binding Affinity (Kd)	Site-specific placement of the label is designed to avoid interference with ligand binding sites, preserving native affinity.
Maleimide Chemistry	Cy3-Maleimide	Streptavidin	Binding Affinity (Kd)	Kd increased by a factor of 3-4 compared to unlabeled streptavidin, indicating a decrease in binding affinity.[1]
Alexa Fluor 488 C5 Maleimide	Generic Kinase	Catalytic Activity	Labeling of a cysteine near the active site can lead to a significant reduction in kinase activity.
NHS Ester Chemistry	FITC-NHS Ester	Generic Antibody	Antigen Binding	Random labeling of lysine (B10760008) residues can interfere with the antigen-binding site, leading to a heterogeneous population with reduced binding capacity.
Click Chemistry	DBCO-PEG-Fluorophore	Generic Protein	Labeling Efficiency	High efficiency and specificity when an unnatural amino acid is incorporated at a specific site, minimizing functional impact.[2]

Experimental Protocols for Functional Validation

Robust validation of protein function post-labeling is crucial for the accurate interpretation of experimental results. Below are detailed protocols for commonly employed biochemical and cell-based assays.

Biochemical Assays

1. Enzyme Kinetics Assay

This assay is fundamental for validating the function of labeled enzymes by determining their kinetic parameters, the Michaelis constant (Km) and maximum reaction velocity (Vmax).

Protocol:

• Prepare Reagents:

  • Enzyme stock solutions (labeled and unlabeled) of known concentrations.

  • A series of substrate dilutions in the appropriate reaction buffer.

  • Reaction buffer (e.g., Tris-HCl, HEPES) at the optimal pH and temperature for the enzyme.

• Set up the Assay:

  • In a 96-well microplate, add a fixed amount of labeled or unlabeled enzyme to each well.

  • Initiate the reaction by adding the varying concentrations of the substrate to the wells.

• Data Acquisition:

  • Measure the rate of product formation or substrate depletion over time using a spectrophotometer or fluorometer. The detection method will depend on the nature of the substrate and product (e.g., absorbance change, fluorescence increase).

  • Record the initial reaction velocities (v0) at each substrate concentration.

• Data Analysis:

  • Plot the initial velocities against the substrate concentrations.

  • Fit the data to the Michaelis-Menten equation to determine the Km and Vmax for both the labeled and unlabeled enzyme.

  • A significant change in these parameters for the labeled enzyme indicates that the label has interfered with its catalytic activity or substrate binding.

2. Surface Plasmon Resonance (SPR) for Binding Kinetics

SPR is a label-free technique used to measure the binding affinity and kinetics of interactions between a labeled protein and its binding partner in real-time.

Protocol:

• Immobilization of Ligand:

  • Immobilize the unlabeled binding partner (ligand) onto the surface of an SPR sensor chip.

  • Activate a control flow cell with no immobilized ligand to serve as a reference.

• Analyte Injection:

  • Prepare a series of dilutions of the 5-FAM-LPETGG labeled protein (analyte) in running buffer.

  • Inject the analyte solutions over the ligand and reference flow cells at a constant flow rate.

• Data Acquisition:

  • The SPR instrument measures the change in the refractive index at the sensor surface as the analyte binds to the immobilized ligand. This change is proportional to the mass of bound analyte and is recorded in real-time as a sensorgram.

  • After the association phase, inject running buffer to monitor the dissociation of the analyte from the ligand.

• Data Analysis:

  • Subtract the reference flow cell data from the ligand flow cell data to correct for bulk refractive index changes.

  • Fit the association and dissociation curves to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd).

  • Compare the kinetic parameters of the labeled protein to those of the unlabeled protein to assess any impact of the label on the binding interaction.[3][4]

Cell-Based Functional Assays

1. G-Protein Coupled Receptor (GPCR) Signaling Assay

This assay measures the ability of a labeled ligand to activate its cognate GPCR and trigger a downstream signaling cascade, often by measuring the production of a second messenger like cyclic AMP (cAMP) or an increase in intracellular calcium.[5][6]

Protocol:

• Cell Preparation:

  • Culture cells expressing the target GPCR in a 96- or 384-well plate.

• Ligand Stimulation:

  • Treat the cells with varying concentrations of the 5-FAM-LPETGG labeled ligand or the unlabeled ligand. Include a negative control (vehicle only).

• Signal Detection:

  • For cAMP measurement, lyse the cells and use a competitive immunoassay (e.g., HTRF, ELISA) to quantify cAMP levels.

  • For calcium flux, pre-load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM). Measure the change in fluorescence intensity upon ligand stimulation using a fluorescence plate reader or microscope.

• Data Analysis:

  • Plot the response (e.g., cAMP concentration, fluorescence intensity) against the ligand concentration.

  • Calculate the EC50 (half-maximal effective concentration) for both the labeled and unlabeled ligands. A significant shift in the EC50 value indicates that the label has altered the ligand's ability to activate the receptor.

2. Cell Proliferation Assay

This assay is used to determine the effect of a labeled growth factor or cytokine on the proliferation of a specific cell line.[7]

Protocol:

• Cell Seeding:

  • Seed the cells in a 96-well plate at a density that allows for logarithmic growth over the course of the experiment.

• Treatment:

  • After the cells have adhered, replace the medium with a low-serum medium and treat with a serial dilution of the 5-FAM-LPETGG labeled or unlabeled growth factor. Include a positive control (e.g., high serum) and a negative control (low serum only).

• Incubation:

  • Incubate the plates for a period appropriate for the cell line to undergo division (typically 24-72 hours).

• Proliferation Measurement:

  • There are several methods to quantify proliferation:

    • BrdU/EdU Incorporation: Add BrdU or EdU to the culture medium for the final few hours of incubation. These thymidine (B127349) analogs are incorporated into newly synthesized DNA. Detect their incorporation using specific antibodies (for BrdU) or click chemistry (for EdU) coupled to a fluorescent or colorimetric readout.[8]

    • CFSE Staining: Pre-label the cells with Carboxyfluorescein succinimidyl ester (CFSE) before treatment. With each cell division, the fluorescence intensity of the daughter cells is halved. Analyze the fluorescence distribution by flow cytometry.[9]

• Data Analysis:

  • Quantify the signal (e.g., absorbance, fluorescence) for each treatment condition.

  • Plot the proliferation response against the concentration of the labeled and unlabeled growth factor to compare their mitogenic activity.

Visualizing the Workflow and Concepts

To further clarify the processes involved in protein labeling and functional validation, the following diagrams have been generated using the DOT language.

Caption: Workflow for 5-FAM-LPETGG labeling and subsequent functional validation.

Caption: A generic GPCR signaling pathway for functional validation assays.

Caption: Decision tree for selecting an appropriate functional validation assay.

References

• 1. Effect of Fluorescently Labeling Protein Probes on Kinetics of Protein-Ligand Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chinesechemsoc.org [chinesechemsoc.org]
• 3. How does fluorescent labeling affect the binding kinetics of proteins with intact cells? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. How does fluorescent labeling affect the binding kinetics of proteins with intact cells? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Measuring G-protein-coupled Receptor Signaling via Radio-labeled GTP Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluating functional ligand-GPCR interactions in cell-based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biocompare.com [biocompare.com]
• 8. Cell proliferation assay | GENOM BIO | GENOM Life & Health Holdings Group Co., Ltd.-GENOM BIO [en.genomcell.com]
• 9. mucosalimmunology.ch [mucosalimmunology.ch]

A Comparative Guide to Fluorescent Protein Labeling for SDS-PAGE Analysis: 5-FAM-LPETGG and Alternatives

For researchers, scientists, and drug development professionals seeking to visualize and quantify proteins via SDS-PAGE, the choice of fluorescent labeling strategy is critical. This guide provides an objective comparison of the sortase-mediated 5-FAM-LPETGG labeling method with two prominent alternatives: maleimide-based and click chemistry-based labeling. We present a summary of their performance characteristics, detailed experimental protocols, and visual workflows to aid in selecting the most suitable technique for your research needs.

Performance Comparison of Protein Labeling Methods

The selection of a protein labeling strategy depends on various factors, including the desired site of labeling, the properties of the target protein, and the required labeling efficiency and specificity. Below is a comparative summary of the key characteristics of sortase-mediated ligation using 5-FAM-LPETGG, maleimide-based labeling, and click chemistry.

Feature	Sortase-Mediated (5-FAM-LPETGG)	Maleimide-Based Labeling	Click Chemistry-Based Labeling
Specificity	High (site-specific at N- or C-terminus)	Moderate (targets cysteine residues)	High (bio-orthogonal reaction)
Labeling Site	N-terminus (requires N-terminal glycine (B1666218)/s) or C-terminus (requires LPXTG tag)	Surface-exposed cysteine residues	Site-specifically incorporated non-canonical amino acid or enzymatic tagging site
Protein Engineering	Required (addition of sortase recognition motif)	May be required (introduction of cysteine at a specific site)	Required (incorporation of azide (B81097) or alkyne functionality)
Reaction Conditions	Mild (physiological pH and temperature)	Mild (physiological pH)	Mild (biocompatible)
Reagents	Sortase enzyme, 5-FAM-LPETGG peptide, target protein with tag	Maleimide-functionalized fluorescent dye, target protein with cysteine(s)	Azide or alkyne functionalized protein, corresponding fluorescent probe, copper catalyst (for CuAAC)
Efficiency	Generally high, but can be limited by enzyme kinetics and reaction equilibrium.[1]	High, dependent on cysteine accessibility and reagent concentration.	Very high and fast, often referred to as a "click" reaction.[2]
Versatility	Broad range of proteins can be labeled; various probes can be attached to the LPETGG peptide.	Limited to proteins with accessible cysteines; a wide variety of maleimide (B117702) dyes are available.	Highly versatile; a wide array of azide and alkyne probes are commercially available.
Key Advantage	Precise control over labeling location at the protein termini.[3][4]	Simple and direct labeling of existing or engineered cysteines.	High efficiency and bio-orthogonality, minimizing off-target reactions.[2]
Key Disadvantage	Requires protein engineering and enzymatic reaction optimization. The inherent reversibility of the ligation can be a limitation.[1]	Can lead to heterogeneous labeling if multiple cysteines are present; potential for off-target reaction with other nucleophiles at high pH.	Requires incorporation of a bio-orthogonal handle, which can be complex. The copper catalyst in CuAAC can be toxic to cells.

Experimental Workflows and Signaling Pathways

Visualizing the experimental process is crucial for understanding and implementing these labeling techniques. The following diagrams, generated using the DOT language, illustrate the workflows for each method.

Sortase-Mediated Labeling with 5-FAM-LPETGG

Sortase-mediated labeling workflow.

Maleimide-Based Protein Labeling

Maleimide-based labeling workflow.

Click Chemistry-Based Protein Labeling

Click chemistry labeling workflow.

Detailed Experimental Protocols

Protocol 1: Sortase-Mediated Labeling with 5-FAM-LPETGG

This protocol is adapted for the C-terminal labeling of a target protein containing a C-terminal LPETG motif with a fluorescent probe having an N-terminal oligoglycine.

Materials:

• Purified target protein with a C-terminal LPXTG motif.

• Purified Sortase A enzyme (e.g., pentamutant or heptamutant for improved activity).[4]

• 5-FAM-GGG peptide probe.

• Sortase reaction buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, pH 7.5).

• Quenching solution (e.g., EDTA for Ca²⁺-dependent sortases).

• SDS-PAGE loading buffer.

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the target protein (final concentration ~50 µM), 5-FAM-GGG probe (final concentration ~250 µM), and Sortase A (final concentration ~5-10 µM) in the sortase reaction buffer.[4] The excess of the glycine probe helps to drive the reaction towards ligation.

• Incubation: Incubate the reaction mixture at room temperature or 37°C for 1-4 hours. The optimal time and temperature may need to be determined empirically for each specific protein.

• Quenching (Optional): If using a Ca²⁺-dependent sortase, the reaction can be stopped by adding EDTA to a final concentration of 20 mM.

• SDS-PAGE Analysis: Mix an aliquot of the reaction mixture with SDS-PAGE loading buffer.

• Electrophoresis: Load the sample onto a polyacrylamide gel and perform electrophoresis under standard conditions.

• Visualization: Visualize the fluorescently labeled protein directly in the gel using a fluorescence imager with appropriate excitation and emission filters for 5-FAM (e.g., ~495 nm excitation and ~520 nm emission). A Coomassie stain can be performed afterward to visualize all proteins.

Protocol 2: Maleimide-Based Labeling with FAM-Maleimide

This protocol describes the labeling of a protein with accessible cysteine residues.

Materials:

• Purified protein containing at least one accessible cysteine residue.

• FAM-maleimide.

• Reaction buffer (e.g., PBS, pH 7.2-7.5).

• Reducing agent (e.g., TCEP or DTT) if disulfide bonds need to be reduced.

• Desalting column or dialysis cassette to remove excess dye.

• SDS-PAGE loading buffer.

Procedure:

• Protein Preparation: Dissolve the protein in the reaction buffer to a concentration of 1-5 mg/mL. If necessary, reduce disulfide bonds by incubating with a 10-fold molar excess of TCEP for 30 minutes at room temperature.

• Dye Preparation: Dissolve the FAM-maleimide in DMSO or DMF to prepare a 10 mM stock solution.

• Labeling Reaction: Add a 10- to 20-fold molar excess of the FAM-maleimide stock solution to the protein solution.[5] Incubate for 1-2 hours at room temperature or overnight at 4°C, protected from light.

• Purification: Remove the unreacted dye using a desalting column or by dialysis against the reaction buffer.

• SDS-PAGE Analysis: Mix an aliquot of the labeled and purified protein with SDS-PAGE loading buffer.

• Electrophoresis and Visualization: Perform SDS-PAGE and visualize the fluorescent protein as described in Protocol 1.

Protocol 3: Click Chemistry-Based Labeling with FAM-Alkyne

This protocol is for a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. It assumes the protein has been engineered to contain an azide group.

Materials:

• Purified protein containing an azide group.

• FAM-alkyne.

• Copper(II) sulfate (B86663) (CuSO₄).

• Reducing agent (e.g., sodium ascorbate).

• Copper ligand (e.g., THPTA or BTTAA).

• Reaction buffer (e.g., PBS, pH 7.4).

• Desalting column or dialysis cassette.

• SDS-PAGE loading buffer.

Procedure:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of FAM-alkyne in DMSO.

  • Prepare a 50 mM stock solution of CuSO₄ in water.

  • Prepare a 250 mM stock solution of sodium ascorbate (B8700270) in water (freshly made).

  • Prepare a 50 mM stock solution of the copper ligand in water or DMSO.

• Reaction Setup: In a microcentrifuge tube, add the azide-containing protein (final concentration ~10-50 µM) to the reaction buffer.

• Click Reaction: Add the reagents in the following order, vortexing gently after each addition: FAM-alkyne (to a final concentration of 100-200 µM), copper ligand (to a final concentration of 500 µM), CuSO₄ (to a final concentration of 50 µM), and finally sodium ascorbate (to a final concentration of 5 mM).

• Incubation: Incubate the reaction for 1 hour at room temperature, protected from light.

• Purification: Remove excess reagents and catalyst using a desalting column or dialysis.

• SDS-PAGE Analysis and Visualization: Prepare the sample for SDS-PAGE and visualize the labeled protein as described in the previous protocols.

Conclusion

The choice between sortase-mediated labeling with 5-FAM-LPETGG and alternative methods like maleimide or click chemistry depends heavily on the specific experimental goals and the nature of the target protein. Sortase-mediated ligation offers unparalleled specificity for terminal labeling, making it ideal for applications where precise control over the modification site is paramount. Maleimide chemistry provides a straightforward method for labeling cysteine residues, though it may lack site-specificity in proteins with multiple cysteines. Click chemistry stands out for its high efficiency and bio-orthogonality, offering a robust and versatile labeling solution, particularly when combined with techniques for site-specific incorporation of non-canonical amino acids. By understanding the principles, advantages, and protocols of each method, researchers can make an informed decision to best achieve their protein analysis objectives.

References

• 1. Efficient Sortase-Mediated Ligation using a Common C-terminal Fusion Tag - PMC [pmc.ncbi.nlm.nih.gov]
• 2. interchim.fr [interchim.fr]
• 3. Sortase-mediated labeling: Expanding frontiers in site-specific protein functionalization opens new research avenues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biotium.com [biotium.com]

Comparative Analysis of Sortase A Mutants for Enhanced 5-Fam-LPETGG Ligation

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selecting Optimized Sortase A Variants for Fluorescent Labeling

Sortase A (SrtA), a transpeptidase from Staphylococcus aureus, has become an indispensable tool for site-specific protein modification, enabling the conjugation of a wide array of molecules, including fluorescent probes like 5-carboxyfluorescein (B1664652) (5-Fam). The wild-type enzyme, however, exhibits relatively slow kinetics, prompting the development of numerous mutants with enhanced catalytic activity. This guide provides a comparative analysis of several key Sortase A mutants, focusing on their efficacy with the fluorescently labeled substrate 5-Fam-LPETGG, to aid researchers in selecting the optimal variant for their experimental needs.

Performance Comparison of Sortase A Mutants

The catalytic efficiency of Sortase A is a critical factor for achieving high yields in protein ligation reactions, especially when working with precious or sensitive reagents. Directed evolution and rational design have produced a portfolio of SrtA variants with significantly improved performance over the wild-type enzyme. The following table summarizes the reported catalytic enhancements of several notable mutants. It is important to note that while the specific substrate used for kinetic analysis may vary between studies, the data provides a valuable benchmark for comparing their relative activities.

SrtA Variant	Key Mutations	Reported Improvement in Catalytic Efficiency (kcat/Km)	Notes
4.3 Mutant	P94S, D160N, D165A	~15-fold increase compared to wild-type	Enhanced recognition of the LPETG motif.[1]
Evolved SrtA (R8)	P94R/S, D160N, D165A, K196T	Up to 140-fold increase compared to wild-type	Achieved through yeast display-based directed evolution.[1]
5M SrtA	P94R, D160N, D165A, K190E, K196T	-	A commonly used enhanced variant.
D124G Mutant	D124G (in 5M background)	3-fold improvement over 5M SrtA	Showed a 1.6-fold increase in kcat and a 1.8-fold decrease in Km.[2][3]
Mutants with Tyr187 & Glu189 mutations	Y187, E189 (in 5M background)	1.1 to 4.6-fold improvement over 5M SrtA	These mutations are located in the β7/β8 loop.[2][3]
7X SrtA	Combination of mutations including those in 5M	Calcium-independent activity and enhanced efficiency	Ideal for in vivo and cell-surface labeling under physiological conditions.[3][4]

Experimental Protocols

Successful sortase-mediated ligation relies on robust and reproducible experimental procedures. Below are detailed methodologies for key steps in the process, synthesized from established protocols.[2][3][5][6]

Expression and Purification of Sortase A Mutants

Sortase A variants are typically expressed in E. coli as His-tagged fusion proteins for straightforward purification.

• Expression:

  • Transform E. coli (e.g., BL21(DE3) strain) with a plasmid encoding the desired His-tagged Sortase A mutant.

  • Grow the culture in LB medium containing the appropriate antibiotic at 37°C with shaking until the OD600 reaches ~0.6.

  • Induce protein expression by adding IPTG to a final concentration of 1 mM and continue to culture overnight at 30°C.

  • Harvest the cells by centrifugation.

• Purification:

  • Resuspend the cell pellet in a lysis buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 8.0) and lyse the cells by sonication or high-pressure homogenization.

  • Clarify the lysate by centrifugation.

  • Load the supernatant onto a Ni-NTA agarose (B213101) resin column pre-equilibrated with wash buffer (lysis buffer with a low concentration of imidazole (B134444), e.g., 20 mM).

  • Wash the column extensively with wash buffer to remove non-specifically bound proteins.

  • Elute the His-tagged Sortase A using an elution buffer containing a high concentration of imidazole (e.g., 250-500 mM).

  • Perform buffer exchange into a storage buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.5) using dialysis or a desalting column.

  • Assess protein purity by SDS-PAGE and determine the concentration using a spectrophotometer.

In Vitro Sortase-Mediated Ligation with 5-Fam-LPETGG

This protocol describes a typical reaction for labeling a protein containing an N-terminal oligoglycine (Gly)n tag with the fluorescent peptide 5-Fam-LPETGG.

• Reaction Setup:

  • In a microcentrifuge tube, combine the following components in a final reaction buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl2, pH 7.5):

    • (Gly)n-tagged protein of interest (e.g., 10-50 µM)

    • 5-Fam-LPETGG (e.g., 100-500 µM)

    • Purified Sortase A mutant (e.g., 1-10 µM)

  • The final reaction volume can be scaled as needed.

  • Incubate the reaction mixture at a specified temperature (e.g., 4°C, room temperature, or 37°C) for a duration ranging from 1 to 12 hours. The optimal time and temperature will depend on the specific Sortase A mutant and the substrates.

• Monitoring and Analysis:

  • The progress of the reaction can be monitored by taking aliquots at different time points and analyzing them by SDS-PAGE.

  • The fluorescently labeled product can be visualized by Coomassie blue staining of the gel, followed by fluorescence imaging using an appropriate filter for 5-Fam.

  • The yield of the ligation product can be quantified by densitometry of the protein bands on the SDS-PAGE gel or by HPLC analysis.

Visualizing the Workflow

To better illustrate the experimental process, the following diagrams outline the key steps and relationships.

Caption: Experimental workflow for 5-Fam-LPETGG labeling.

Caption: Mechanism of Sortase A-mediated ligation.

References

• 1. A general strategy for the evolution of bond-forming enzymes using yeast display - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Generation of Ca2+-independent sortase A mutants with enhanced activity for protein and cell surface labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Generation of Ca2+-independent sortase A mutants with enhanced activity for protein and cell surface labeling | PLOS One [journals.plos.org]
• 4. dash.harvard.edu [dash.harvard.edu]
• 5. Efficient Sortase-Mediated Ligation using a Common C-terminal Fusion Tag - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]

Assessing Steric Hindrance of 5-FAM-LPETGG on Protein Interactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The site-specific labeling of proteins is a cornerstone of modern biological research, enabling the study of protein function, localization, and interactions. The sortase-mediated ligation of peptides, such as 5-FAM-LPETGG, offers a precise method for conjugating probes to a protein of interest. However, the addition of any extrinsic molecule, including a fluorophore like 5-Carboxyfluorescein (5-FAM), has the potential to introduce steric hindrance, which can alter the protein's natural interactions. This guide provides a comparative analysis of 5-FAM-LPETGG, discusses alternative labeling strategies, and details experimental protocols to quantitatively assess the impact of such modifications on protein-protein interactions.

The Impact of Fluorescent Labeling on Protein Interactions

Fluorescent labeling is an invaluable tool, but the introduction of a fluorescent dye can perturb the system under investigation. The size, charge, and hydrophobicity of the dye can lead to steric clashes or non-specific interactions, potentially altering the binding affinity and kinetics of protein-protein interactions. For instance, studies have shown that fluorescent labeling can significantly influence the binding behavior of proteins, with the charge of the label playing a sensitive role in these alterations.[1] Therefore, it is crucial to characterize the effect of the chosen label to ensure that the experimental data accurately reflects the native biological process.

Comparison of Fluorescent Probes for Protein Labeling

The choice of a fluorescent probe should be guided by its photophysical properties and its potential for steric interference. While 5-FAM is a widely used green fluorescent dye, a variety of alternatives with different characteristics are available.

Property	5-FAM (Fluorescein)	Alexa Fluor 488	DyLight 488	ATTO 488
Excitation (nm)	~494	~495	~493	~501
Emission (nm)	~521	~519	~528	~523
Quantum Yield	~0.93	~0.92	~0.90	~0.80
Photostability	Moderate	High	High	High
pH Sensitivity	High (pKa ~6.4)	Low	Low	Low
Molecular Weight (Da)	376.32	~643	~1011	~793
Charge	-2	-2	-2	0
Key Advantage	Cost-effective	Bright and photostable	High fluorescence output	Excellent photostability
Potential Drawback	pH sensitivity, photobleaching	Higher cost	Larger size

Note: The properties listed above are for the free dyes and may vary slightly when conjugated to a peptide or protein. It is important to consider that even dyes with similar spectral properties can have different impacts on protein interactions due to variations in their chemical structure, size, and charge.

Experimental Protocols for Assessing Steric Hindrance

To quantitatively evaluate the steric hindrance of 5-FAM-LPETGG or any other labeled peptide, it is essential to compare the binding kinetics of the labeled protein against its unlabeled counterpart. The following biophysical techniques are well-suited for this purpose.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures the real-time binding of an analyte to a ligand immobilized on a sensor surface.[2][3] By comparing the binding sensorgrams of the labeled and unlabeled protein, one can determine changes in the association rate constant (k_a), dissociation rate constant (k_d), and the equilibrium dissociation constant (K_D).

Experimental Protocol:

• Immobilization: Covalently immobilize the unlabeled binding partner (ligand) onto a sensor chip (e.g., CM5 chip) using standard amine coupling chemistry.

• Analyte Preparation: Prepare a dilution series of both the unlabeled protein (analyte) and the 5-FAM-LPETGG labeled protein in a suitable running buffer (e.g., HBS-EP+).

• Binding Analysis: Inject the different concentrations of the unlabeled and labeled analytes over the sensor surface and record the binding responses.

• Regeneration: After each binding cycle, regenerate the sensor surface using a suitable regeneration solution to remove the bound analyte.

• Data Analysis: Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the kinetic parameters (k_a, k_d, and K_D) for both the labeled and unlabeled protein.

• Comparison: Compare the kinetic parameters obtained for the labeled and unlabeled protein. A significant change in K_D (e.g., >2-fold) suggests that the fluorescent label is causing steric hindrance.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (K_D), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.[4][5][6][7][8] A key advantage of ITC is that it is a solution-based, label-free technique. To assess steric hindrance, one would compare the thermodynamic parameters of the interaction with the labeled versus the unlabeled protein.

Experimental Protocol:

• Sample Preparation: Dialyze both binding partners (the protein to be labeled and its interacting partner) into the same buffer to minimize buffer mismatch artifacts. Prepare a solution of the unlabeled protein and another of the 5-FAM-LPETGG labeled protein.

• ITC Experiment (Unlabeled): Fill the ITC syringe with the unlabeled protein and the sample cell with its binding partner. Perform a series of injections and record the heat changes.

• ITC Experiment (Labeled): Repeat the experiment using the 5-FAM-LPETGG labeled protein in the syringe.

• Control Experiments: Perform control titrations by injecting the protein into the buffer alone to account for the heat of dilution.

• Data Analysis: Integrate the heat signals and fit the data to a suitable binding model to determine the thermodynamic parameters (K_D, n, ΔH, and ΔS) for both the labeled and unlabeled interactions.

• Comparison: A significant difference in the K_D and other thermodynamic parameters between the labeled and unlabeled experiments indicates an effect of the label on the interaction.

Fluorescence Polarization (FP)

FP is a solution-based technique that measures the change in the polarization of emitted light from a fluorescently labeled molecule upon binding to a larger partner.[9][10][11][12][13] This method is particularly useful when the labeled molecule is small (like a peptide) and the binding partner is a larger protein.

Experimental Protocol:

• Tracer Preparation: Prepare a solution of the 5-FAM-LPETGG peptide (the tracer) at a fixed, low concentration.

• Protein Titration: Prepare a serial dilution of the unlabeled protein partner.

• Binding Assay: Mix the tracer with each concentration of the protein and measure the fluorescence polarization after an incubation period to reach equilibrium.

• Competition Assay (to validate the interaction): To confirm that the observed change in polarization is due to specific binding, perform a competition experiment by adding an excess of the unlabeled LPETGG peptide.

• Data Analysis: Plot the fluorescence polarization values as a function of the protein concentration and fit the data to a sigmoidal binding curve to determine the K_D.

• Comparison with Unlabeled System: To assess steric hindrance, the K_D value obtained from the FP assay (which uses the labeled peptide) can be compared to the K_D value determined for the interaction of the unlabeled peptide with the protein using a label-free method like ITC or SPR. A significant discrepancy would suggest that the 5-FAM label is interfering with the binding.

Visualizing the Concepts

To better illustrate the principles and workflows discussed, the following diagrams are provided.

Caption: Sortase A-mediated ligation of 5-FAM-LPETGG to a protein.

Caption: Workflow for assessing steric hindrance of fluorescent labels.

Caption: Impact of steric hindrance on a signaling pathway.

Conclusion

The site-specific labeling of proteins with 5-FAM-LPETGG via sortase-mediated ligation is a powerful technique. However, the potential for the 5-FAM moiety to introduce steric hindrance necessitates careful validation. By employing rigorous biophysical methods such as SPR, ITC, and FP to compare the binding characteristics of labeled and unlabeled proteins, researchers can confidently assess the impact of the fluorescent tag. When significant steric hindrance is detected, considering alternative fluorescent probes with different physicochemical properties is a prudent step to ensure the biological relevance of the experimental findings. This guide provides the framework and methodologies for making informed decisions in the selection and validation of fluorescently labeled proteins for the study of protein-protein interactions.

References

• 1. mdpi.com [mdpi.com]
• 2. Analysis of Protein Interactions by Surface Plasmon Resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protein-Protein Interactions: Surface Plasmon Resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isothermal titration calorimetry of protein-protein interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. files-profile.medicine.yale.edu [files-profile.medicine.yale.edu]
• 6. tainstruments.com [tainstruments.com]
• 7. Isothermal Titration Calorimetry | Biomolecular Interactions Facility | The Huck Institutes (en-US) [huck.psu.edu]
• 8. news-medical.net [news-medical.net]
• 9. Fluorescence polarization assay to quantify protein-protein interactions in an HTS format - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. bmglabtech.com [bmglabtech.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Establishing and optimizing a fluorescence polarization assay [moleculardevices.com]

A Researcher's Guide: 5-Fam-lpetgg vs. Alternative Green Fluorescent Probes for Sortagging

In the realm of site-specific protein labeling, sortase-mediated ligation, or "sortagging," has emerged as a powerful and versatile tool. This enzymatic method offers precise control over the location of modification, enabling the attachment of various molecules, including fluorescent probes, to a protein of interest. For researchers utilizing green fluorescence, the choice of the fluorescent probe conjugated to the sortase recognition motif (e.g., LPETGG) is a critical determinant of experimental success. This guide provides an objective comparison of 5-Fam-lpetgg, a commonly used green fluorescent probe for sortagging, with other commercially available alternatives.

Performance Comparison of Green Fluorescent Probes

The ideal fluorescent probe for sortagging should not only be a good substrate for the sortase enzyme but also possess favorable photophysical properties. While direct comparative studies on the sortagging efficiency of different fluorescently labeled LPETGG peptides are limited in publicly available literature, a comparison of the fluorescent dyes themselves provides valuable insights for probe selection. The following table summarizes the key properties of 5-carboxyfluorescein (B1664652) (5-FAM), fluorescein (B123965) isothiocyanate (FITC), and Oregon Green, three common green fluorescent dyes used in bioconjugation.

Property	5-FAM (in 5-Fam-lpetgg)	FITC	Oregon Green 488
Excitation Max (nm)	~492[1]	~494	~496
Emission Max (nm)	~518[1]	~521	~524
Quantum Yield	~0.83	Variable, often lower than 5-FAM	~0.91
Photostability	Moderate	Moderate, prone to photobleaching	High
pH Sensitivity	Sensitive to acidic pH	Sensitive to acidic pH	Less sensitive in physiological pH range
Brightness	High	High	Very High

Key Insights:

• Brightness and Quantum Yield: Oregon Green 488 exhibits a higher quantum yield compared to 5-FAM, suggesting it can provide a brighter signal under similar conditions.

• Photostability: A significant advantage of Oregon Green is its superior photostability compared to fluorescein-based dyes like 5-FAM and FITC. This makes it more suitable for applications requiring prolonged or intense light exposure, such as time-lapse imaging.

• pH Sensitivity: Both 5-FAM and FITC are known to be sensitive to acidic environments, which can lead to signal quenching. Oregon Green is less affected by pH changes within the physiological range, offering more stable fluorescence in various cellular compartments.

While these photophysical properties are crucial, the ultimate performance in a sortagging experiment also depends on the efficiency of the enzymatic ligation. The choice of fluorophore can potentially influence the accessibility of the LPETGG motif to the sortase active site. However, without direct comparative experimental data on sortagging reaction kinetics and yields for these specific probes, researchers are encouraged to consider the photophysical properties as a primary guide for selection, with the understanding that empirical optimization for their specific protein of interest may be necessary.

Experimental Protocols

The following is a general protocol for N-terminal labeling of a protein with a fluorescently labeled LPETGG probe using sortase A. This protocol should be optimized for each specific protein and probe combination.

Materials:

• Purified protein with an N-terminal triglycine (B1329560) (GGG) motif.

• 5-Fam-lpetgg or other green fluorescent LPETGG probe.

• Purified Sortase A (e.g., pentamutant for higher activity).

• Sortase reaction buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, pH 7.5).

• Quenching buffer (e.g., SDS-PAGE loading buffer).

• Equipment for protein analysis (SDS-PAGE, fluorescence scanner).

Protocol:

• Reaction Setup: In a microcentrifuge tube, combine the following components to the desired final volume:

  • GGG-Protein to a final concentration of 10-50 µM.

  • Fluorescent LPETGG probe to a final concentration of 100-500 µM (a molar excess is typically used).

  • Sortase A to a final concentration of 1-10 µM.

  • Add sortase reaction buffer to the final volume.

• Incubation: Incubate the reaction mixture at room temperature or 37°C for 1-4 hours. The optimal time and temperature should be determined empirically.

• Monitoring the Reaction: To monitor the progress of the reaction, take aliquots at different time points (e.g., 0, 30, 60, 120, and 240 minutes). Quench the reaction by adding an equal volume of quenching buffer and analyze by SDS-PAGE.

• Analysis:

  • Visualize the gel using a fluorescence scanner to detect the labeled protein. The labeled protein will appear as a fluorescent band at a slightly higher molecular weight than the unlabeled protein.

  • Stain the gel with a protein stain (e.g., Coomassie Blue) to visualize all protein bands and assess the labeling efficiency by comparing the intensity of the labeled and unlabeled protein bands.

• Purification (Optional): If necessary, the labeled protein can be purified from the reaction mixture to remove excess probe and unlabeled protein using methods such as size-exclusion chromatography or affinity chromatography (if the protein has an affinity tag).

Visualizing the Process

To better understand the sortagging workflow and the key components involved, the following diagrams have been generated.

Caption: A schematic overview of the sortase-mediated ligation (sortagging) workflow.

Caption: Key structural and property differences between 5-FAM and Oregon Green fluorophores.

References

• 1. caymanchem.com [caymanchem.com]

Sortagging vs. Click Chemistry: A Head-to-Head Comparison for Bioconjugation

For researchers, scientists, and drug development professionals, the precise and efficient modification of biomolecules is paramount. Two powerful techniques, sortagging and click chemistry, have emerged as leading methods for site-specific bioconjugation. This guide provides an objective, data-driven comparison of their performance, supported by experimental protocols and visualizations to aid in selecting the optimal strategy for your research needs.

This comparison guide delves into the mechanisms, quantitative performance, and experimental considerations of both sortagging and click chemistry, offering a comprehensive overview for informed decision-making in protein labeling, drug targeting, and other bioconjugation applications.

At a Glance: Key Differences

Feature	Sortagging	Click Chemistry
Reaction Type	Enzymatic Ligation	Chemical Ligation
Key Reagents	Sortase Enzyme, LPXTG motif, (oligo)Glycine nucleophile	Azide (B81097) and Alkyne functional groups, Copper(I) catalyst (CuAAC) or Strained cyclooctyne (B158145) (SPAAC)
Specificity	High, determined by enzyme-substrate recognition	High, due to bio-orthogonal nature of reactants
Reaction Conditions	Physiological (aqueous buffer, room temp/37°C)	Mild, aqueous conditions; SPAAC is catalyst-free
Reaction Speed	Slower, can take hours to reach high yield[1]	Generally faster, from minutes to a few hours[2]
Reversibility	Reversible, can be a limitation[3][4]	Irreversible
Residue Requirement	Requires specific terminal recognition sequences (LPXTG, poly-Glycine)[5]	Requires incorporation of azide or alkyne groups

Mechanism of Action

Sortagging: Enzymatic Precision

Sortagging utilizes the transpeptidase activity of the bacterial enzyme Sortase A (SrtA).[6] SrtA recognizes a specific pentapeptide motif, most commonly LPXTG (where X can be any amino acid), at the C-terminus of a target protein.[5] The enzyme cleaves the peptide bond between the threonine and glycine (B1666218) residues, forming a covalent acyl-enzyme intermediate. This intermediate is then resolved by a nucleophilic attack from an N-terminal oligoglycine (Gly)n motif on a second molecule, resulting in the formation of a new peptide bond.[5]

Sortagging reaction mechanism.

Click Chemistry: Bio-orthogonal Power

Click chemistry refers to a class of reactions that are rapid, specific, and high-yielding.[7] For bioconjugation, the most prominent examples are the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[8]

• CuAAC: This reaction involves the formation of a stable triazole ring from an azide and a terminal alkyne, catalyzed by a copper(I) source.[9][10] While highly efficient, the potential cytotoxicity of copper can be a concern for in vivo applications.[11]

• SPAAC: To circumvent the need for a metal catalyst, SPAAC utilizes a strained cyclooctyne which reacts readily with an azide.[12][] The relief of ring strain provides the driving force for this bio-orthogonal reaction, making it ideal for live-cell labeling.[12][]

Mechanisms of CuAAC and SPAAC click chemistry.

Quantitative Performance Comparison

Table 1: Reaction Kinetics and Yield

Parameter	Sortagging	CuAAC (Chelation-Assisted)	SPAAC
Typical Reaction Time	6 - 24 hours to reach high yield[1]	30 - 60 minutes for >70% yield on cells; <5 min for completion in vitro[2]	Varies with cyclooctyne (minutes to hours)
Reported Yield	~50% in 6h, up to 90% in 24h[1]	>70%[2]	High, often near-quantitative
Second-order Rate Constant (k)	Generally lower (enzyme kinetics)	~102 - 103 M-1s-1	~10-3 - 1 M-1s-1 (highly dependent on cyclooctyne structure)[12]
Reagent Concentration	Micromolar concentrations of protein and sortase[14]	Micromolar concentrations of reactants and catalyst[2]	Micromolar concentrations of reactants

Table 2: Second-Order Rate Constants for SPAAC with Benzyl Azide

Cyclooctyne	k (M-1s-1) in Acetonitrile/Water	k (M-1s-1) in Methanol
OCT	2.4 x 10-3	3.0 x 10-3
ALO	4.2 x 10-3	5.0 x 10-3
DIFO	4.2 x 10-2	7.6 x 10-2
BCN	3.2 x 10-1	6.7 x 10-1
Data adapted from relevant literature. Rate constants are highly dependent on the specific reactants and solvent conditions.

Experimental Protocols

General Workflow for Protein Labeling

General experimental workflows.

Detailed Methodologies

Sortase-Mediated Labeling of a Purified Protein

• Protein and Probe Preparation:

  • Express and purify the target protein containing a C-terminal LPXTG motif.

  • Synthesize or obtain a probe (e.g., fluorophore, biotin) conjugated to an N-terminal oligoglycine (typically GGG).

• Ligation Reaction:

  • Prepare a reaction mixture in a suitable buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, pH 7.5).

  • Combine the LPXTG-tagged protein (e.g., 10-50 µM), the (Gly)n-probe (e.g., 0.5-1 mM), and purified Sortase A (e.g., 20-150 µM).[14]

  • Incubate the reaction at room temperature or 37°C for 1 to 5 hours, taking aliquots at different time points to monitor progress.[14]

• Analysis and Purification:

  • Analyze the reaction products by SDS-PAGE followed by Coomassie staining or in-gel fluorescence imaging.

  • Purify the labeled protein from unreacted components and the sortase enzyme using affinity chromatography (e.g., if the protein or sortase has a His-tag) or size-exclusion chromatography.

Click Chemistry (SPAAC) Labeling on Live Cells

• Metabolic Labeling:

  • Culture mammalian cells in a medium supplemented with an azide-modified monosaccharide (e.g., peracetylated N-azidoacetylmannosamine, Ac4ManNAz) for 2-3 days. This incorporates azido (B1232118) groups onto cell surface glycans.

• Labeling Reaction:

  • Wash the cells to remove unincorporated azido-sugar.

  • Incubate the cells with a strained alkyne-conjugated probe (e.g., a cyclooctyne-fluorophore) in a serum-free medium for 1-2 hours at 37°C.

• Analysis:

  • Wash the cells to remove the unreacted probe.

  • Analyze the labeled cells by flow cytometry or fluorescence microscopy.

Strengths and Limitations

Sortagging

• Strengths:

  • High specificity due to enzymatic recognition.[15]

  • Forms a native peptide bond.

  • Works well in complex biological milieu.

• Limitations:

  • The reaction is reversible, which can limit yields unless strategies are employed to drive the reaction forward.[4]

  • Requires the genetic introduction of recognition motifs at the protein termini, which may not always be feasible.[5]

  • Slower reaction kinetics compared to click chemistry.[1]

  • The sortase enzyme itself needs to be produced and purified.

Click Chemistry

• Strengths:

  • Extremely fast and high-yielding reactions.[2][7]

  • Bio-orthogonal nature prevents side reactions with native biomolecules.[16]

  • Irreversible reaction.

  • SPAAC is catalyst-free, making it highly biocompatible for in vivo studies.[12][]

• Limitations:

  • Requires the introduction of non-native azide or alkyne functional groups into the biomolecule, which can sometimes be challenging.

  • CuAAC requires a copper catalyst that can be toxic to cells, although newer ligands can mitigate this.[11]

  • The resulting triazole linkage is a non-native chemical bond.

Conclusion

Both sortagging and click chemistry are powerful and versatile tools for site-specific bioconjugation. The choice between them depends heavily on the specific application, the nature of the biomolecule to be modified, and the experimental context.

• Choose sortagging when the formation of a native peptide bond is critical and when the introduction of terminal recognition sequences is straightforward. It is particularly well-suited for creating protein-protein fusions and for applications where enzymatic specificity is paramount.

• Choose click chemistry for applications requiring very rapid and high-yielding conjugations. SPAAC is the method of choice for live-cell and in vivo labeling due to its catalyst-free nature and excellent bio-orthogonality. CuAAC remains a highly efficient option for in vitro conjugations where copper toxicity is not a concern.

Recent advances have also demonstrated the power of combining both techniques, using sortagging to site-specifically introduce a click chemistry handle onto a protein, which is then reacted in a subsequent click reaction.[17][18] This hybrid approach leverages the enzymatic specificity of sortagging and the rapid, bio-orthogonal nature of click chemistry, opening up new possibilities for complex bioconjugate synthesis.

References

• 1. biophys.w3.kanazawa-u.ac.jp [biophys.w3.kanazawa-u.ac.jp]
• 2. static1.squarespace.com [static1.squarespace.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Recent Advances in Sortase-Catalyzed Ligation Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Click Chemistry – Med Chem 101 [medchem101.com]
• 8. Growing Applications of “Click Chemistry” for Bioconjugation in Contemporary Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lumiprobe.com [lumiprobe.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Strain-Promoted 1,3-Dipolar Cycloaddition of Cycloalkynes and Organic Azides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 14. Site-specific N-terminal labeling of proteins using sortase-mediated reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Sortase-mediated labeling: Expanding frontiers in site-specific protein functionalization opens new research avenues - PMC [pmc.ncbi.nlm.nih.gov]
• 16. info.gbiosciences.com [info.gbiosciences.com]
• 17. Sortase-click strategy for defined protein conjugation on a heptavalent cyclodextrin scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Broadening the scope of sortagging - RSC Advances (RSC Publishing) DOI:10.1039/C8RA06705H [pubs.rsc.org]

A Comparative Guide to 5-FAM-LPETGG: Applications in Site-Specific Protein Labeling and a Look at Alternatives for Kinase Activity Assays

For researchers, scientists, and professionals in drug development, the precise modification of proteins and the accurate measurement of enzyme activity are paramount. This guide provides a comprehensive review of 5-FAM-LPETGG, a widely used fluorescent probe for sortase-mediated ligation, and compares its utility with alternative technologies in the context of kinase assays.

This publication delves into the applications of 5-FAM-LPETGG, detailing its primary use in the site-specific labeling of proteins. Furthermore, it offers an objective comparison of prominent non-radioactive kinase assay platforms—Fluorescence Polarization (FP), Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET), and AlphaScreen—providing researchers with the data needed to select the most appropriate method for their experimental goals.

5-FAM-LPETGG: A Tool for Covalent Protein Labeling

5-FAM-LPETGG is a fluorescently labeled peptide substrate designed for sortase A (SrtA), a transpeptidase found in Gram-positive bacteria.[1][2][3] The peptide contains the SrtA recognition motif "LPETG" and is modified with 5-carboxyfluorescein (B1664652) (5-FAM), a commonly used green fluorescent dye.[4] SrtA catalyzes a transpeptidation reaction, cleaving the peptide bond between the threonine and glycine (B1666218) residues of the LPETG motif and subsequently ligating the N-terminus of a protein or peptide containing an exposed oligoglycine (Gly)n sequence.[1][2][3] This process allows for the site-specific, covalent attachment of the fluorescent FAM label to a target protein.

Applications of 5-FAM-LPETGG:

The primary application of 5-FAM-LPETGG is in sortase-mediated ligation (SML) for the site-specific labeling of proteins. This technique offers a robust method for attaching fluorescent probes, biotin, or other moieties to a protein of interest at either the N- or C-terminus, depending on the location of the recognition motifs.[2][3] This precise control over the labeling site is a significant advantage over traditional labeling methods that target reactive amino acid side chains (e.g., lysines, cysteines), which can often lead to heterogeneous products and potential disruption of protein function.

Performance and Experimental Considerations:

Alternatives for Monitoring Biochemical Events: A Focus on Kinase Assays

While 5-FAM-LPETGG is primarily a tool for protein labeling, the broader field of monitoring biochemical events, such as kinase activity, has a diverse array of available technologies. Kinases are a critical class of enzymes in drug discovery, and robust, high-throughput methods for measuring their activity are essential. Here, we compare three prevalent non-radioactive, homogeneous assay formats: Fluorescence Polarization (FP), Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET), and AlphaScreen.

Fluorescence Polarization (FP)

Principle: FP assays measure the change in the tumbling rate of a fluorescently labeled molecule upon binding to a larger partner. In a competitive kinase assay, a fluorescently labeled phosphopeptide (tracer) is bound to a phosphospecific antibody, resulting in a high FP signal. The kinase phosphorylates an unlabeled substrate, which then competes with the tracer for antibody binding, leading to a decrease in the FP signal.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET)

Principle: TR-FRET assays are based on the transfer of energy between a donor fluorophore (typically a lanthanide) and an acceptor fluorophore when they are in close proximity. In a common kinase assay format, a biotinylated substrate peptide is phosphorylated by the kinase. A terbium- or europium-labeled anti-phospho-antibody (donor) and a streptavidin-labeled acceptor fluorophore are then added. Phosphorylation of the peptide brings the donor and acceptor into proximity, resulting in a FRET signal.

AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay)

Principle: AlphaScreen is a bead-based technology. Donor beads, upon excitation at 680 nm, generate singlet oxygen, which can diffuse approximately 200 nm to an acceptor bead, triggering a chemiluminescent signal. In a typical kinase assay, a biotinylated substrate is phosphorylated. Streptavidin-coated donor beads and anti-phospho-antibody-coated acceptor beads are added. The phosphorylation event brings the beads into proximity, leading to a luminescent signal.[7]

Comparative Performance of Kinase Assay Platforms

To provide a clear comparison, we will consider a hypothetical screening scenario for inhibitors of the Abl kinase, a well-studied tyrosine kinase. While a single study directly comparing all three platforms for Abl kinase with identical reagents and conditions is not available, we can synthesize data from various sources to provide a representative comparison.

Parameter	Fluorescence Polarization (FP)	Time-Resolved FRET (TR-FRET)	AlphaScreen
Principle	Change in molecular tumbling rate	Long-lifetime fluorescence energy transfer	Luminescent oxygen channeling
Typical Z'-factor *	0.5 - 0.8	> 0.7	> 0.6
IC50 Determination	Yes	Yes	Yes
Advantages	Simple, homogeneous, cost-effective, widely available instrumentation.	High sensitivity, low background, ratiometric measurement reduces well-to-well variability.[8][9]	High sensitivity and dynamic range, tolerant of various buffer components.[8][9]
Disadvantages	Susceptible to interference from fluorescent compounds, requires a significant size difference between tracer and binder.	Can be sensitive to buffer components and compound fluorescence, may require specific instrumentation.	Susceptible to light scatter from particulate matter, singlet oxygen quenching by some compounds, requires specialized instrumentation.

Z'-factor is a statistical measure of assay quality, with a value > 0.5 indicating a robust assay suitable for high-throughput screening.

Experimental Protocols

Sortase-Mediated Ligation with 5-FAM-LPETGG

This protocol outlines the general steps for labeling a protein containing an N-terminal oligoglycine motif with 5-FAM-LPETGG.

Materials:

• Purified protein with an N-terminal (Gly)n tag (e.g., GGG-Protein)

• 5-FAM-LPETGG peptide

• Purified, active Sortase A

• Sortase reaction buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl2, pH 7.5)

• Quenching solution (e.g., 100 mM EDTA)

• Purification column (e.g., size-exclusion or affinity chromatography)

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the GGG-Protein, 5-FAM-LPETGG, and Sortase A in the sortase reaction buffer. A typical molar ratio is 1:5:0.5 (Protein:Peptide:Sortase).

• Incubation: Incubate the reaction mixture at room temperature or 37°C for 1-4 hours. The optimal time should be determined empirically.

• Quenching: Stop the reaction by adding the quenching solution.

• Purification: Remove the unreacted 5-FAM-LPETGG, sortase, and any byproducts by purifying the reaction mixture. Size-exclusion chromatography is a common method to separate the larger labeled protein from the smaller reactants.[6] If the sortase and/or the unlabeled protein has an affinity tag (e.g., His-tag), affinity chromatography can also be used for purification.[2]

• Analysis: Confirm the successful labeling by SDS-PAGE with in-gel fluorescence imaging and by mass spectrometry.

Competitive Fluorescence Polarization Kinase Assay

This protocol provides a general workflow for a competitive FP assay to screen for kinase inhibitors.

Materials:

• Kinase

• Unlabeled kinase substrate peptide

• Fluorescently labeled phosphopeptide tracer

• Phosphospecific antibody

• Assay buffer (e.g., 50 mM HEPES, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, pH 7.5)

• ATP

• Test compounds (inhibitors)

• 384-well black microplate

Procedure:

• Reagent Preparation: Prepare solutions of the kinase, unlabeled substrate, tracer, antibody, and ATP in the assay buffer.

• Compound Dispensing: Dispense the test compounds into the microplate wells.

• Kinase Reaction: Add the kinase and unlabeled substrate to the wells. Initiate the kinase reaction by adding ATP. Incubate for a predetermined time (e.g., 60 minutes) at room temperature.

• Detection: Stop the kinase reaction (e.g., by adding EDTA). Add a pre-mixed solution of the fluorescent tracer and the phosphospecific antibody. Incubate for a period to allow the binding to reach equilibrium (e.g., 60 minutes).

• Measurement: Read the fluorescence polarization on a suitable plate reader.

• Data Analysis: Calculate the percent inhibition for each compound and determine the IC50 values for active compounds.

Visualizing the Workflows

To further clarify the experimental processes, the following diagrams illustrate the key steps in sortase-mediated ligation and a competitive FP kinase assay.

Sortase-Mediated Ligation Workflow

Competitive FP Kinase Assay Workflow

Conclusion

5-FAM-LPETGG remains a valuable and widely used tool for the site-specific fluorescent labeling of proteins through sortase-mediated ligation. Its utility lies in the precise control it offers over the location of the fluorescent probe, which is critical for many downstream applications.

For the broader task of monitoring enzyme activity, particularly for high-throughput screening of kinase inhibitors, researchers have a choice of several robust, non-radioactive technologies. Fluorescence Polarization, TR-FRET, and AlphaScreen each offer distinct advantages and disadvantages. The selection of the most appropriate platform will depend on the specific experimental requirements, including the nature of the kinase and substrate, the available instrumentation, and the desired balance between sensitivity, cost, and throughput. This guide provides the foundational information to make an informed decision and to design and execute these powerful assays effectively.

References

• 1. Sortase-Tag Expressed Protein Ligation (STEPL): combining protein purification and site-specific bioconjugation into a single step - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. Collection - Computational Analysis of the Binding Specificity of Gleevec to Abl, c‑Kit, Lck, and c‑Src Tyrosine Kinases - Journal of the American Chemical Society - Figshare [acs.figshare.com]
• 5. Kinetic mechanism of Staphylococcus aureus sortase SrtA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sortase-mediated fluorescent labeling of CRISPR complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Time-Resolved Fluorescence Resonance Energy Transfer Assay for High-Throughput Screening of 14-3-3 Protein–Protein Interaction Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A comparison of ALPHAScreen, TR-FRET, and TRF as assay methods for FXR nuclear receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A Flexible Workflow for Automated Bioluminescent Kinase Selectivity Profiling - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of 5-FAM-LPETGG

For researchers, scientists, and drug development professionals, ensuring laboratory safety and proper chemical handling is paramount. This guide provides a comprehensive overview of the proper disposal procedures for 5-FAM-LPETGG (5-Carboxyfluorescein-LPETGG), a fluorescent peptide widely used for site-specific protein labeling. Adherence to these guidelines is crucial for maintaining a safe laboratory environment and ensuring regulatory compliance.

Chemical and Physical Properties

A summary of the key quantitative data for 5-FAM-LPETGG is presented below. This information is essential for safe handling and storage.

Property	Value
Molecular Formula	C₄₅H₅₀N₆O₁₆ • XCF₃COOH
Molecular Weight	930.9 g/mol
Appearance	Solid
Purity	≥90%
Excitation Maximum (λex)	230, 452 nm
Emission Maximum (λem)	518 nm
Solubility	DMF: 10 mg/ml, DMSO: 10 mg/ml, Ethanol: 10 mg/ml, PBS (pH 7.2): 5 mg/ml[1]
Storage Temperature	Store desiccated, frozen, and in the dark[2]
Stability	≥ 4 years

**Step-by-Step Disposal Protocol

1. Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

2. Waste Segregation and Collection:

• Collect all waste materials containing 5-FAM-LPETGG, including unused solutions, contaminated labware (e.g., pipette tips, tubes), and spill cleanup materials, in a dedicated and clearly labeled hazardous waste container.

• Whenever possible, leave the chemical in its original container to avoid misidentification[3].

3. Container Labeling:

• The waste container must be labeled with "Hazardous Waste" and the full chemical name: "5-FAM-LPETGG (5-Carboxyfluorescein-LPETGG)".

• List all associated hazards on the label. For fluorescein (B123965) derivatives, this typically includes "Irritant" and "Environmentally Hazardous"[3].

4. Temporary Storage:

• Store the sealed hazardous waste container in a designated, secure satellite accumulation area within the laboratory.

• This area should be away from incompatible materials, heat, and sources of ignition[4].

5. Final Disposal:

• Arrange for the collection and disposal of the hazardous waste through a licensed professional waste disposal contractor.

• Ensure that all local, regional, and national hazardous waste regulations are followed for complete and accurate classification and disposal[5].

Experimental Workflow for Disposal

The logical workflow for the proper disposal of 5-FAM-LPETGG is illustrated below. This diagram outlines the critical steps from waste generation to final disposal.

References

• 1. caymanchem.com [caymanchem.com]
• 2. One moment, please... [iscabiochemicals.com]
• 3. benchchem.com [benchchem.com]
• 4. agilent.com [agilent.com]
• 5. fishersci.com [fishersci.com]

Personal protective equipment for handling 5-Fam-lpetgg

Essential Safety and Handling Guide for 5-FAM-LPETGG

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling 5-FAM-LPETGG. The following procedures ensure safe operational handling and disposal of this fluorescently labeled peptide.

Physical and Chemical Properties

A summary of the key quantitative data for 5-FAM-LPETGG (trifluoroacetate salt) is presented below for easy reference.

Property	Value
Synonym	5-Carboxyfluorescein-LPETGG
Molecular Formula	C₄₅H₅₀N₆O₁₆ • XCF₃COOH
Formula Weight	930.9 g/mol
Purity	≥90%
Appearance	Solid
Excitation Maximum	492 nm
Emission Maximum	518 nm
UV/Vis Maximum	230, 452 nm
Storage Temperature	-20°C
Stability	≥4 years
Solubility (in PBS, pH 7.2)	Approximately 5 mg/mL[1]
Solubility (in Ethanol, DMSO, DMF)	Approximately 10 mg/mL[1]

Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) for 5-FAM-LPETGG (trifluoroacetate salt) does not classify the substance as hazardous under the Globally Harmonized System (GHS)[2], the product information sheet advises treating it as potentially hazardous until more information is available[1]. Therefore, adherence to standard laboratory safety protocols is essential.

Minimum PPE Requirements:

• Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[3] For procedures with a risk of splashing, chemical splash goggles should be worn.[3] If there is a significant splash hazard, a face shield should be used in addition to safety glasses or goggles.[3]

• Hand Protection: Disposable nitrile gloves are required for handling.[3] If direct contact occurs, gloves should be removed immediately, and hands should be washed. For extended contact, consider double-gloving.

• Protective Clothing: A standard laboratory coat must be worn to protect against incidental contact.[3] Ensure that long pants and closed-toe shoes are worn at all times in the laboratory.[3]

Operational Plan: Step-by-Step Handling Protocol

This section outlines the procedural steps for the safe handling and use of 5-FAM-LPETGG.

1. Preparation and Reconstitution:

• Before use, allow the lyophilized peptide to equilibrate to room temperature in a desiccator to prevent condensation of moisture, which can reduce its stability.
• Prepare a stock solution by dissolving the solid peptide in an appropriate solvent such as ethanol, DMSO, or dimethylformamide (DMF)[1].
• For biological experiments, further dilutions can be made in aqueous buffers like PBS (pH 7.2)[1].
• Ensure that the final concentration of any organic solvent is low enough to not affect the biological system[1].

2. Experimental Use:

• All handling of the peptide, both in solid and solution form, should be conducted in a well-ventilated area.
• Avoid the formation of dust or aerosols.
• Use calibrated pipettes and equipment to ensure accuracy and minimize waste.
• After handling, thoroughly wash hands and any exposed skin.

3. Spill Management:

• In the event of a small spill, wear appropriate PPE.
• Cover the spill with an absorbent material.
• Clean the area with a suitable laboratory disinfectant, followed by a water rinse.
• Collect all contaminated materials in a sealed container for proper disposal.

Disposal Plan

Proper disposal of 5-FAM-LPETGG and associated waste is critical to maintaining a safe laboratory environment.

1. Waste Segregation:

• All disposable materials that have come into contact with 5-FAM-LPETGG, such as pipette tips, gloves, and absorbent pads, should be collected in a designated, sealed waste container.
• Unused or expired peptide should be treated as chemical waste.

2. Disposal of Solid Waste:

• Contaminated solid waste should be placed in a clearly labeled, sealed bag or container.
• Follow your institution's guidelines for the disposal of non-hazardous chemical waste.

3. Disposal of Liquid Waste:

• Aqueous solutions containing 5-FAM-LPETGG should be collected in a designated, sealed waste container.
• Do not pour solutions down the drain unless permitted by your institution's environmental health and safety office.
• Solutions in organic solvents must be disposed of as chemical waste according to institutional protocols.

Workflow for Handling and Disposal of 5-FAM-LPETGG

The following diagram illustrates the key steps in the safe handling and disposal of 5-FAM-LPETGG.

Caption: Workflow for Safe Handling and Disposal of 5-FAM-LPETGG

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. EHSO Manual 2025-2026 - Spill Control/Emergency Response [labman.ouhsc.edu]